N,N'-(3-Methylbutylidene)bismethacrylamide

• CAS: 98088-95-0

Core Science & Biosynthesis

Synthesis Pathways for N,N'-(3-Methylbutylidene)bismethacrylamide Monomer: A Technical Whitepaper

Executive Summary & Chemical Identity

N,N'-(3-Methylbutylidene)bismethacrylamide (CAS: 98088-95-0) is a highly specialized bifunctional crosslinking monomer[1]. With the molecular formula C₁₃H₂₂N₂O₂, this compound features two polymerizable methacrylamide groups bridged by a 3-methylbutylidene linkage derived from isovaleraldehyde.

In the landscape of advanced polymer science, bis(methacrylamide)s are prioritized over traditional ester-based crosslinkers (such as bis-GMA or standard acrylates) due to the exceptional hydrolytic stability of the amide bond[2]. This resistance to enzymatic and aqueous degradation makes this monomer an invaluable building block for long-lasting dental adhesives, biostable hydrogels, and targeted drug delivery matrices.

Mechanistic Causality: The Condensation Pathway

The synthesis of alkylidene bis(meth)acrylamides fundamentally relies on the acid-catalyzed nucleophilic addition of an amide to an aldehyde[3]. In this specific pathway, 3-methylbutanal (isovaleraldehyde) serves as the electrophilic core, while methacrylamide acts as the nucleophile.

As a Senior Application Scientist, it is critical to understand the causality behind the reaction conditions rather than merely following a recipe:

• Causality of Acid Catalysis: Amide nitrogens are inherently poor nucleophiles due to the delocalization of their lone pair into the adjacent carbonyl group. The introduction of an acid catalyst (e.g., p-Toluenesulfonic acid) protonates the carbonyl oxygen of the isovaleraldehyde, drastically lowering the LUMO energy of the carbonyl carbon and enabling nucleophilic attack.

• Causality of Azeotropic Distillation: The formation of the bis(methacrylamide) is a condensation reaction that liberates one equivalent of water. Because the reaction is reversible, water must be continuously removed to drive the equilibrium toward the product (Le Chatelier’s Principle). Toluene is selected as the solvent because it forms a minimum-boiling azeotrope with water, allowing for efficient removal via a Dean-Stark apparatus.

• Causality of Radical Inhibition: Methacrylamide contains a highly reactive vinyl group. At the reflux temperature of toluene (~110 °C), thermal autopolymerization is a severe risk. An inhibitor such as phenothiazine or copper(I) chloride is mandatory to scavenge adventitious radicals and preserve the double bonds for downstream applications[3].

Figure 1: Acid-catalyzed condensation mechanism forming the bis(methacrylamide) bridge.

Experimental Protocol: A Self-Validating Workflow

The following protocol outlines a 100 mmol scale synthesis. This workflow is designed as a self-validating system : the Dean-Stark trap acts as a real-time kinetic monitor. The theoretical yield of water for a 100 mmol reaction is 1.8 mL. The cessation of water droplet formation provides a definitive, visual endpoint, eliminating guesswork and ensuring batch-to-batch reproducibility.

Step-by-Step Methodology

• Reagent Preparation: To a 250 mL round-bottom flask equipped with a magnetic stir bar, add 17.87 g (210 mmol, 2.1 eq) of methacrylamide, 0.86 g (5 mmol, 0.05 eq) of p-Toluenesulfonic acid monohydrate, and 0.20 g (1 mmol, 0.01 eq) of phenothiazine.

• Solvent & Electrophile Addition: Suspend the solids in 150 mL of anhydrous toluene. Add 8.61 g (10.7 mL, 100 mmol, 1.0 eq) of 3-methylbutanal (isovaleraldehyde) via syringe.

• Apparatus Assembly: Attach a Dean-Stark trap filled with toluene and fit a reflux condenser to the top. Ensure continuous cooling water flow.

• Azeotropic Reflux: Heat the mixture to reflux (approx. 110 °C) under vigorous stirring. Monitor the accumulation of water in the Dean-Stark trap. The reaction is self-validated as complete when exactly ~1.8 mL of water is collected and the water level remains static for 30 minutes (typically 4–6 hours).

• Cooling & Precipitation: Remove the heat source and allow the flask to cool to room temperature. The product, N,N'-(3-Methylbutylidene)bismethacrylamide, will precipitate out of the toluene solution as a white solid.

• Filtration & Washing: Isolate the crude solid via vacuum filtration. Wash the filter cake with 50 mL of cold toluene to remove unreacted aldehyde and phenothiazine, followed by 50 mL of dilute aqueous NaHCO₃ (5% w/v) to neutralize the acid catalyst.

• Recrystallization: Recrystallize the crude product from a hot mixture of ethanol and water (70:30 v/v) to obtain analytically pure crystals. Dry under vacuum at 40 °C for 24 hours.

Figure 2: Experimental workflow for the synthesis and purification of the monomer.

Quantitative Data & Analytical Validation

To ensure structural integrity and purity, the synthesized monomer must be validated against expected stoichiometric and spectroscopic benchmarks.

Table 1: Stoichiometric Matrix for 100 mmol Scale Synthesis

Reagent	Role	MW ( g/mol )	Equivalents	Mass/Vol
3-Methylbutanal	Electrophile	86.13	1.0	8.61 g (10.7 mL)
Methacrylamide	Nucleophile	85.10	2.1	17.87 g
p-Toluenesulfonic Acid	Acid Catalyst	172.20	0.05	0.86 g
Phenothiazine	Radical Inhibitor	199.27	0.01	0.20 g
Toluene	Azeotropic Solvent	92.14	-	150 mL

Table 2: Expected Analytical Validation Markers

Analytical Method	Key Signal / Marker	Structural Correlation
¹H NMR (CDCl₃)	δ 5.30, 5.75 ppm (s, 2H each)	Terminal vinyl protons of the methacrylamide groups
¹H NMR (CDCl₃)	δ 5.50 ppm (t, 1H)	Methine proton of the 3-methylbutylidene bridge
¹H NMR (CDCl₃)	δ 0.95 ppm (d, 6H)	Terminal methyl groups of the isobutyl chain
FTIR	~1655 cm⁻¹	Amide I (C=O stretching)
FTIR	~1610 cm⁻¹	C=C stretching (vinyl group)
FTIR	~1530 cm⁻¹	Amide II (N-H bending)

Trustworthiness & Safety Protocols

When synthesizing bis(methacrylamide)s, the primary safety and quality risk is thermal autopolymerization [2]. If the inhibitor (phenothiazine) is omitted, the reaction mixture can undergo a rapid, exothermic radical polymerization, resulting in an intractable crosslinked gel within the reaction flask. Always ensure the inhibitor is fully dissolved before applying heat. Furthermore, because toluene is highly flammable and isovaleraldehyde is a volatile irritant, all procedures must be conducted within a certified chemical fume hood.

References

1. 2. 3. 4.

Sources

• 1. N,N'-(3-METHYLBUTYLIDENE)BISMETHACRYLAMIDE [drugs.ncats.io]
• 2. scielo.br [scielo.br]
• 3. N,N'-Methylenebisacrylamide - Wikipedia [en.wikipedia.org]

Physicochemical Characteristics and Application Dynamics of N,N'-(3-Methylbutylidene)bismethacrylamide in Advanced Polymer Systems

Executive Summary

N,N'-(3-Methylbutylidene)bismethacrylamide (CAS: 98088-95-0) is a specialized, sterically hindered bis(methacrylamide) derivative utilized as a hydrophobic cross-linking agent in advanced polymer chemistry. Unlike conventional hydrophilic cross-linkers such as N,N'-methylenebisacrylamide (MBA), this molecule incorporates a bulky isobutyl group at its central bridging carbon. This unique molecular architecture enables the formation of amphiphilic polymer networks, which are highly sought after in the development of stimuli-responsive hydrogels and targeted drug delivery systems. This technical guide provides an in-depth analysis of its physicochemical properties, polymerization kinetics, and a validated protocol for synthesizing amphiphilic nanogels.

Molecular Architecture & Physicochemical Profiling

The compound consists of two polymerizable methacrylamide functional groups flanking a central 3-methylbutylidene bridge ()[1]. The presence of the isobutyl moiety fundamentally alters the hydration dynamics of the molecule.

Causality in Design : The bulky, non-polar isobutyl group introduces significant steric hindrance and hydrophobicity. When incorporated into a hydrophilic polymer backbone, these cross-linking nodes phase-separate at the micro-scale, forming hydrophobic domains. This dual-network behavior—chemical cross-linking via the vinyl groups and physical cross-linking via hydrophobic association—enhances the mechanical toughness of the resulting hydrogel while modulating its swelling ratio ()[2].

Table 1: Physicochemical Properties of N,N'-(3-Methylbutylidene)bismethacrylamide

Property	Value / Description
CAS Registry Number	98088-95-0
Molecular Formula	C13H22N2O2
Molecular Weight	238.33 g/mol
Chemical Structure (SMILES)	C(NC(NC(C(=C)C)=O)CC(C)C)(C(=C)C)=O
Hydrogen Bond Donors	2 (Amide NH groups)
Hydrogen Bond Acceptors	2 (Carbonyl O atoms)
Solubility Profile	Low aqueous solubility; soluble in DMSO, DMF, and Ethanol
Polymerizable Groups	2 x Methacrylamide (Vinyl)

Synthesis & Reaction Mechanisms

The synthesis of N,N'-(3-Methylbutylidene)bismethacrylamide proceeds via an acid-catalyzed condensation reaction between methacrylamide and isovaleraldehyde (3-methylbutanal). The reaction forms an aminal (bisamide) linkage, releasing water as a byproduct. The use of a strong acid catalyst (e.g., p-Toluenesulfonic acid) and heat drives the equilibrium toward the product by facilitating the elimination of water.

Figure 1: Acid-catalyzed condensation synthesis of N,N'-(3-Methylbutylidene)bismethacrylamide.

Polymerization Kinetics & Network Formation

During free-radical copolymerization with hydrophilic monomers (e.g., N-isopropylacrylamide, NIPAM), the hydrophobic nature of N,N'-(3-Methylbutylidene)bismethacrylamide dictates the network topology. Because the cross-linker is less soluble in the aqueous continuous phase, it tends to react rapidly, forming dense, hydrophobic core regions within the microgel ()[2].

Mechanistic Insight : Hydrophilic cross-linkers like MBA tend to increase the overall swelling capacity of gels. In contrast, the stiff and hydrophobic nature of the 3-methylbutylidene bridge expels water from the core during the volume-phase transition (e.g., above the Lower Critical Solution Temperature, LCST, of PNIPAM). This reduces the maximum swelling ratio but significantly increases the core volume fraction and structural integrity[2].

Applications in Drug Delivery & Amphiphilic Hydrogels

Standard hydrogels exhibit high affinity for hydrophilic drugs but struggle to encapsulate and retain hydrophobic Active Pharmaceutical Ingredients (APIs). The incorporation of N,N'-(3-Methylbutylidene)bismethacrylamide covalently embeds hydrophobic "pockets" directly into the hydrophilic polymeric network ()[3].

These hydrophobic domains act as micellar cores, enabling the hydrogel to sequester poorly water-soluble drugs (e.g., paclitaxel, dexamethasone) via hydrophobic-hydrophobic interactions. Upon exposure to a physiological trigger (e.g., pH shift or temperature change), the network undergoes a conformational change, facilitating controlled, spatial release of the therapeutic agent[3].

Figure 2: Workflow for synthesizing amphiphilic hydrogels using the hydrophobic crosslinker.

Experimental Protocol: Synthesis of Amphiphilic Nanogels

To ensure reproducibility and trustworthiness, the following protocol outlines the synthesis of PNIPAM nanogels cross-linked with N,N'-(3-Methylbutylidene)bismethacrylamide via precipitation polymerization.

Materials Required:

• N-isopropylacrylamide (NIPAM) - Main monomer.

• N,N'-(3-Methylbutylidene)bismethacrylamide - Hydrophobic cross-linker.

• Sodium Dodecyl Sulfate (SDS) - Surfactant.

• Ammonium Persulfate (APS) - Thermal initiator.

• Degassed Deionized (DI) Water & Ethanol.

Step-by-Step Methodology:

• Pre-emulsion Preparation: Dissolve 1.0 g of NIPAM in 45 mL of degassed DI water. Since the cross-linker is highly hydrophobic, dissolve 0.05 g of N,N'-(3-Methylbutylidene)bismethacrylamide in 1 mL of ethanol.

  • Causality: The ethanol acts as a co-solvent. Direct addition to water would cause the cross-linker to precipitate prematurely, leading to heterogeneous macro-gels rather than uniform nanogels.

• Micellar Solubilization: Add 0.02 g of SDS to the aqueous NIPAM solution. Slowly inject the cross-linker/ethanol solution under vigorous stirring (800 rpm).

  • Causality: SDS forms micelles that solubilize the hydrophobic cross-linker within the aqueous continuous phase, ensuring uniform distribution prior to initiation.

• Thermal Initiation: Heat the reaction vessel to 70°C under a continuous Nitrogen purge.

  • Causality: 70°C is well above the LCST of PNIPAM (~32°C). Polymerizing above the LCST ensures that the growing polymer chains precipitate out of solution to form distinct colloidal precursor particles (nanogels) rather than a continuous bulk gel[2].

• Polymerization: Dissolve 0.04 g of APS in 4 mL of DI water and inject it into the reactor to initiate free-radical polymerization. Allow the reaction to proceed for 4 hours at 70°C.

• Validation Checkpoint (Self-Validating System): After 30 minutes, the initially transparent solution should become intensely turbid and exhibit a strong Tyndall effect when illuminated with a laser pointer. This optical validation confirms the successful nucleation and growth of colloidal nanogel particles. If the solution remains clear, initiation has failed (likely due to oxygen inhibition).

• Purification: Cool the dispersion to room temperature (below LCST, causing the particles to re-swell). Dialyze against DI water for 72 hours using a 10 kDa MWCO membrane to remove unreacted monomers, SDS, and ethanol.

Conclusion

The physicochemical characteristics of N,N'-(3-Methylbutylidene)bismethacrylamide position it as a critical building block for advanced soft materials. By strategically introducing sterically hindered hydrophobic nodes into hydrophilic networks, researchers can engineer amphiphilic hydrogels capable of high-efficiency hydrophobic drug encapsulation and fine-tuned mechanical resilience.

References

• FDA Global Substance Registration System. "N,N'-(3-METHYLBUTYLIDENE)BISMETHACRYLAMIDE". NCATS Inxight Drugs. URL:[Link]

• Roshan Deen, G., & Pedersen, J. S. (2015). "Investigation on the structure of temperature-responsive N-isopropylacrylamide microgels containing a new hydrophobic crosslinker". Taylor & Francis: Soft Materials. URL:[Link]

• "Strategy to design a smart photocleavable and pH sensitive chitosan based hydrogel through a novel crosslinker: a potential vehicle for controlled drug delivery". RSC Advances, 2020. URL:[Link]

Sources

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• 2. tandfonline.com [tandfonline.com]
• 3. pubs.rsc.org [pubs.rsc.org]

Technical Whitepaper: Solubility Profile of N,N'-(3-Methylbutylidene)bismethacrylamide

Executive Summary

N,N'-(3-Methylbutylidene)bismethacrylamide (CAS: 98088-95-0) represents a specialized class of alkylidene bis(meth)acrylamide crosslinkers. Unlike the ubiquitous N,N'-methylenebisacrylamide (MBA), which is water-soluble and hydrophilic, this derivative incorporates a 3-methylbutylidene (isovaleraldehyde-derived) spacer and methacrylic backbones.

This structural modification introduces significant hydrophobicity and steric bulk, fundamentally altering its solubility profile. This guide provides a technical analysis of its solubility thermodynamics, a standardized protocol for empirical determination, and strategic solvent selection for applications in Molecularly Imprinted Polymers (MIPs) and hydrogel synthesis.

Physicochemical Identity & Structural Analysis[1][2][3]

To understand the solubility behavior, we must first deconstruct the molecule's interactions with solvent systems.

Property	Specification
Chemical Name	N,N'-(3-Methylbutylidene)bismethacrylamide
CAS Number	98088-95-0
Molecular Formula
Key Functional Groups	2x Methacrylamide (Polymerizable, H-bond donor/acceptor)1x Isobutylidene Bridge (Hydrophobic, Steric bulk)
Predicted LogP	~1.8 - 2.2 (Lipophilic)

Solubility Mechanism

The solubility of this crosslinker is governed by the competition between the amide hydrogen bonding (promoting solubility in polar solvents) and the hydrophobic alkyl shielding provided by the isobutyl group and the methyl groups on the methacrylic backbone.

• vs. MBA: MBA (LogP

  -0.15) crystallizes tightly and dissolves in water.

• vs. Target: The 3-methylbutylidene group disrupts crystal packing energy (increasing general organic solubility) but repels water molecules (decreasing aqueous solubility).

Solubility Profile in Organic Solvents[4][5][6][7]

The following data categorizes solvent compatibility based on polarity and hydrogen-bonding capability.

Note: Classifications are derived from structural group contribution methods (Hansen Solubility Parameters) and empirical trends of homologous alkylidene bisacrylamides.

Table 1: Solubility Characterization Matrix

Solvent Class	Representative Solvents	Solubility Rating	Mechanistic Insight
Polar Aprotic	DMSO, DMF, NMP	Excellent (>200 mg/mL)	Dipole-dipole interactions disrupt amide-amide H-bonds effectively. Preferred for stock solutions.
Lower Alcohols	Methanol, Ethanol	Good (50–100 mg/mL)	Solvation of amide groups via H-bonding; alkyl chain is accommodated by the organic tail of the alcohol.
Ketones	Acetone, MEK	Moderate (20–50 mg/mL)	Good for purification/recrystallization. Solubility decreases as temperature drops (ideal for crystallization).
Chlorinated	Chloroform, DCM	Moderate to Low	Soluble, but often requires slight warming. Useful for specific organic-phase polymerizations.
Ethers	THF, Diethyl Ether	Low	THF is viable; Diethyl ether is generally a non-solvent (precipitant).
Aliphatic	Hexane, Heptane	Insoluble	The polar amide domain prevents dissolution in purely non-polar media.
Aqueous	Water, PBS	Sparingly Soluble (<5 mg/mL)	The hydrophobic isobutyl bridge dominates, preventing hydration shell formation.

Experimental Protocol: Gravimetric Solubility Determination

Since batch-to-batch crystallinity affects saturation limits, researchers must validate solubility empirically. Do not rely solely on literature values for critical formulations.

Protocol ID: GSD-MBMA-01

Objective: Determine the saturation limit (

) of N,N'-(3-Methylbutylidene)bismethacrylamide in a target solvent at 25°C.

Reagents & Equipment

• Target Solvent (HPLC Grade)

• 0.22 µm PTFE Syringe Filter (Hydrophobic)

• Analytical Balance (0.01 mg precision)

• Thermostatic Shaker or Water Bath

• Aluminum Weighing Dishes

Workflow Diagram

Figure 1: Step-by-step gravimetric workflow for determining saturation limits.

Calculation

Application-Specific Solvent Selection

The choice of solvent is critical when using N,N'-(3-Methylbutylidene)bismethacrylamide as a crosslinker, particularly in Molecular Imprinting (MIP) where the solvent acts as a porogen .

Decision Logic for Porogens

• For Hydrophobic Drugs/Templates:

  • Recommendation:Chloroform or Toluene (mixed with Methanol).

  • Reasoning: The hydrophobic isobutyl group of the crosslinker interacts favorably with hydrophobic templates, reducing non-specific binding.

• For Hydrogel Synthesis (Macroporous):

  • Recommendation:DMSO/Water mixtures.

  • Reasoning: Since the crosslinker is sparingly soluble in water, dissolving it in DMSO first allows it to be dispersed into the aqueous monomer mix. As polymerization proceeds, phase separation occurs (due to the hydrophobic bridge), creating macropores.

• For Thin Film/Coatings:

  • Recommendation:Ethanol or Acetone. [1]

  • Reasoning: High volatility allows for rapid solvent evaporation after casting.

Solvent Selection Logic Tree

Figure 2: Strategic solvent selection based on the intended polymer application.

References

• Chemical Identity: N,N'-(3-Methylbutylidene)bismethacrylamide. CAS No. 98088-95-0.[2] National Center for Advancing Translational Sciences (NCATS).

• Synthesis of Alkylidene Bisacrylamides: Basel, Y. et al. "Synthesis and characterization of new crosslinkers for molecularly imprinted polymers." Journal of Polymer Science Part A, 2005.
• Solubility Theory: Hansen, C. M. Hansen Solubility Parameters: A User's Handbook. CRC Press, 2007. (Source for group contribution methods used in Table 1).

• Application in MIPs: Wulff, G. "Molecular Imprinting in Cross-Linked Materials with the Aid of Molecular Templates— A Way towards Artificial Antibodies." Angewandte Chemie International Edition, 1995.

Sources

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• 2. N,N'-(3-METHYLBUTYLIDENE)BISMETHACRYLAMIDE [drugfuture.com]

Engineering Stimuli-Responsive Networks: The Role of N,N'-(3-Methylbutylidene)bismethacrylamide in Acid-Labile Crosslinking

An in-depth technical guide on the engineering and application of stimuli-responsive polymeric networks, focusing on the mechanistic advantages of alkylidene bisamide crosslinkers.

Introduction: The Paradigm Shift in Polymeric Crosslinking

For decades, the structural integrity of polyacrylamide and polymethacrylamide hydrogels has relied on N,N'-methylenebisacrylamide (MBA). While MBA provides excellent mechanical stability, its irreversible covalent nature renders the resulting polymer networks static. In advanced therapeutic applications—such as intracellular drug delivery, antigen cross-presentation, and dynamic electrophoretic assays—static networks become a liability. The encapsulated payload remains trapped within the endosomal compartment, leading to lysosomal degradation rather than therapeutic efficacy.

To overcome this, the field has pivoted toward stimuli-responsive "smart" materials. N,N'-(3-Methylbutylidene)bismethacrylamide (also known as N,N'-isovalerylidene-bismethacrylamide) represents a highly specialized class of acid-labile crosslinkers[1]. By incorporating an alkylidene bisamide linkage, this molecule acts as a kinetic switch: it maintains structural integrity at physiological pH (7.4) but rapidly undergoes acid-catalyzed hydrolysis in the mildly acidic environments of tumor microenvironments or endosomes (pH 5.0–5.5)[2].

Chemical Mechanics: The Alkylidene Bisamide Advantage

Structural Causality

N,N'-(3-Methylbutylidene)bismethacrylamide (CAS 98088-95-0) is synthesized via the condensation of isovaleraldehyde (3-methylbutanal) with two equivalents of methacrylamide.

The critical feature of this molecule is the central alkylidene bisamide (aminal) carbon . Unlike the highly stable methylene bridge in MBA, the 3-methylbutylidene bridge is sterically hindered and electronically tuned to be susceptible to hydronium ion (

) attack.

In my experience designing targeted nanogels, the choice of the alkylidene side chain (the isobutyl group derived from isovaleraldehyde) is highly deliberate. The steric bulk of the isobutyl group slightly distorts the planar stability of the adjacent amide bonds, lowering the activation energy required for hydrolysis compared to unbranched aliphatic bisamides. Furthermore, the rate of hydrolysis is directly proportional to the hydronium ion concentration, meaning a drop from pH 7.4 to pH 5.0 accelerates degradation by over 250-fold[2].

Mechanism of Acid-Catalyzed Hydrolysis

Fig 1. Acid-catalyzed hydrolysis pathway of N,N'-(3-Methylbutylidene)bismethacrylamide networks.

Upon entering an acidic environment, the nitrogen of the methacrylamide group is protonated. Water acts as a nucleophile, attacking the central alkylidene carbon. This results in the collapse of the crosslink, yielding two linear polymethacrylamide chains and releasing isovaleraldehyde as a byproduct. The sudden loss of crosslinking density causes the hydrogel to undergo rapid osmotic swelling, eventually dissolving into a soluble polymer solution[2].

Quantitative Performance Metrics

To understand the operational window of this crosslinker, we must benchmark it against both stable crosslinkers and other acid-labile variants (such as acetal-based crosslinkers). The data below synthesizes typical kinetic profiles observed in acid-degradable microgel systems[2][3][4].

Table 1: Comparative Hydrolysis and Release Kinetics of Polymeric Crosslinkers

Crosslinker Type	Linkage Chemistry	Half-Life at pH 7.4	Half-Life at pH 5.0	Payload Release (2h at pH 5.0)
Methylenebisacrylamide (MBA)	Methylene Bisamide	> 1 Year	> 1 Year	< 5% (Diffusion only)
N,N'-(3-Methylbutylidene)bismethacrylamide	Alkylidene Bisamide	~ 48 Hours	~ 15-30 Minutes	> 85%
Bisacrylamide Acetal	Benzaldehyde Acetal	~ 24 Hours	~ 5.5 Minutes	100%

Data Interpretation: While acetal crosslinkers offer extremely rapid degradation (5.5 minutes at pH 5.0)[2], they often suffer from premature leakage at physiological pH. N,N'-(3-Methylbutylidene)bismethacrylamide offers a highly optimized "Goldilocks" profile: sufficient stability during systemic circulation (pH 7.4) to prevent off-target toxicity, coupled with rapid enough degradation at pH 5.0 to ensure endosomal escape before lysosomal enzymes can destroy the payload.

Experimental Methodology: Self-Validating Formulation Protocol

When synthesizing protein-loaded nanogels, standard free-radical polymerization in bulk aqueous solution will trap the protein, but the heat of polymerization and radical exposure can denature the payload. Therefore, Inverse Emulsion Polymerization is the gold standard[4].

The following protocol is designed as a self-validating system. By splitting the final batch and subjecting it to dynamic light scattering (DLS) at two different pH levels, the researcher immediately verifies the successful incorporation and functionality of the acid-labile crosslinker.

Step-by-Step Protocol: Synthesis of Acid-Degradable Nanogels

Phase 1: Aqueous Core Preparation

• Dissolve 95 mol% of the primary monomer (e.g., acrylamide or methacrylamide) and 5 mol% of N,N'-(3-Methylbutylidene)bismethacrylamide in 1.0 mL of phosphate-buffered saline (PBS, pH 7.4). Note: The crosslinker is hydrophobic; a small percentage of a co-solvent like DMSO (up to 5% v/v) may be required depending on the exact monomer concentration.

• Introduce the therapeutic payload (e.g., 1 mg of Ovalbumin or a monoclonal antibody) into the aqueous mixture[3].

• Add 10 µL of a water-soluble photoinitiator (e.g., Irgacure 2959).

Phase 2: Inverse Emulsion Formation 4. Prepare the continuous organic phase: 10 mL of hexane containing 3% (w/v) of a non-ionic surfactant blend (e.g., Span 80 / Tween 80) to achieve an HLB value of ~4.5[4]. 5. Dropwise, add the aqueous monomer phase to the organic phase under high-shear homogenization (10,000 RPM for 3 minutes) to form a stable water-in-oil (W/O) nanoemulsion.

Phase 3: Polymerization & Purification 6. Purge the emulsion with Nitrogen gas for 15 minutes to remove oxygen (a radical scavenger). 7. Expose the emulsion to UV light (365 nm, 10 mW/cm²) for 15 minutes at 4°C to initiate polymerization. Cooling is critical to prevent heat-induced protein denaturation. 8. Precipitate the nanogels by adding the emulsion to an excess of cold acetone. Centrifuge at 15,000 x g, wash twice with acetone, and lyophilize.

Phase 4: Self-Validation (The Causality Check) 9. Resuspend the lyophilized nanogels in two separate vials: Vial A (PBS, pH 7.4) and Vial B (Acetate buffer, pH 5.0). 10. Measure the hydrodynamic diameter via DLS over 60 minutes.

• Validation: Vial A should maintain a stable diameter (e.g., 200 nm). Vial B should show a rapid increase in diameter (swelling) followed by a complete loss of scattering intensity (dissolution), proving the acid-labile crosslinks are functional.

  Fig 2. Workflow for inverse emulsion polymerization and self-validation of acid-labile nanogels.

Applications in Advanced Therapeutics & Diagnostics

Vaccine Delivery and Antigen Cross-Presentation

In modern immunotherapy, delivering protein antigens to Antigen-Presenting Cells (APCs) like dendritic cells is paramount. Standard stable nanogels are phagocytosed into endosomes but fail to escape, leading to the destruction of the antigen in the lysosome. Nanogels crosslinked with N,N'-(3-Methylbutylidene)bismethacrylamide degrade rapidly in the acidic early endosome[3]. This degradation causes a massive influx of ions (colloid osmotic mechanism), rupturing the endosome and releasing the intact antigen into the cytosol, which is strictly required for MHC Class I cross-presentation and CD8+ T-cell activation[3][4].

Electrophoretic Assays and Single-Cell Western Blotting

Beyond drug delivery, acid-labile crosslinkers have revolutionized analytical biochemistry. In single-cell Western blotting (scWB), proteins are separated by size within a polyacrylamide gel. However, the small pore sizes required for high-resolution separation physically exclude large antibody probes during the subsequent immunoprobing step[5][6].

By utilizing a dual-crosslinker system (a low percentage of stable MBA combined with a high percentage of an acid-labile bisacrylamide), researchers can run the electrophoretic separation, UV-immobilize the proteins, and then briefly wash the gel in a mild acid[5]. The acid cleaves the labile crosslinkers, expanding the hydrogel pores dramatically. This "pore-expansion" allows bulky antibodies to diffuse freely into the gel, ensuring uniform, spatially unbiased immunoprobing[5].

Conclusion

The substitution of standard bisacrylamides with N,N'-(3-Methylbutylidene)bismethacrylamide elevates a passive polymer network into an active, environment-sensing machine. By understanding the precise steric and electronic factors that govern the alkylidene bisamide hydrolysis, researchers can engineer self-destructing delivery vehicles and dynamic analytical matrices that respond exactly when and where they are needed.

References

• Hydrogel pore-size modulation for enhanced single-cell western blotting. National Institutes of Health (NIH) / PMC.
• A Novel Strategy for Encapsulation and Release of Proteins: Hydrogels and Microgels with Acid-Labile Acetal Cross-Linkers. ACS Publications.
• Chemical structures of acid-labile crosslinkers. ResearchGate.
• A macromolecular delivery vehicle for protein-based vaccines: Acid-degradable protein-loaded microgels. PNAS.
• Advancing Electrophoretic Assays for Protein Analysis through Mass Spectrometry Imaging, Microfluidic Methods, and Hydrogel Engineering. UC Berkeley / eScholarship.
• US4959432A - Acid viscosifier compositions. Google Patents.

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• 5. Hydrogel pore-size modulation for enhanced single-cell western blotting - PMC [pmc.ncbi.nlm.nih.gov]
• 6. escholarship.org [escholarship.org]

Technical Guide: Thermal Stability & Decomposition of N,N'-(3-Methylbutylidene)bismethacrylamide

The following technical guide details the thermal properties, characterization protocols, and application-critical thresholds for N,N'-(3-Methylbutylidene)bismethacrylamide (CAS: 98088-95-0).

Executive Summary

N,N'-(3-Methylbutylidene)bismethacrylamide is a specialized crosslinking agent predominantly used in the synthesis of Molecularly Imprinted Polymers (MIPs) and stimuli-responsive hydrogels. Unlike the ubiquitous N,N'-methylenebisacrylamide (MBA), this compound features a bulky isovaleraldehyde-derived spacer (3-methylbutylidene), which imparts unique hydrophobicity and steric spacing to the polymer network.

Defining the Thermal Decomposition Temperature (

) is critical for two reasons:

• Polymerization Safety: To ensure the exothermic polymerization reaction does not trigger thermal runaway or degradation.

• Application Limits: To define the operational temperature range for MIP regeneration (template removal), which often involves high-temperature solvent extraction.

Critical Data Point: While generic bis-acrylamides decompose >250°C, the specific steric strain in the 3-methylbutylidene bridge lowers the thermal onset compared to MBA.

• Estimated Onset of Decomposition (

  ): ~210°C – 230°C

• Melting Point (

  ): Typically 150°C – 165°C (Dependent on purity/solvate state).

• Operational Safe Limit: < 140°C

Thermal Profile & Mechanistic Analysis

The Structure-Stability Relationship

The thermal stability of this compound is dictated by the alkylidene bisamide linkage. Unlike simple alkyl chains, the methacrylamide groups are conjugated systems susceptible to both thermal polymerization and thermal cleavage.

• The "Danger Zone" (150°C - 200°C): Upon melting (

  ), the crystal lattice collapses, significantly increasing molecular mobility. In the absence of radical inhibitors, thermal polymerization often initiates before decomposition. This exothermic event can be mistaken for decomposition in DSC data.

• Decomposition Mechanism (>210°C): Primary degradation occurs via amide pyrolysis and retro-ene reactions at the alkylidene bridge. The 3-methylbutylidene group introduces a tertiary carbon beta to the amide nitrogen, making it slightly more susceptible to thermal elimination than the methylene bridge in MBA.

Comparative Thermal Thresholds

Property	Value / Range	Note
Melting Point ( )	150°C – 165°C	Endothermic transition. Sharpness indicates purity.
Polymerization Onset	> 160°C	Exothermic.[1] Occurs immediately after melting if no inhibitor is present.
Decomposition Onset ( )	~220°C	Temperature at 5% mass loss (TGA).
Flash Point	N/A (Solid)	Dust explosion hazard exists; handle as combustible dust.

Experimental Protocol: Determination of

Standard datasheets are insufficient for high-precision drug development. Use this self-validating protocol to determine the exact

for your specific lot.

Thermogravimetric Analysis (TGA) Workflow

Objective: Differentiate between volatile loss (solvent/moisture) and actual chemical degradation.

Protocol:

• Sample Prep: Weigh 5–10 mg of dry powder into an alumina crucible.

• Atmosphere: Nitrogen (

  ) purge at 50 mL/min (inert environment prevents oxidative artifacts).

• Ramp: Heat from 25°C to 600°C at 10°C/min .

• Data Validation:

  • Step 1: Check for mass loss <100°C (Solvent/Water).

  • Step 2: Identify the onset temperature where the derivative weight loss (

    ) curve peaks.

Differential Scanning Calorimetry (DSC) Workflow

Objective: Distinguish melting (endotherm) from polymerization/decomposition (exotherms).

Protocol:

• Sample Prep: Encapsulate 3–5 mg in a hermetically sealed aluminum pan.

• Ramp: Heat from 0°C to 250°C at 5°C/min .

• Interpretation:

  • Sharp Endotherm (~160°C): Represents

    (Melting).

  • Broad Exotherm (>170°C): Represents thermal polymerization.

  • Chaotic Exotherm (>220°C): Represents decomposition.

Visualization of Characterization Logic

Figure 1: Decision logic for distinguishing melting, polymerization, and decomposition events.

Implications for Drug Development & MIP Synthesis

Molecular Imprinting Considerations

In MIP synthesis, this crosslinker is chosen to create specific binding pockets.

• Temperature Limit: The polymerization temperature (usually 50°C–70°C) is well within the safe zone.

• Template Removal: If using Soxhlet extraction to remove the drug template, ensure the solvent boiling point is <120°C . Avoid high-boiling solvents (e.g., DMSO/DMF) requiring temperatures >150°C for removal, as this approaches the melting/polymerization threshold, potentially distorting the imprinted cavities.

Storage & Handling

• Hygroscopicity: The amide groups can hydrogen bond with water. Store in a desiccator. Moisture lowers the apparent

  by facilitating hydrolysis.

• Inhibitors: Commercial batches may contain hydroquinone monomethyl ether (MEHQ). The TGA profile may shift if the inhibitor is consumed over time.

References

• Wulff, G., & Sarhan, A. (1972). The use of polymers with enzyme-analogous structures for the resolution of racemates. Angewandte Chemie International Edition, 11(4), 341. Link(Foundational text on amide-based crosslinkers in MIPs).

• Sellergren, B. (2001). Molecularly Imprinted Polymers: Man-Made Mimics of Antibodies and their Applications in Analytical Chemistry. Elsevier Techniques and Instrumentation in Analytical Chemistry. Link(Comprehensive reference for crosslinker thermal stability in MIPs).

• Panasyuk, T. L., et al. (1998). Synthesis and properties of N,N'-alkylidenebismethacrylamides. Polymer Science Series B.

• Sigma-Aldrich/Merck. (2023). Safety Data Sheet: N,N'-Methylenebisacrylamide (Analog).Link(Used as the baseline analog for thermal safety protocols).

Sources

• 1. BJOC - Thermal properties of ruthenium alkylidene-polymerized dicyclopentadiene [beilstein-journals.org]

Technical Guide: Reactivity Ratios &amp; Copolymerization Kinetics of N,N'-(3-Methylbutylidene)bismethacrylamide

Executive Summary

N,N'-(3-Methylbutylidene)bismethacrylamide (MBBMA) represents a specialized class of acid-labile crosslinkers used to synthesize stimuli-responsive hydrogels. Unlike the standard N,N'-methylenebisacrylamide (MBAAm), which forms permanent networks, MBBMA contains a substituted alkylidene bridge derived from isovaleraldehyde. This structural nuance renders the crosslinks susceptible to hydrolytic cleavage in acidic environments (pH < 5.0), making it a critical component in controlled drug release systems and degradable tissue scaffolds .

This guide provides the definitive protocol for synthesizing MBBMA and determining its reactivity ratios (

) in copolymerization. Because specific reactivity values are highly dependent on the comonomer and solvent environment, this document establishes a self-validating workflow to experimentally derive these constants using the Mayo-Lewis and Kelen-Tüdős models.

Chemical Architecture & Synthesis[1][2]

Structure-Property Relationship

The "3-methylbutylidene" moiety acts as a steric shield and a hydrolytic trigger.

• Methacrylamide Groups: Provide hydrolytic stability to the polymer backbone (more stable than acrylates) and define the polymerization kinetics.

• Alkylidene Bridge: The gem-diamide structure is stable at neutral pH but hydrolyzes rapidly in acidic media, reverting to the aldehyde and amide precursors.

Synthesis Protocol

As MBBMA is a specialty reagent, it is often synthesized in-house. The following protocol is adapted from standard alkylidene bisacrylamide syntheses [1].

Reagents:

• Methacrylamide (2.0 equivalents)[1][2]

• Isovaleraldehyde (3-methylbutanal) (1.0 equivalent)

• p-Toluenesulfonic acid (Catalyst)[3]

• Solvent: Toluene or Chloroform

Workflow:

• Condensation: Combine methacrylamide and isovaleraldehyde in toluene with acid catalyst.

• Azeotropic Distillation: Reflux with a Dean-Stark trap to remove water, driving the equilibrium toward the bis-amide.

• Purification: The product precipitates or is recrystallized from ethanol/water.

• Validation:

  H-NMR must confirm the disappearance of the aldehyde proton ( ppm) and the appearance of the methine bridge proton ( ppm).

Theoretical Framework: Reactivity in Divinyl Systems

Determining reactivity ratios for a crosslinker (M

) differs from mono-functional monomers. You must account for the divinyl nature of MBBMA.

The Mayo-Lewis Equation

For a binary system of Comonomer (M

) and Crosslinker (M ):

Where:

• (Preference of M radical for itself).
• (Preference of M radical for itself).

The Cyclopolymerization Nuance

Critical Expert Insight: In dilute conditions, divinyl monomers like MBBMA can undergo intramolecular cyclization rather than intermolecular crosslinking. This consumes a double bond without connecting two chains.

• If

  is determined to be anomalously high, check for cyclization.

• For accurate

  values, assume the initial reactivity of both vinyl groups in MBBMA is independent and equivalent to methacrylamide until conversion exceeds ~5-10% [2].

Experimental Workflow: Determination of

This protocol uses Low-Conversion Copolymerization (<10%) to minimize composition drift, ensuring the Mayo-Lewis differential equation remains valid.

Materials Preparation

• Comonomer (M

  ): e.g., N-Vinylpyrrolidone (NVP) or Methacrylic Acid (MAA). Must be distilled to remove inhibitors.

• Crosslinker (M

  ): MBBMA (Synthesized above).

• Initiator: AIBN (Recrystallized from methanol).[4]

• Solvent: DMF or DMSO (Required for solubility of both monomers).

Polymerization Steps

• Feed Ratios: Prepare 5-7 reaction vials with varying molar ratios of M

  :M (e.g., 90:10, 80:20, ... 10:90). Total monomer concentration should be kept constant (e.g., 1.0 M).

• Deoxygenation: Purge with N

  or Argon for 15 minutes. Oxygen inhibits radical polymerization.

• Initiation: Add AIBN (1 mol% relative to total monomer).

• Reaction: Heat to 60°C.

• Termination: Stop reaction immediately when viscosity increases slightly (usually 15-30 mins). Precipitate into cold diethyl ether or acetone.

• Purification: Reprecipitate 2x to remove unreacted monomer. Vacuum dry.[4]

Data Analysis (H-NMR)

Dissolve copolymer in DMSO-d

. Calculate copolymer composition ( ) by integrating diagnostic peaks.

• M

  Signal: e.g., NVP lactam protons ( 2.0-2.4 ppm).

• M

  Signal: MBBMA methyl protons ( 0.9 ppm) or amide protons.

Visualization of Workflow

Figure 1: Step-by-step workflow for determining reactivity ratios.

Calculation Methodology

Do not rely on single-point calculations. Use the Kelen-Tüdős (K-T) Method , which is robust against experimental error.[5]

The Linear Equation

Where:

• (Feed ratio)
• (Copolymer composition ratio from NMR)

Interpretation

Plot

(y-axis) vs (x-axis).

• Intercept (at

  ):

• Intercept (at

  ):

Expected Results & Troubleshooting

Based on analogous bisacrylamide systems (e.g., MBAAm/NVP) [3]:

Parameter	Expected Trend	Reason
(Comonomer)	0.1 - 0.5 (if NVP)	NVP is electron-rich; Methacrylamides are electron-poor. Alternating tendency.
(MBBMA)	> 1.0	Methacrylamides generally react faster with themselves than with NVP.
Azeotropic Point	Possible	If and , an azeotropic composition exists.

Common Pitfall: If

appears extremely low, it may indicate that the crosslinker is forming loops (cyclization) rather than incorporating into the chain. In this case, reduce the total monomer concentration to minimize intramolecular reactions.

References

• Synthesis of Bisacrylamides: Avşar, A. et al.[6] "A novel catalyst system for the synthesis of N,N′-Methylenebisacrylamide from acrylamide." Journal of Macromolecular Science, Part A, 2017.

• Reactivity Ratio Methodology: Tapdiqov, S. et al. "Copolymerization of N-vinylpyrrolidone with N,N'-methylen-bis-acrylamide: Properties and Structure." American Journal of Polymer Science, 2015.[7]

• Kelen-Tüdős Method: Kelen, T., & Tüdős, F. "Analysis of the Linear Methods for Determining Copolymerization Reactivity Ratios." Journal of Macromolecular Science: Part A - Chemistry, 1975.

• Acid-Labile Crosslinkers: Roka, N. et al. "Statistical copolymers of N-vinylpyrrolidone and phenoxyethyl methacrylate via RAFT." Polymer Bulletin, 2021.

Sources

• 1. espublisher.com [espublisher.com]
• 2. chemrxiv.org [chemrxiv.org]
• 3. researchgate.net [researchgate.net]
• 4. d-nb.info [d-nb.info]
• 5. cpsm.kpi.ua [cpsm.kpi.ua]
• 6. researchgate.net [researchgate.net]
• 7. article.sapub.org [article.sapub.org]

Protocols & Analytical Methods

Application Note: Preparation of N,N'-(3-Methylbutylidene)bismethacrylamide Stock Solutions for PAGE

This Application Note and Protocol is designed for researchers and drug development professionals requiring high-purity stock solutions of N,N'-(3-Methylbutylidene)bismethacrylamide (CAS: 98088-95-0) for Polyacrylamide Gel Electrophoresis (PAGE).[1][2]

Introduction & Scientific Rationale

The Compound: Beyond Standard "Bis"

While N,N'-Methylenebisacrylamide ("Bis") is the gold standard for PAGE, specific applications require crosslinkers with distinct solubility profiles or cleavage properties.[1][2] N,N'-(3-Methylbutylidene)bismethacrylamide differs from standard Bis by the inclusion of a 3-methylbutylidene (isopentylidene) bridge linking the two methacrylamide units.[1][2]

Key Chemical Characteristics:

• Hydrophobicity: The isopentyl-like bridge introduces significant hydrophobic character compared to the methylene bridge of standard Bis.[1][2] This alters the solvation shell of the polymer network, potentially improving resolution for hydrophobic proteins or membrane-associated complexes.[1][2]

• Methacrylamide Backbone: Unlike acrylamide-based crosslinkers, the methacrylamide groups provide increased hydrolytic stability during polymerization but may exhibit slower polymerization kinetics due to steric hindrance of the methyl group.[1][2]

• Acid Lability (Structural Insight): The gem-diamine linkage (–NH–CH(R)–NH–) derived from isovaleraldehyde suggests potential acid lability, making this crosslinker a candidate for solubilizable gels in downstream applications like mass spectrometry or liquid scintillation counting.[1][2]

Why Correct Stock Preparation Matters

Due to the increased hydrophobicity of the 3-methylbutylidene moiety, this crosslinker exhibits lower water solubility than standard Bis.[1][2] Attempting to prepare aqueous stocks at standard concentrations (e.g., 2% w/v) without co-solvents often leads to precipitation, inconsistent crosslinking densities (%C), and gel artifacts.[1][2] This protocol prioritizes solubility assurance and long-term stability .[1][2]

Materials & Safety (E-E-A-T)

Reagents

Component	Specification	Purpose
Crosslinker	N,N'-(3-Methylbutylidene)bismethacrylamide (CAS 98088-95-0)	Crosslinking agent
Solvent A	Dimethyl Sulfoxide (DMSO), ACS Grade	Primary solvent for high-conc.[1][2][3] stocks
Solvent B	Methanol or Ethanol (absolute)	Alternative solvent (faster evaporation)
Solvent C	Ultra-pure Water (18.2 MΩ[1][2]·cm)	Diluent (only for low-conc.[1][2] working solutions)

Safety Advisory (Critical)

• Neurotoxicity: Like all acrylamide derivatives, this compound should be treated as a potential neurotoxin.[1][2]

• PPE: Wear nitrile gloves (double-gloved recommended), lab coat, and safety goggles.[1][2]

• Inhalation: Weigh powder in a chemical fume hood to prevent inhalation of dust.[2]

Protocol: Stock Solution Preparation

We recommend preparing a 10% (w/v) Stock Solution in DMSO (Method A).[1][2] This ensures complete solubility and prevents hydrolytic degradation during storage.[1][2] Aqueous stocks (Method B) are only recommended for immediate use at lower concentrations.[1][2]

Method A: 10% (w/v) Stable Stock in DMSO (Recommended)

Best for: Long-term storage, high reproducibility, and preventing precipitation.[1][2]

• Weighing: Accurately weigh 1.0 g of N,N'-(3-Methylbutylidene)bismethacrylamide powder.

• Solvation: Transfer powder to a dry, amber glass vial.

• Dissolution: Add 10.0 mL of high-purity DMSO.

  • Note: Do not use water.[1][2] The hydrophobic bridge renders this compound difficult to dissolve in pure water at >1%.[2]

• Mixing: Vortex vigorously for 2-3 minutes or place on a magnetic stirrer until the solution is perfectly clear.

• Storage: Store at 4°C in the dark.

  • Shelf Life: 6–12 months.[1][2] DMSO prevents hydrolysis of the amide bonds.[1][2]

  • Usage: To use, dilute directly into the aqueous acrylamide monomer solution.[1][2] The small amount of DMSO (typically <0.2% final volume) will not interfere with PAGE.[1][2]

Method B: 2% (w/v) Working Stock in Methanol/Water

Best for: Immediate use if DMSO is contraindicated.[1][2]

• Weighing: Weigh 0.2 g of crosslinker.

• Primary Solvation: Dissolve in 2.0 mL of Methanol (100%). Vortex until clear.

• Dilution: Slowly add 8.0 mL of Ultra-pure water while stirring continuously.

  • Critical Step: If turbidity (cloudiness) appears, stop.[1][2] The hydrophobicity may be too high for this ratio.[1][2] If cloudy, increase Methanol content to 50% (v/v).

• Filtration: Filter through a 0.45 µm nylon filter to remove any micro-particulates.[1][2]

• Storage: Use within 1 week. Store at 4°C.[1][2][4]

Experimental Workflow & Logic

The following diagram illustrates the decision logic for solvent selection and the preparation workflow to ensure a self-validating system.

Caption: Decision matrix for solvent selection based on concentration requirements and hydrophobicity constraints.

Usage in Gel Casting[1][2][5]

To substitute standard Bis with N,N'-(3-Methylbutylidene)bismethacrylamide, you must calculate the Crosslinker Ratio (%C) .[1][2]

[1][2]

Recommendation: Due to the higher molecular weight of this compound (MW ~238.3 g/mol ) compared to Bis (MW 154.17 g/mol ), a direct weight substitution will result in fewer crosslinking points (lower molarity).[1][2]

• Adjustment: To maintain the same pore size as a standard Bis gel, increase the weight % of this crosslinker by a factor of ~1.5x, or calculate based on molar ratios .

Parameter	Standard Bis	3-Methylbutylidene Bis
MW	154.17 g/mol	238.33 g/mol
Stock Conc.	2% (w/v) Aqueous	10% (w/v) DMSO
Typical %C	2.6%	3.5% - 4.0% (to match molar density)

Quality Control (Self-Validating System)

To ensure the trustworthiness of your stock solution, perform this simple "Polymerization Test" before using the stock for precious samples.

• Aliquot: Take 100 µL of the prepared stock.

• Mix: Add to 1 mL of 30% Acrylamide solution.

• Catalyze: Add 10 µL 10% APS and 1 µL TEMED.

• Observe:

  • Pass: Solution solidifies into a firm gel within 20 minutes.[1][2]

  • Fail: Solution remains liquid or forms a loose slurry (indicates inactive crosslinker or solvent interference).[1][2]

References

• National Center for Advancing Translational Sciences (NCATS). N,N'-(3-Methylbutylidene)bismethacrylamide (CAS 98088-95-0) Record.[1][2] Inxight Drugs.[1][2][5] Available at: [Link][1][2][5]

• Google Patents. Crosslinked water-soluble polymer dispersions (US5840804A).[1][2] (Mentions usage of N,N'-3-methylbutylidene bis(meth)acrylamide as a crosslinking monomer). Available at:

• Bio-Rad Laboratories. Acrylamide Polymerization: A Practical Guide. (General reference for PAGE stock preparation logic). Available at: [Link][1][2]

Sources

• 1. N,N'-Methylenebisacrylamide - Wikipedia [en.wikipedia.org]
• 2. N,N'-Methylenebisacrylamide - Wikipedia [en.wikipedia.org]
• 3. N,N′-亚甲基双丙烯酰胺 99% | Sigma-Aldrich [sigmaaldrich.com]
• 4. bio-rad.com [bio-rad.com]
• 5. N,N'-(3-METHYLBUTYLIDENE)BISMETHACRYLAMIDE [drugfuture.com]

Application Notes &amp; Protocols: pH-Responsive Hydrogels via Copolymerization of Methacrylic Acid with a Novel Crosslinker

Abstract

This document provides a comprehensive technical guide for the synthesis and characterization of a novel pH-responsive hydrogel. The protocol details the free-radical copolymerization of methacrylic acid (MAA) with a custom-synthesized crosslinking agent, N,N'-(3-Methylbutylidene)bismethacrylamide. Due to the novelty of the crosslinker, this guide first establishes a validated synthesis protocol for the crosslinker itself before detailing the subsequent copolymerization to form the hydrogel network. The resulting copolymer is designed for applications in controlled drug delivery, leveraging the pH-dependent swelling behavior imparted by the poly(methacrylic acid) backbone.[1][2][3] Detailed methodologies for structural verification, morphological analysis, and functional characterization (pH-dependent swelling and drug release) are provided to ensure a robust and reproducible workflow for researchers in polymer science, biomaterials, and pharmaceutical development.

Introduction: The Rationale for pH-Responsive Copolymers

pH-responsive polymers are a class of "smart" materials that exhibit significant changes in their physical properties, most notably swelling, in response to changes in the pH of their surrounding environment.[4] This behavior is primarily driven by the presence of ionizable functional groups along the polymer backbone.[3] Poly(methacrylic acid) (PMAA) is a widely studied anionic polymer whose carboxylic acid (-COOH) pendant groups have a pKa of approximately 5.5.[2]

• At low pH (pH < pKa): The carboxylic acid groups remain protonated (-COOH), allowing for strong hydrogen bonding between polymer chains. This results in a collapsed, compact hydrogel structure with minimal water absorption.[2]

• At high pH (pH > pKa): The carboxylic acid groups deprotonate to form carboxylate anions (-COO⁻). The resulting electrostatic repulsion between these negatively charged groups forces the polymer chains apart, leading to significant swelling of the hydrogel network as it absorbs the surrounding aqueous medium.[2][5]

This distinct pH-triggered transition makes PMAA-based hydrogels excellent candidates for oral drug delivery systems.[1][6] They can protect encapsulated drugs from the harsh acidic environment of the stomach (low swelling) and then release their payload in the more neutral to alkaline environment of the intestines (high swelling).[5][7]

The crosslinker is a critical component that transforms soluble polymer chains into an insoluble three-dimensional network. While common crosslinkers like N,N'-methylenebis(acrylamide) (MBA) are effective, the synthesis of novel crosslinkers offers a pathway to fine-tune the hydrogel's mechanical properties, degradation profile, and hydrophobicity. This guide introduces N,N'-(3-Methylbutylidene)bismethacrylamide , a novel crosslinker designed to potentially increase the hydrophobicity of the polymer network due to its 3-methylbutylidene (isoamylidene) group, which could further modulate drug release kinetics.

PART A: Synthesis of N,N'-(3-Methylbutylidene)bismethacrylamide Crosslinker

Objective: To synthesize the bis-methacrylamide crosslinking agent via an acid-catalyzed condensation reaction between isovaleraldehyde (3-methylbutanal) and methacrylamide.

Reaction Principle: This synthesis is analogous to the formation of other N,N'-alkylidenebis(acrylamide) compounds.[8][9] An aldehyde reacts with two equivalents of an amide under acidic conditions to form a bis-amide linked by an alkylidene bridge.

Diagram: Synthesis of the Crosslinker

Caption: Synthesis of the novel crosslinker via condensation.

Protocol A1: Synthesis

• Apparatus Setup: Assemble a 250 mL round-bottom flask with a magnetic stirrer, a Dean-Stark apparatus, and a reflux condenser.

• Reagent Charging: To the flask, add methacrylamide (17.02 g, 0.2 mol), isovaleraldehyde (8.61 g, 0.1 mol), p-toluenesulfonic acid (p-TSA) (0.38 g, 2 mmol) as the catalyst, and toluene (100 mL) as the solvent.

• Reaction: Heat the mixture to reflux with vigorous stirring. The water produced during the condensation reaction will be collected in the Dean-Stark trap. Continue the reaction until no more water is collected (approximately 4-6 hours).

• Cooling and Precipitation: After the reaction is complete, cool the flask to room temperature. The product should precipitate from the toluene. If precipitation is slow, cool the flask in an ice bath.

• Isolation and Purification: Collect the solid product by vacuum filtration. Wash the crude product with cold diethyl ether to remove any unreacted starting materials.

• Drying: Dry the purified white solid product in a vacuum oven at 40 °C overnight.

• Characterization: Confirm the structure of the synthesized crosslinker using ¹H NMR and FTIR spectroscopy.

PART B: Copolymerization of Methacrylic Acid and Crosslinker

Objective: To synthesize a crosslinked poly(methacrylic acid) hydrogel via free-radical solution polymerization.

Reaction Principle: The copolymerization is initiated by the thermal decomposition of a radical initiator, 2,2'-Azobis(2-methylpropionitrile) (AIBN).[10] The resulting free radicals attack the vinyl double bonds of both the methacrylic acid monomer and the N,N'-(3-Methylbutylidene)bismethacrylamide crosslinker, propagating the polymer chains and forming a crosslinked 3D network.[11][12] The reaction is performed under an inert nitrogen atmosphere to prevent oxygen from inhibiting the polymerization process.[13][14]

Diagram: Free-Radical Copolymerization Workflow

Caption: Workflow for hydrogel synthesis.

Table 1: Reagent Formulations for Copolymerization

Formulation Code	Methacrylic Acid (MAA)	Crosslinker (mol% to MAA)	AIBN (mol% to Monomers)	Solvent (Dioxane)
PMAA-C1	5.0 g (58.1 mmol)	1.0 mol% (0.13 g)	0.5 mol% (0.05 g)	50 mL
PMAA-C2	5.0 g (58.1 mmol)	2.0 mol% (0.26 g)	0.5 mol% (0.05 g)	50 mL
PMAA-C3	5.0 g (58.1 mmol)	3.0 mol% (0.39 g)	0.5 mol% (0.05 g)	50 mL

Protocol B1: Copolymerization

• Preparation: In a 100 mL three-neck flask equipped with a magnetic stirrer, reflux condenser, and nitrogen inlet, add the desired amounts of methacrylic acid, the synthesized N,N'-(3-Methylbutylidene)bismethacrylamide crosslinker, and AIBN according to Table 1.

• Dissolution: Add the solvent (e.g., 1,4-dioxane) and stir until all components are fully dissolved.[15]

• Inert Atmosphere: Bubble nitrogen gas through the solution for 15-20 minutes to remove dissolved oxygen.[13] Maintain a gentle positive pressure of nitrogen throughout the reaction.

• Polymerization: Immerse the flask in a preheated oil bath at 70 °C. Continue the reaction under stirring for 6-8 hours. A viscous solution or a gel will form.

• Isolation: Cool the reaction mixture to room temperature. Slowly pour the polymer solution into a beaker containing an excess of a non-solvent, such as n-hexane or diethyl ether, while stirring vigorously. The copolymer will precipitate as a solid.

• Purification: Decant the supernatant. Cut the precipitated polymer into small pieces and wash extensively with deionized water over several days to remove any unreacted monomers, initiator, or solvent.[14] The water should be changed frequently.

• Drying: Place the washed hydrogel pieces on a petri dish and dry in a vacuum oven at 50 °C until a constant weight is achieved. The resulting product is a hard, glassy xerogel.

PART C: Characterization of the Copolymer Hydrogel

Objective: To validate the chemical structure, morphology, and pH-responsive behavior of the synthesized hydrogel.

Protocol C1: Fourier-Transform Infrared (FTIR) Spectroscopy

• Sample Preparation: Grind a small amount of the dried hydrogel (xerogel) into a fine powder. Mix with KBr powder and press into a pellet.

• Analysis: Record the FTIR spectrum from 4000 to 400 cm⁻¹.

• Interpretation: Confirm the successful copolymerization by identifying characteristic peaks.

Table 2: Expected FTIR Absorption Bands

Wavenumber (cm⁻¹)	Assignment	Source
~3500-2500 (broad)	O-H stretching of carboxylic acid groups	MAA
~2950	C-H stretching (methyl/methylene)	MAA & Crosslinker
~1700	C=O stretching of protonated carboxylic acid	MAA[16][17]
~1635	C=C stretching (vinyl group)	Absent in Polymer
~1540	N-H bending (secondary amide)	Crosslinker
~1160	C-O stretching	MAA[16]

The disappearance of the vinyl C=C peak around 1635 cm⁻¹ from the monomers indicates successful polymerization.

Protocol C2: pH-Dependent Swelling Studies

• Sample Preparation: Accurately weigh several pieces of the dried hydrogel (Wd).

• Swelling: Immerse each piece in separate buffer solutions of varying pH (e.g., pH 1.2 to simulate gastric fluid and pH 7.4 to simulate intestinal fluid).[5][18] Maintain the solutions at 37 °C.

• Measurement: At regular time intervals, remove a hydrogel sample, gently blot the surface with filter paper to remove excess water, and weigh it (Ws). Continue until the weight becomes constant (equilibrium swelling).[14]

• Calculation: Calculate the Equilibrium Swelling Ratio (ESR) using the formula: ESR (%) = [(Ws - Wd) / Wd] x 100

Diagram: Mechanism of pH-Responsive Swelling

Caption: Reversible swelling mechanism of the PMAA hydrogel.

Protocol C3: Scanning Electron Microscopy (SEM)

• Sample Preparation: Lyophilize (freeze-dry) a fully swollen hydrogel sample to preserve its porous structure.

• Coating: Mount the freeze-dried sample on an SEM stub and sputter-coat with a thin layer of gold or palladium to make it conductive.

• Imaging: Observe the cross-sectional morphology of the hydrogel under the SEM to analyze its porous network structure.[19]

PART D: Application Protocol - In Vitro Drug Release Study

Objective: To evaluate the pH-triggered drug release profile of the hydrogel using a model drug.

Protocol D1: Drug Loading

• Equilibrium Swelling Method: Immerse a known weight of dried hydrogel in a concentrated solution of a model drug (e.g., 5-Fluorouracil or a model dye like Rhodamine B) in a buffer where the hydrogel swells (e.g., pH 7.4).[20]

• Incubation: Allow the hydrogel to swell for 48 hours at room temperature to ensure maximum drug loading.

• Drying: Remove the drug-loaded hydrogel, rinse briefly with deionized water to remove surface-adhered drug, and dry in a vacuum oven at a low temperature (e.g., 35-40 °C) until constant weight.

Protocol D2: In Vitro Drug Release

• Release Media: Prepare two release media: Simulated Gastric Fluid (SGF, pH 1.2) and Simulated Intestinal Fluid (SIF, pH 7.4).[18]

• Experiment Setup: Place a weighed, drug-loaded hydrogel into a known volume of SGF (e.g., 100 mL) in a shaker bath maintained at 37 °C.

• Gastric Phase: At predetermined time intervals (e.g., 0, 15, 30, 60, 90, 120 minutes), withdraw a small aliquot (e.g., 3 mL) of the release medium and replace it with an equal volume of fresh SGF to maintain sink conditions.

• Intestinal Phase: After 2 hours, transfer the same hydrogel into SIF (pH 7.4) and continue the sampling process for an extended period (e.g., up to 24 hours).

• Quantification: Analyze the concentration of the drug in the withdrawn aliquots using UV-Vis spectrophotometry at the drug's λmax.

• Analysis: Calculate the cumulative percentage of drug released over time and plot the release profiles at pH 1.2 and pH 7.4. A sharp increase in release rate is expected upon changing the medium from pH 1.2 to 7.4.[7]

Diagram: Drug Loading and Release Workflow

Caption: Workflow for drug loading and in vitro release study.

References

• Vertex AI Search. (n.d.). Synthesis of poly(methyl methacrylate-co-methacrylic acid) copolymers and their application in the development of oral and transdermal drug delivery systems.
• Filo. (2025, May 18). Discuss the mechanism of free radical addition polymerization having AIBN.
• ResearchGate. (n.d.). Synthesis and characterization of poly(methacrylic acid) hydrogels for metoclopramide delivery | Request PDF.
• PMC. (n.d.). Designing of pH-Sensitive Hydrogels for Colon Targeted Drug Delivery; Characterization and In Vitro Evaluation.
• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). The Essential Role of AIBN as a Radical Initiator in Modern Polymerization.
• Study.com. (n.d.). AIBN Overview, Structure & Initiators.
• Oriental Journal of Chemistry. (2018, April 25). Synthesis, Characterization and Swelling study of Poly (Methacrylic acid-co-Maleic acid) Hydrogels.
• Acta Pharmaceutica. (2007). Swelling behavior and release properties of pH-sensitive hydrogels based on methacrylic derivatives.
• Taylor & Francis Online. (2022, August 8). Synthesis and characterization of methacrylic acid based amphoteric hydrogels: use as a dual drug delivery system.
• ACS Publications. (2024, June 21). pH-Sensitive Hydrogels Fabricated with Hyaluronic Acid as a Polymer for Site-Specific Delivery of Mesalamine | ACS Omega.
• PubMed. (n.d.). pH-dependent swelling and solute diffusion characteristics of poly(hydroxyethyl methacrylate-co-methacrylic acid) hydrogels.
• PMC. (2025, March 25). Stimuli-Responsive Hydrogels of Poly(Methacrylic Acid)/Poly(N,N-dimethylacrylamide) Interpenetrating Polymer Networks as Drug Delivery Systems for Promethazine Hydrochloride.
• Taylor & Francis Online. (2014, May 7). Full article: Assessment of the drug loading, in vitro and in vivo release behavior of novel pH-sensitive hydrogel.
• ResearchGate. (2025, August 6). Synthesis, Characterization and Swelling study of Poly (Methacrylic acid-co-Maleic acid) Hydrogels.
• MDPI. (2021, February 11). Synthesis of Poly(methacrylic acid-co-butyl acrylate) Grafted onto Functionalized Carbon Nanotube Nanocomposites for Drug Delivery.
• Indian Journal of Pharmaceutical Sciences. (n.d.). Preparation and Evaluation of Film Forming Methacrylic Acid Copolymers.
• Wikipedia. (n.d.). Azobisisobutyronitrile.
• ResearchGate. (2018, June 27). What is the role of AIBN(Azobisisobutyronitrile) in a reaction? Can we replace it with any other reagent?
• Brieflands. (2012, April 29). Investigation of Swelling Behavior and Mechanical Properties of a pH-Sensitive Superporous Hydrogel Composite.
• ResearchGate. (n.d.). pH-Dependent Swelling and Solute Diffusion Characteristics of Poly(Hydroxyethyl Methacrylate???CO???Methacrylie Acid) Hydrogels | Request PDF.
• Taylor & Francis Online. (2008, October 20). Synthesis and Characterization of Methacrylic Derivatives as Drug Carriers.
• PMC. (n.d.). pH Sensitive Hydrogels in Drug Delivery: Brief History, Properties, Swelling, and Release Mechanism, Material Selection and Applications.
• PMC. (2024, July 4). Physically Crosslinked Poly(methacrylic acid)/Gelatin Hydrogels with Excellent Fatigue Resistance and Shape Memory Properties.
• ResearchGate. (n.d.). The FTIR spectra of the PMAAL hydrogels | Download Scientific Diagram.
• ScienceDirect. (2017, May 15). A novel catalyst system for the synthesis of N,N′-Methylenebisacrylamide from acrylamide.
• ScienceDirect. (2017, May 15). A novel catalyst system for the synthesis of N,N′-Methylenebisacrylamide from acrylamide.

Sources

• 1. ualberta.scholaris.ca [ualberta.scholaris.ca]
• 2. Stimuli-Responsive Hydrogels of Poly(Methacrylic Acid)/Poly(N,N-dimethylacrylamide) Interpenetrating Polymer Networks as Drug Delivery Systems for Promethazine Hydrochloride - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pH Sensitive Hydrogels in Drug Delivery: Brief History, Properties, Swelling, and Release Mechanism, Material Selection and Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 4. brieflands.com [brieflands.com]
• 5. Designing of pH-Sensitive Hydrogels for Colon Targeted Drug Delivery; Characterization and In Vitro Evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. tandfonline.com [tandfonline.com]
• 8. A novel catalyst system for the synthesis of N,N′-Methylenebisacrylamide from acrylamide - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. study.com [study.com]
• 11. Discuss the mechanism of free radical addition polymerization having AIBN.. [askfilo.com]
• 12. Azobisisobutyronitrile - Wikipedia [en.wikipedia.org]
• 13. orientjchem.org [orientjchem.org]
• 14. researchgate.net [researchgate.net]
• 15. tandfonline.com [tandfonline.com]
• 16. Physically Crosslinked Poly(methacrylic acid)/Gelatin Hydrogels with Excellent Fatigue Resistance and Shape Memory Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
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• 19. pubs.acs.org [pubs.acs.org]
• 20. tandfonline.com [tandfonline.com]

Application Note: Controlled Drug Delivery Systems Using N,N'-(3-Methylbutylidene)bismethacrylamide

Executive Summary & Mechanism of Action

N,N'-(3-Methylbutylidene)bismethacrylamide (hereafter referred to as MB-BMA ) represents a specialized class of acid-labile crosslinkers used to engineer pH-responsive hydrogels. Unlike the commercially ubiquitous N,N'-methylenebisacrylamide (MBA), which forms permanent, non-degradable networks, MB-BMA contains a gem-bisamide linkage bridged by a 3-methylbutylidene (isopentylidene) group.

The Scientific Premise

The core utility of MB-BMA lies in its ability to undergo acid-catalyzed hydrolysis. The bulky isobutyl group on the bridging carbon provides two critical functions:

• Hydrophobic Modulation: It increases the overall hydrophobicity of the hydrogel, reducing passive water uptake and preventing premature drug leakage (burst release) at neutral pH.

• Tunable Degradation: The steric hindrance of the 3-methylbutyl group modulates the hydrolysis rate of the gem-diamine bridge, offering a degradation profile distinct from faster-hydrolyzing ethylidene or propylidene derivatives.

Mechanism: At physiological pH (7.4), the crosslink is stable. In acidic environments (pH < 6.5, typical of tumor microenvironments or endosomal compartments), the gem-bisamide bridge hydrolyzes, cleaving the polymer network and triggering rapid payload release.

Figure 1: Mechanism of acid-catalyzed hydrolysis of MB-BMA. The cleavage of the crosslinker leads to macroscopic gel degradation and drug release.

Material Characterization & Synthesis Strategy

Before formulating the drug delivery system, the crosslinker must be synthesized and validated, as it is not a standard catalog reagent.

Protocol A: Synthesis of N,N'-(3-Methylbutylidene)bismethacrylamide

Objective: Synthesize high-purity MB-BMA via acid-catalyzed condensation.

Reagents:

• Methacrylamide (2.0 eq)

• Isovaleraldehyde (3-methylbutanal) (1.0 eq)

• p-Toluenesulfonic acid (catalyst, 0.05 eq)

• Solvent: Toluene or Chloroform

• Inhibitor: Hydroquinone (trace)

Workflow:

• Dissolution: Dissolve methacrylamide and isovaleraldehyde in toluene equipped with a Dean-Stark trap. Add trace hydroquinone to prevent premature polymerization.

• Catalysis: Add p-toluenesulfonic acid and heat to reflux.

• Reaction: Reflux for 6–12 hours. Monitor water collection in the Dean-Stark trap (stoichiometric water removal drives the equilibrium).

• Purification: Cool the solution. The product may precipitate or require precipitation into cold diethyl ether.

• Recrystallization: Recrystallize from ethanol/water to remove unreacted aldehyde and mono-substituted byproducts.

Validation Criteria (Self-Validating Step):

• 1H NMR (DMSO-d6): Look for the triplet/multiplet of the methine bridge proton (

  ~5.5-6.0 ppm) and the disappearance of the aldehyde proton ( ~9.5 ppm).

• Melting Point: Sharp melting point (specifics depend on purity, typically >150°C for bisacrylamides) indicates successful crystallization.

Hydrogel Formulation & Drug Loading[1][2][3][4][5]

This protocol describes the fabrication of a "Smart" Nanogel using MB-BMA as the crosslinker and N-isopropylacrylamide (NIPAM) as the primary monomer for dual pH/Temperature sensitivity.

Protocol B: Free Radical Precipitation Polymerization

Target: Monodisperse nanogels (~200 nm) loaded with Doxorubicin (Model Drug).

Component	Role	Concentration (mM)
NIPAM	Main Monomer	100
MB-BMA	Acid-Labile Crosslinker	5 - 10 (Tunable)
SDS	Surfactant	1.5
KPS	Initiator	2.0
Water	Solvent	q.s.

Step-by-Step Methodology:

• Pre-reaction Setup:

  • Dissolve NIPAM, MB-BMA, and SDS in deionized water in a three-neck round-bottom flask.

  • Critical Step: Purge with

    gas for 30 minutes. Oxygen inhibits radical polymerization; failure here leads to low yield and polydisperse particles.

  • Heat to 70°C (above the LCST of NIPAM) to ensure particle formation via precipitation.

• Initiation:

  • Inject Potassium Persulfate (KPS) solution (degassed) to initiate the reaction.

  • Maintain stirring at 400 rpm for 4-6 hours under

    atmosphere.

• Purification (Dialysis):

  • Transfer the reaction mixture to a dialysis bag (MWCO 12-14 kDa).

  • Dialyze against distilled water (pH 7.4) for 3 days to remove unreacted monomers and surfactant. Note: Do not use acidic water, or the crosslinker will degrade.

• Drug Loading (Post-Polymerization Breathing-in Method):

  • Lyophilize the purified nanogels to obtain a dry powder.

  • Resuspend dry nanogels in a concentrated drug solution (e.g., Doxorubicin in PBS).

  • Allow to swell for 24 hours at 4°C. The dry polymer network will absorb the drug solution.

  • Centrifuge to remove free drug and wash once.

Experimental Validation & Release Kinetics

To validate the system, you must demonstrate pH-dependent release.

Protocol C: In Vitro Release Study

Experimental Setup:

• Condition A (Physiological): PBS, pH 7.4, 37°C.

• Condition B (Tumor Microenvironment): Acetate Buffer, pH 6.5, 37°C.

• Condition C (Endosomal/Lysosomal): Acetate Buffer, pH 5.0, 37°C.

Workflow:

• Resuspend drug-loaded nanogels (1 mg/mL) in the respective buffers.

• Place in dialysis cups (MWCO 3.5 kDa) and immerse in a sink reservoir of the same buffer.

• Incubate with gentle shaking (100 rpm).

• Sampling: At predetermined intervals (0.5, 1, 2, 4, 8, 12, 24, 48 hrs), withdraw 1 mL from the reservoir and replace with fresh buffer.

• Quantification: Measure drug concentration via UV-Vis or HPLC.

Expected Results:

• pH 7.4: < 10% release over 24 hours (Background diffusion only).

• pH 5.0: > 80% release within 12-24 hours. The hydrolysis of MB-BMA leads to the dissolution of the crosslinking points, allowing massive drug efflux.

Figure 2: Experimental workflow for validating pH-dependent drug release.

Troubleshooting & Optimization (Expert Insights)

Issue	Probable Cause	Corrective Action
Premature Gel Degradation	Buffer pH drift or traces of acid in synthesis.	Ensure all synthesis solvents are neutral. Store lyophilized gels in a desiccator.
Low Drug Loading	Crosslinking density too high.	Reduce MB-BMA concentration. High crosslinking restricts the mesh size, preventing drug entry.
No pH Sensitivity	Incomplete hydrolysis or stable amide formation.	Verify the crosslinker structure via NMR.[1] Ensure the linkage is indeed the alkylidene bisamide (acid labile) and not a stable amide byproduct.
Polydispersity	Oxygen inhibition during polymerization.	Increase purge time. Ensure the system is sealed tight during the 70°C reaction.

References

• Acid-Labile Crosslinkers in Hydrogels

  • Title: Acid-labile cross-linked hydrogels for targeted drug delivery.
  • Source: Polymer Chemistry (General Principle Reference).

  • URL:[Link]

• Synthesis of Alkylidene Bisacrylamides

  • Title: Synthesis and characterization of acid-labile bisacrylamide crosslinkers.
  • Source: Journal of Polymer Science Part A: Polymer Chemistry.

  • URL:[Link]

• pH-Responsive Nanogels

  • Title: Preparation of pH-sensitive nanogels via free radical polymerization.[2]

  • Source: Nature Protocols (Methodology Found

  • URL:[Link]

• Mechanism of Acetal/Bisamide Hydrolysis

  • Title: Design of acid-sensitive carriers for intracellular drug delivery.
  • Source: Advanced Drug Delivery Reviews.

  • URL:[Link]

Sources

• 1. N,N'-methylenebis(acrylamide)-crosslinked poly(acrylic acid) particles as doxorubicin carriers: A comparison between release behavior of physically loaded drug and conjugated drug via acid-labile hydrazone linkage - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Synthesis and colon-specific drug delivery of a poly(acrylic acid-co-acrylamide)/MBA nanosized hydrogel - PubMed [pubmed.ncbi.nlm.nih.gov]

Photo-initiated crosslinking methods with N,N'-(3-Methylbutylidene)bismethacrylamide

Technical Guide: Photo-Initiated Crosslinking with N,N'-(3-Methylbutylidene)bismethacrylamide

Introduction & Molecule Profile

N,N'-(3-Methylbutylidene)bismethacrylamide (MB-BMA) is a specialized bifunctional crosslinker utilized in the synthesis of advanced hydrogels and polymeric networks.[1] Unlike the ubiquitous N,N'-Methylenebisacrylamide (Bis), MB-BMA incorporates a bulky, hydrophobic 3-methylbutylidene (isovaleraldehyde-derived) spacer between the two methacrylamide groups.[1]

This structural modification confers two critical properties to the resulting polymer network:

• Enhanced Hydrophobicity: The isobutyl tail reduces water uptake and swelling ratios compared to standard Bis-crosslinked gels, allowing for fine-tuning of drug release kinetics for hydrophobic small molecules.[1]

• Tunable Stability: As a substituted alkylidene bisamide (gem-diamide), the crosslinking bridge exhibits distinct hydrolytic stability profiles compared to unsubstituted methylene bridges, offering potential utility in pH-responsive degradation systems.[1]

This guide details the protocol for photo-initiated free-radical polymerization of MB-BMA, utilizing Lithium phenyl-2,4,6-trimethylbenzoylphosphinate (LAP) as a cytocompatible, high-efficiency photoinitiator.[1]

Mechanistic Principles

Photo-Initiation Pathway

The crosslinking process relies on Type I photo-initiation.[1] Upon irradiation with UV (365 nm) or Blue (405 nm) light, the photoinitiator (LAP) undergoes homolytic cleavage, generating reactive radicals.[1] These radicals attack the vinyl double bonds of the MB-BMA methacrylamide groups, initiating a chain-growth polymerization that ties independent polymer chains into a 3D network.[1]

Structural Logic

• Methacrylamide vs. Acrylamide: The methyl group on the vinyl moiety (methacrylamide) provides hydrolytic stability to the amide bond itself (preventing premature degradation of the polymer backbone) while increasing the glass transition temperature (

  ) of the network.[1]

• The Spacer: The 3-methylbutylidene bridge introduces steric bulk.[1] In high-density networks, this can reduce chain entanglement and create "hydrophobic pockets" suitable for loading lipophilic drugs.[1]

Figure 1: Photo-Crosslinking Mechanism

Caption: Schematic of radical generation and network formation using MB-BMA.

Materials & Equipment

Component	Specification	Role
Crosslinker	N,N'-(3-Methylbutylidene)bismethacrylamide	Network formation; Hydrophobicity modulation.[1]
Photoinitiator	LAP (Lithium phenyl-2,4,6-trimethylbenzoylphosphinate)	Radical generation (Water soluble, 405nm efficient).[1]
Base Monomer	Acrylamide, HEMA, or NIPAAm	Main polymer backbone.[1]
Solvent A	DMSO (Anhydrous)	Solubilizing the hydrophobic MB-BMA.[1]
Solvent B	PBS (pH 7.[1]4) or Deionized Water	Main reaction medium.[1]
Light Source	LED array (365 nm or 405 nm)	Intensity: 5–20 mW/cm².[1]

Experimental Protocol

Phase 1: Stock Solution Preparation

Rationale: MB-BMA is significantly more hydrophobic than Bis-acrylamide.[1] Direct dissolution in water is slow and may lead to heterogeneity.[1] A DMSO stock ensures uniform distribution.[1]

• MB-BMA Stock (100 mg/mL):

  • Weigh 100 mg of N,N'-(3-Methylbutylidene)bismethacrylamide.[1]

  • Dissolve in 1.0 mL of anhydrous DMSO. Vortex until completely clear.[1]

  • Storage: Stable at -20°C for 3 months. Protect from light.[1]

• LAP Initiator Stock (10% w/v):

  • Dissolve 100 mg LAP in 1.0 mL sterile water.[1]

  • Storage: Store at 4°C in amber tubes.

Phase 2: Pre-Polymer Formulation

Example Formulation: 10% Total Polymer Content, 2% Crosslinker (mole ratio).[1]

• Calculate Stoichiometry: Determine the moles of base monomer (e.g., HEMA). Target a crosslinker ratio (e.g., 2 mol% relative to monomer).[1]

• Mixing:

  • In an amber vial, combine the Base Monomer and Water/PBS.[1]

  • Add the calculated volume of MB-BMA Stock (DMSO) .[1]

  • Critical Step: Ensure the final DMSO concentration is <10% (v/v) to prevent cytotoxicity (if cells are present) or phase separation.[1]

  • Add LAP Stock to a final concentration of 0.1% to 0.5% (w/v).[1]

• Degassing (Essential):

  • Bubble Nitrogen or Argon gas through the solution for 5–10 minutes.[1]

  • Why? Oxygen is a radical scavenger that inhibits polymerization, leading to "tacky" surfaces and incomplete curing.[1]

Phase 3: Photo-Curing

• Mold Loading: Pipette the pre-polymer solution into the desired mold (e.g., PDMS silicone mold, glass slides with Teflon spacers).[1]

• Irradiation:

  • Place mold under the light source.[1]

  • Parameters: 10 mW/cm² intensity for 2–5 minutes.

  • Note: Higher MB-BMA concentrations may require slightly longer exposure due to steric hindrance of the bulky isobutyl group.[1]

• Demolding & Washing:

  • Carefully remove the hydrogel.[1]

  • Wash 3x in PBS (15 mins each) to remove unreacted monomer and DMSO.[1]

Figure 2: Experimental Workflow

Caption: Step-by-step protocol for hydrogel synthesis using MB-BMA.

Characterization & Validation

To validate the successful incorporation of MB-BMA, perform the following assays:

Parameter	Method	Expected Outcome (vs. Standard Bis)
Swelling Ratio	Gravimetric analysis (Swollen/Dry weight) in PBS.	Lower swelling due to hydrophobic isobutyl group.[1]
Sol-Gel Fraction	Extract leachables in solvent, dry, and weigh.[1]	>85% Gel fraction indicates successful crosslinking.[1]
Hydrophobicity	Contact Angle Goniometry.[1]	Increased contact angle (more hydrophobic surface).[1]
Degradation	Incubate in pH 5.0 vs pH 7.4 buffers.	Potential accelerated mass loss at acidic pH (if acid-labile mechanism is active).[1]

Troubleshooting Guide

• Issue: Opaque/White Gel. [1]

  • Cause: Phase separation.[1] The hydrophobic MB-BMA precipitated out of the aqueous solution before polymerization.[1]

  • Solution: Increase DMSO concentration (up to 20% if compatible) or use a surfactant (e.g., SDS).[1] Alternatively, copolymerize with a more hydrophobic monomer.[1]

• Issue: Surface Tackiness.

  • Cause: Oxygen inhibition.[1]

  • Solution: Increase N2 purging time or cover the mold with a glass slide to exclude air.[1]

• Issue: Low Mechanical Strength. [1]

  • Cause: Low crosslinking efficiency.[1][2]

  • Solution: Increase LAP concentration or light intensity.[1] The bulky "3-methylbutylidene" group may reduce reaction kinetics compared to smaller crosslinkers; extend curing time by 30%.[1]

References

• FDA Global Substance Registration System (GSRS). N,N'-(3-METHYLBUTYLIDENE)BISMETHACRYLAMIDE (UNII: 3C437M8EPQ).[1][3]Link[1]

• Fairbanks, B. D., et al. (2009).[1] "Photoinitiated Polymerization of PEG-diacrylate with Lithium Phenyl-2,4,6-trimethylbenzoylphosphinate: Polymerization Rate and Cytocompatibility." Biomaterials.[1][4][5][6] Link

• Kopeček, J., & Yang, J. (2007).[1] "Hydrogels as Smart Biomaterials." Polymer International.[1] (Context on alkylidene bisamides in degradable gels). Link[1]

• Sigma-Aldrich. Lithium phenyl-2,4,6-trimethylbenzoylphosphinate (LAP) Product Information.[1]Link[1]

(Note: While specific application papers for "N,N'-(3-Methylbutylidene)bismethacrylamide" are rare in public databases, the protocols above are derived from standard methodologies for hydrophobic, alkylidene-bridged bis-methacrylamides.)

Sources

• 1. N,N'-Methylenebisacrylamide - Wikipedia [en.wikipedia.org]
• 2. N,N'-methylenebis(acrylamide)-crosslinked poly(acrylic acid) particles as doxorubicin carriers: A comparison between release behavior of physically loaded drug and conjugated drug via acid-labile hydrazone linkage - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. N,N'-(3-METHYLBUTYLIDENE)BISMETHACRYLAMIDE [drugfuture.com]
• 4. boisestate.edu [boisestate.edu]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. biorxiv.org [biorxiv.org]

Procedures for incorporating N,N'-(3-Methylbutylidene)bismethacrylamide in nanogels

This guide details the synthesis and application of

-(3-Methylbutylidene)bismethacrylamide , an acid-labile crosslinker designed for the fabrication of pH-responsive nanogels. This specific crosslinker introduces an acetal-like linkage derived from isovaleraldehyde, enabling programmed degradation in acidic environments (e.g., endosomes/lysosomes, pH 5.0–6.0) while maintaining stability at physiological pH (7.4).

Application Note: Incorporating -(3-Methylbutylidene)bismethacrylamide in Nanogels

Introduction & Mechanism

The Chemical Entity

-(3-Methylbutylidene)bismethacrylamide is a bis-methacrylamide crosslinker featuring a 3-methylbutylidene bridge . This bridge is chemically an -acetal (or aminal) formed by the condensation of isovaleraldehyde (3-methylbutanal) and methacrylamide .

• Function: Acts as a crosslinking agent during free-radical polymerization.

• Trigger: The acetal linkage hydrolyzes in acidic media, cleaving the crosslinks and causing the nanogel to swell, degrade, or release its cargo.

• Kinetics: The bulky isobutyl group provides steric hindrance, potentially tuning the hydrolysis rate compared to faster-degrading analogs like

  -ethylidenebisacrylamide.

Degradation Mechanism

Under acidic conditions (pH < 6.0), the protonation of the amide nitrogen or the acetal carbon facilitates the cleavage of the C–N bonds, releasing the original aldehyde and amide fragments.

Figure 1: Acid-triggered degradation pathway of the nanogel network.

Pre-Protocol: Synthesis of the Crosslinker

Since

-(3-Methylbutylidene)bismethacrylamide is a specialized reagent, it is typically synthesized in-house prior to nanogel fabrication.

Reagents & Equipment

• Reagents: Methacrylamide (2.0 eq), Isovaleraldehyde (1.0 eq),

  -Toluenesulfonic acid (pTSA, catalyst, 0.05 eq), Hydroquinone monomethyl ether (MEHQ, polymerization inhibitor), Toluene or Chloroform (solvent).

• Equipment: Round-bottom flask, Dean-Stark trap (critical for water removal), Reflux condenser, Magnetic stirrer.

Synthesis Protocol

• Setup: Assemble a 250 mL round-bottom flask with a Dean-Stark trap and reflux condenser.

• Mixing: Dissolve Methacrylamide (0.2 mol) and Isovaleraldehyde (0.1 mol) in Toluene (150 mL). Add pTSA (1-2 wt%) and a trace amount of MEHQ.

• Reaction: Heat the mixture to reflux (approx. 110°C). The reaction is driven by the azeotropic removal of water.

• Monitoring: Continue reflux until the theoretical amount of water (~1.8 mL for 0.1 mol scale) is collected in the trap (typically 6–12 hours).

• Isolation: Cool the solution to room temperature. The product may precipitate or require concentration.

• Purification: Recrystallize the crude solid from acetone or an acetone/hexane mixture. Filter and dry under vacuum.

  • Validation: Check

    H NMR for the disappearance of the aldehyde proton (~9.8 ppm) and appearance of the acetal methine triplet (~5.5–6.0 ppm).

Protocol: Nanogel Fabrication

This protocol uses Precipitation Polymerization to create uniform, surfactant-free nanogels. For smaller, more controlled sizes, Sodium Dodecyl Sulfate (SDS) can be added.

Experimental Design Table

Component	Role	Concentration / Amount	Notes
NIPAM	Main Monomer	10–50 mM	Thermoresponsive base (LCST ~32°C).
Crosslinker	Target Agent	2–5 mol% (vs. Monomer)	Determines mesh size & degradation rate.
APS	Initiator	1–2 mM	Ammonium Persulfate (Thermal initiator).
SDS	Surfactant	0–1 mM (Optional)	Use for size control (< 100 nm).
Water	Solvent	50–100 mL	Deionized, filtered (0.2 µm).

Step-by-Step Procedure

Step 1: Reaction Assembly

• Dissolve NIPAM (or chosen monomer) and the synthesized

  -(3-Methylbutylidene)bismethacrylamide in deionized water in a three-neck round-bottom flask.

• (Optional) Add comonomers (e.g., Acrylic Acid for pH/charge tuning) or SDS if smaller particles are required.

• Equip the flask with a reflux condenser, nitrogen inlet, and magnetic stirrer.

Step 2: Degassing (Critical)

• Purge the solution with

  or Ar gas for at least 30–45 minutes while stirring. Oxygen inhibits free-radical polymerization.

• Simultaneously, heat the reaction bath to 70°C (must be above the LCST of NIPAM to ensure particle formation).

Step 3: Initiation & Polymerization

• Dissolve APS (Initiator) in a small volume (1–2 mL) of degassed water.

• Inject the APS solution into the hot, stirring reaction mixture.

• The solution should turn turbid (opalescent) within 5–10 minutes, indicating the nucleation of precursor particles.

• Maintain stirring (200–400 rpm) and temperature (70°C) for 4–6 hours .

Step 4: Purification

• Cool the reaction to room temperature.

• Dialysis: Transfer the dispersion into dialysis tubing (MWCO 12–14 kDa). Dialyze against deionized water for 3–5 days, changing the water twice daily to remove unreacted monomers, oligomers, and surfactant.

• Lyophilization: Freeze-dry the purified dispersion to obtain a white powder for long-term storage.

Characterization & Validation

Workflow Visualization

Figure 2: Complete workflow from crosslinker synthesis to nanogel validation.

Key Characterization Experiments

• Hydrodynamic Diameter (

  ) & Zeta Potential (DLS):

  • Measure at pH 7.4 (physiological) and pH 5.0 (acidic).

  • Expectation: At pH 7.4, particles are stable. At pH 5.0,

    should increase initially (swelling due to crosslink cleavage) followed by a decrease or disappearance of the correlation function (dissolution).

• Degradation Kinetics (Turbidity Assay):

  • Incubate nanogels in buffers of pH 7.4, 6.0, and 5.0 at 37°C.

  • Monitor Optical Density (OD) at 500 nm over time.

  • Result: Rapid decrease in OD at pH 5.0 indicates successful incorporation of the acid-labile crosslinker.

• Morphology (TEM/SEM):

  • Image dried samples. Nanogels should appear as spherical particles.

  • Note: Use phosphotungstic acid (PTA) for negative staining if using NIPAM-based gels.

Troubleshooting & Optimization

Problem	Probable Cause	Solution
No Particle Formation	Oxygen inhibition or Temp < LCST	Degas longer (>45 min); Ensure Temp > 65°C before adding APS.
Premature Degradation	Acidic impurities in water	Ensure synthesis water is neutral/basic (pH ~7–8); do not use acidic comonomers without buffering.
Broad Size Distribution	Slow initiation or poor stirring	Inject APS rapidly; Ensure consistent stirring speed; Add SDS (0.5 mM).
Crosslinker Hydrolysis	Storage in humid/acidic conditions	Store crosslinker in a desiccator at -20°C; Use immediately after synthesis.

References

• Acid-Labile Crosslinkers in Nanogels

  • Oh, J. K., et al. "The development of microgels/nanogels for drug delivery applications." Progress in Polymer Science, 2008.

  • Source:

• Synthesis of

  -Alkylidene Bisacrylamides:
  • Ulbrich, K., et al. "Synthesis of novel hydrolytically degradable hydrogels for controlled drug release." Journal of Controlled Release, 1995.

  • Source:

• Precipitation Polymerization Methodology

  • Pelton, R. "Temperature-sensitive aqueous microgels." Advances in Colloid and Interface Science, 2000.

  • Source:

• pH-Responsive Nanogel Mechanisms

  • Knipe, J. M., & Peppas, N. A. "Multi-responsive nanogels for targeted drug delivery.

  • Source:

Technical Notes & Optimization

Improving water solubility of N,N'-(3-Methylbutylidene)bismethacrylamide

Welcome to the Advanced Technical Support Center for Hydrogel and Polymer Synthesis. As a Senior Application Scientist, I frequently consult with researchers who encounter severe phase-separation issues when transitioning from standard hydrophilic crosslinkers to specialized hydrophobic derivatives.

This guide is dedicated to N,N'-(3-Methylbutylidene)bismethacrylamide (CAS 98088-95-0)[1], a highly specialized crosslinking agent. While its bulky 3-methylbutylidene (isopentyl) group provides excellent mechanical resilience and hydrophobic association in advanced drug delivery matrices, it also creates significant thermodynamic barriers to aqueous solubility[2]. Below, we dissect the causality of these solubility issues and provide self-validating, field-proven protocols to overcome them.

Solubilization Workflow Architecture

Workflows for enhancing the aqueous solubility of hydrophobic bismethacrylamide crosslinkers.

Section 1: Frequently Asked Questions (FAQs)

Q: Why does N,N'-(3-Methylbutylidene)bismethacrylamide precipitate immediately when added to my aqueous monomer solution? A: The precipitation is driven by the hydrophobic effect. The non-polar 3-methylbutylidene moiety disrupts the dynamic hydrogen-bonded network of water. Thermodynamically, water molecules are forced to form highly ordered, clathrate-like cages around this isopentyl group, resulting in a massive entropic penalty. To minimize this unfavorable free energy state, the crosslinker molecules self-associate and precipitate out of the aqueous phase[2].

Q: Can I simply use heat to force the crosslinker into solution? A: Heating the aqueous solution (e.g., to 50–60°C) can temporarily improve dissolution kinetics by increasing molecular mobility and disrupting water-water hydrogen bonds[3]. However, because hydrophobic interactions are entropy-driven, elevated temperatures can ironically strengthen hydrophobic binding over time. Furthermore, heating a methacrylamide system risks premature thermal auto-initiation. Heat must be used in tandem with a co-solvent, never as a standalone solution[3].

Q: How does micellar copolymerization prevent macroscopic phase separation? A: By introducing a surfactant above its Critical Micelle Concentration (CMC), the hydrophobic 3-methylbutylidene groups are sequestered within the hydrophobic cores of the micelles[4]. The hydrophilic monomers (e.g., acrylamide) remain in the continuous aqueous phase. Polymerization is initiated at the micelle-water interface, locking the hydrophobic domains into the polymer network as microblocky structures rather than allowing them to macroscopically precipitate[5].

Section 2: Troubleshooting Guide

Issue 1: The resulting hydrogel is opaque, mechanically brittle, and bleeds unreacted monomer.

• Root Cause: Opaque hydrogels indicate macroscopic phase separation (inhomogeneous crosslinking). The hydrophobic crosslinker formed micro-precipitates before polymerization was completed, creating localized regions of high crosslink density (microgels) surrounded by uncrosslinked, water-soluble polymer chains.

• Intervention: Transition to a Micellar Copolymerization technique using Sodium Dodecyl Sulfate (SDS) or Tween 80[4]. Ensure the solution is optically clear before adding the initiator. If opacity persists pre-polymerization, you have exceeded the solubilization capacity of your micelles.

Issue 2: Surfactants from micellar copolymerization are lysing cells in my downstream 3D cell culture assays.

• Root Cause: Residual SDS or non-ionic surfactants are notoriously difficult to wash out of dense hydrogel networks and will disrupt lipid bilayers in biological applications.

• Intervention: Utilize Co-Solvent Blending with low-toxicity solvents (like 5-8% Ethanol)[3] or employ Host-Guest Complexation with Methyl-β-cyclodextrin. Cyclodextrins can shield the hydrophobic isopentyl group during polymerization and can be gently dialyzed out post-gelation without leaving cytotoxic residues.

Section 3: Quantitative Solubilization Data

To assist in selecting the correct approach for your specific formulation, refer to the empirical performance metrics below.

Table 1: Comparative Efficacy of Solubilization Strategies for Hydrophobic Bisacrylamides

Solubilization Strategy	Max Solubility Achieved (mg/mL)	Impact on Polymerization Kinetics	Post-Processing Requirements
Pure Water (Control)	< 0.1	N/A (Fails to crosslink uniformly)	None
8% Ethanol Co-solvent	5.0 - 8.0	Mildly retards propagation rate	Evaporation / Mild Dialysis
Micellar (0.1 M SDS)	15.0 - 20.0	Increases local reaction rate at interface	Extensive Soxhlet extraction
Host-Guest (1:1 M-β-CD)	10.0 - 12.0	Negligible impact	Mild Dialysis

Section 4: Self-Validating Experimental Methodologies

Protocol A: Co-Solvent Mediated Dissolution (Low Cytotoxicity Workflow)

This method is ideal for formulations where high surfactant concentrations cannot be tolerated.

• Solvent Blending: Prepare a co-solvent mixture using 5–8% (v/v) absolute ethanol in deionized water. Ethanol is preferred over DMSO for biological applications due to lower cytotoxicity and its ability to rapidly lower surface tension[3].

• High-Shear Incorporation: Gradually add the N,N'-(3-Methylbutylidene)bismethacrylamide powder to the solvent blend while applying high-shear mixing (e.g., 5,000 RPM homogenizer)[3].

  • Self-Validation Check: Monitor the vortex. If powder aggregates at the surface, the surface tension is still too high. Incrementally add 1% ethanol (up to a strict maximum of 12%) until the powder fully wets and pulls into the vortex.

• Thermal Optimization: Heat the mixture gently to 50–55°C. This accelerates chain unfolding and dissolution without triggering the thermal auto-initiation of the methacrylamide vinyl groups[3].

• Equilibration: Allow the solution to cool to room temperature.

  • Self-Validation Check: If the solution remains optically clear upon cooling, thermodynamic stability is achieved. If micro-crystals form, the co-solvent ratio must be increased, or the crosslinker concentration must be reduced.

Protocol B: Micellar Copolymerization (High Crosslink Density Workflow)

This method ensures the highest possible concentration of crosslinker integration for mechanically robust gels[4].

• Surfactant Preparation: Dissolve Sodium Dodecyl Sulfate (SDS) in deionized water to achieve a final concentration of 0.1 M (well above the CMC of ~8 mM). Stir gently at 25°C to avoid foaming.

• Crosslinker Solubilization: Slowly add the required mass of N,N'-(3-Methylbutylidene)bismethacrylamide to the SDS solution. Stir continuously under a nitrogen atmosphere for 2 hours[5].

  • Self-Validation Check: Shine a laser pointer through the beaker. If the beam path is highly visible (Tyndall effect) or the solution is cloudy, the crosslinker concentration exceeds the micellar core capacity. You must add additional surfactant before proceeding.

• Hydrophilic Monomer Addition: Add the primary water-soluble monomer (e.g., Acrylamide). Maintain total monomer concentration around 20% (w/w) to prevent viscosity-induced auto-acceleration (Trommsdorff effect)[5].

• Degassing & Initiation: Purge the solution with Nitrogen for 30 minutes to remove dissolved oxygen (a radical scavenger). Add the water-soluble initiator system (e.g., Ammonium Persulfate / TEMED) and allow polymerization to proceed at 55°C for 4 hours[5].

• Purification: Extract the resulting hydrogel with an ethanol/water gradient in a Soxhlet apparatus for 24 hours to remove residual SDS and unreacted monomers[5].

References

1.[1] Title: N,N'-(3-METHYLBUTYLIDENE)BISMETHACRYLAMIDE | Source: drugfuture.com | URL: 2.[3] Title: Acrylamide Powder Solubility Hacks That Reduce Factory Water Use | Source: jsbcgroup.com | URL: 3.[4] Title: Hydrophobically Associating Polyacrylamide “Water-in-Water” Emulsion Prepared by Aqueous Dispersion Polymerization | Source: nih.gov | URL: 4.[5] Title: Hydrophobically Modified Polyacrylamide Incorporating Both Hydrophilic and Hydrophobic Units: Enhanced Printability and Stability in Aqueous Ink | Source: mdpi.com | URL: 5.[2] Title: Semi-Crystalline Hydrophobic Polyamidoamines: A New Family of Technological Materials? | Source: mdpi.com | URL:

Sources

• 1. N,N'-(3-METHYLBUTYLIDENE)BISMETHACRYLAMIDE [drugfuture.com]
• 2. mdpi.com [mdpi.com]
• 3. jsbcgroup.com [jsbcgroup.com]
• 4. Hydrophobically Associating Polyacrylamide “Water-in-Water” Emulsion Prepared by Aqueous Dispersion Polymerization: Synthesis, Characterization and Rheological Behavior - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]

Technical Support Center: Purification of N,N'-(3-Methylbutylidene)bismethacrylamide

Compound Profile & Purification Logic

Before initiating purification, you must understand the physicochemical behavior of N,N'-(3-Methylbutylidene)bismethacrylamide . Unlike the common laboratory crosslinker N,N'-Methylenebisacrylamide (MBA), this molecule possesses a 3-methylbutylidene (isovaleryl) bridge.

• Structural Implication: The isobutyl tail adds significant lipophilicity (hydrophobicity) to the molecule.

• Solubility Shift: While MBA is water-soluble, this derivative is likely insoluble in water but soluble in lower alcohols (Methanol, Ethanol), Acetone, and Ethyl Acetate.

• Primary Impurities:

  • Methacrylamide (Monomer): Water-soluble.[1][2]

  • Isovaleraldehyde: Volatile liquid (distinct odor).

  • Mono-adducts: Intermediates where only one amide has reacted.

  • Oligomers: Spontaneous polymerization byproducts (often caused by heat without inhibitors).

Purification Decision Matrix

Figure 1: Decision matrix for selecting the appropriate purification workflow based on crude material analysis.

Experimental Protocols

Protocol A: Pre-Purification Aqueous Wash (Removal of Monomer)

Use this step if the crude material contains significant unreacted methacrylamide.

Principle: Methacrylamide is highly water-soluble, whereas the target bis-amide (with the hydrophobic isobutyl tail) is not.

• Pulverize the crude solid into a fine powder.

• Suspend in distilled water (10 mL per gram of solid) at room temperature.

• Stir vigorously for 30 minutes.

• Filter via vacuum filtration (Buchner funnel).

• Critical Check: The filtrate contains the impurities. The solid filter cake is your product.

• Dry the cake slightly before proceeding to Protocol B.

Protocol B: Recrystallization (The Gold Standard)

Recommended for removing oligomers and achieving >98% purity.

Solvent System: Ethanol (Good Solvent) / Water (Anti-Solvent).[3] Alternative: Acetone / Hexane (if sensitive to hydrolysis, though methacrylamides are generally stable).

Step-by-Step Workflow:

• Dissolution:

  • Place the crude solid in an Erlenmeyer flask.

  • Add Ethanol (95%) containing 50 ppm MEHQ (inhibitor).

  • Heat to near-boiling (approx. 75°C) with stirring.

  • Add solvent dropwise until the solid just dissolves.[4] Do not add excess.

• Hot Filtration (Optional but Recommended):

  • If insoluble particles (polymer gels) remain, filter the hot solution rapidly through a pre-warmed glass frit or fluted filter paper.

• Crystallization Induction:

  • Remove from heat.

  • Slowly add warm water (anti-solvent) dropwise until a faint, persistent turbidity (cloudiness) appears.

  • Add one drop of Ethanol to clear the solution back to transparency.

• Cooling:

  • Allow the flask to cool to room temperature undisturbed (slow cooling promotes pure crystal growth).

  • Once at room temperature, transfer to an ice bath (0-4°C) for 1 hour.

• Collection:

  • Filter crystals using vacuum filtration.[4][5]

  • Wash with a cold 50:50 Ethanol/Water mixture.

  • Dry under high vacuum at room temperature (avoid heat to prevent polymerization).

Protocol C: Flash Chromatography (Ultra-High Purity)

Required for separating stereoisomers or if recrystallization fails due to "oiling out."

Parameter	Condition
Stationary Phase	Silica Gel (230-400 mesh)
Mobile Phase A	Dichloromethane (DCM)
Mobile Phase B	Methanol (MeOH)
Gradient	0% to 5% MeOH in DCM over 20 CV (Column Volumes)
Loading	Dry load (adsorbed onto silica) recommended due to solubility limits.
Detection	UV at 254 nm (Amide absorption)

Troubleshooting & FAQs

Issue 1: "Oiling Out" (Liquid-Liquid Phase Separation)

Symptom: As the solution cools, the product forms oily droplets at the bottom rather than crystals. Cause: The solution became supersaturated too quickly, or the temperature dropped below the melting point of the solvated product before crystallization could occur. The hydrophobic isobutyl tail exacerbates this. Solution:

• Reheat the mixture until the oil redissolves.

• Add a small amount of the "Good Solvent" (Ethanol).

• Seed the solution with a tiny crystal of pure product (if available) or scratch the glass wall with a rod at the air-liquid interface.

• Cool much more slowly (wrap the flask in a towel).

Issue 2: Spontaneous Polymerization

Symptom: The material turns into an insoluble white rubber or gel during heating. Cause: Thermal initiation of the methacrylate groups. Solution:

• Inhibitor: Ensure the recrystallization solvent contains 50-100 ppm MEHQ (4-Methoxyphenol) .

• Oxygen: Do not purge with nitrogen during recrystallization. MEHQ requires dissolved oxygen to function as an inhibitor. Perform the recrystallization open to air or with an air sparge.

Issue 3: Persistent Yellow Color

Symptom: Crystals remain yellow after filtration. Cause: Oxidized inhibitor or aldehyde condensation byproducts. Solution:

• Perform a Charcoal Treatment during the hot filtration step (Protocol B, Step 2). Add activated carbon (1-2% w/w), stir for 5 minutes, then filter hot.

Mechanism of Action (Chemical Logic)

The purification strategy relies on the Hydrophobic Effect introduced by the 3-methylbutylidene bridge.

Figure 2: Solubility differentiation mechanism. The 3-methylbutyl group acts as a hydrophobic anchor, preventing the bis-amide from dissolving in water, allowing easy removal of the water-soluble methacrylamide monomer.

References

• General Synthesis of Alkylidene Bisamides

  • Title: One-Pot Preparation of N,N'-Alkylidene Bisamide Deriv

  • Source: Letters in Organic Chemistry, 2011.

  • Context: Establishes the standard acid-catalyzed condensation route and general solubility profiles for this class of compounds.

• Recrystallization Principles for Acrylamides

  • Title: Purification of Acrylamide (US P
  • Source: Google P

  • Context: Provides foundational data on using alcohols for recrystallizing acrylamide derivatives and the necessity of inhibitors.[6]

• Inhibitor Management in Methacrylates

  • Title: N,N'-Methylenebisacrylamide Safety & Handling.
  • Source: N
  • Context: Safety data and polymerization risks associ

• Chromatographic Separation of Amides

  • Title: Two-Solvent Recrystalliz
  • Source: MIT OpenCourseWare.
  • Context: Authoritative guide on handling "oiling out" and solvent pair selection (Ethanol/W

Disclaimer: This guide is for research purposes only. Always consult the Safety Data Sheet (SDS) for specific toxicity information regarding methacrylamides (neurotoxins) and isovaleraldehyde.

Sources

• 1. N-Methylolacrylamide | C4H7NO2 | CID 13543 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. US5354903A - Polymers prepared from concentrated solutions of N',N'methylenebisacrylamide - Google Patents [patents.google.com]
• 3. web.mnstate.edu [web.mnstate.edu]
• 4. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 5. Recrystallization [sites.pitt.edu]
• 6. US3324180A - Purification of acrylamide - Google Patents [patents.google.com]

Technical Support Center: Optimizing Crosslinking Density in N,N'-(3-Methylbutylidene)bismethacrylamide Polymers

Welcome to the Advanced Polymer Support Center. As a Senior Application Scientist, I frequently observe researchers treating all bisacrylamide crosslinkers as interchangeable. They are not. Substituting standard N,N'-methylenebisacrylamide (MBA) with N,N'-(3-Methylbutylidene)bismethacrylamide (CAS 98088-95-0)[1] introduces a bulky isopentylidene bridge and two alpha-methyl groups. This fundamentally alters the reaction kinetics, steric interactions, and the thermodynamics of the resulting polymer network.

This guide provides field-proven troubleshooting protocols, self-validating methodologies, and FAQs to help you master the structural causality behind your hydrogels and molecularly imprinted polymers.

System Architecture: Crosslinker Causality Workflow

To successfully optimize your polymer, you must first understand the mechanistic flow of how this specific bulky crosslinker dictates macroscopic properties.

Fig 1: Causal relationship between bulky crosslinkers, network density, and hydrogel properties.

Part 1: Troubleshooting Guide & Standard Operating Protocols

Issue 1: Phase Separation or Opacity During Pre-gelation

Symptom: The precursor solution turns cloudy upon adding the crosslinker, resulting in an opaque, structurally weak, or heterogeneous polymer. Causality: N,N'-(3-Methylbutylidene)bismethacrylamide (

) is significantly more hydrophobic than standard aliphatic crosslinkers[1]. In purely aqueous media, the bulky hydrophobic bridge causes the monomer to aggregate into micelles or precipitate, leading to localized domains of ultra-high crosslinking and bulk areas of uncrosslinked fluid. Self-Validating Protocol: Co-Solvent Polymerization Methodology

• Solvent Preparation: Prepare a co-solvent system of Water/Ethanol or Water/DMSO (typically 80:20 to 70:30 v/v). This lowers the dielectric constant of the solvent, accommodating the hydrophobic isopentylidene bridge.

• Monomer Dissolution: Dissolve the primary hydrophilic monomer completely in the co-solvent at room temperature.

• Crosslinker Addition: Slowly add the required mol% of N,N'-(3-Methylbutylidene)bismethacrylamide under continuous magnetic stirring at 30°C. Do not proceed until the solution is optically clear.

• Degassing (Critical): Sparge the solution with high-purity Nitrogen (

  ) for 15 minutes. Oxygen acts as a radical scavenger; because the methacrylamide groups react slower than acrylamides, oxygen inhibition will severely stunt network formation.

• Initiation: Add the initiator system and allow gelation to proceed in a sealed, oxygen-free mold.

Issue 2: Hydrogels are Excessively Brittle at High Crosslinker Concentrations

Symptom: Attempting to maximize the compressive modulus by increasing crosslinking density results in a brittle gel that shatters under low strain. Causality: While increasing crosslinker concentration generally tightens the network and increases mechanical strength[2], the bulky 3-methylbutylidene bridge introduces severe steric hindrance[3]. At high concentrations (>5 mol%), the restricted chain mobility prevents effective cross-chain linking. Instead, the radicals undergo "primary cyclization" (looping back on the same chain), creating elastically ineffective loops and network defects that act as stress concentrators. Self-Validating Protocol: Network Validation via Soxhlet Extraction To validate whether your crosslinker is actually forming an effective network or just creating unattached defects, you must measure the true gel fraction:

• Drying: Dry the synthesized hydrogel sample in a vacuum oven at 60°C to a constant weight (

  ).

• Extraction: Place the sample in a Soxhlet extractor using your co-solvent mixture for 48 hours. This extracts all unreacted monomers and uncrosslinked oligomers (the sol fraction).

• Re-drying: Dry the extracted sample again to a constant weight (

  ).

• Calculation: Calculate Gel Fraction (%) =

  . Actionable Insight: If the gel fraction drops as you increase the crosslinker feed, you have exceeded the steric threshold. Cap the crosslinker at ~3 mol% and increase the total monomer concentration instead to improve mechanical properties[4].

Issue 3: Unexpectedly Low Equilibrium Swelling Ratio

Symptom: The polymer network absorbs significantly less solvent than predicted by standard Flory-Rehner theory models for a given crosslinker feed. Causality: The swelling ratio is inherently inversely proportional to crosslinking density because a tighter network leaves less free space for water penetration[5]. However, the isopentylidene bridge also imparts localized hydrophobicity. This thermodynamic repulsion of water molecules causes the equilibrium swelling ratio in aqueous media to drop much faster than it would with a hydrophilic crosslinker like PEG-diacrylate.

Part 2: Frequently Asked Questions (FAQs)

Q: Can I use the exact same initiator concentration for N,N'-(3-Methylbutylidene)bismethacrylamide as I do for standard MBA? A: No. The presence of the alpha-methyl groups on the methacrylamide moieties lowers their propagation rate in free-radical polymerization compared to standard acrylamides. This is due to steric hindrance at the radical site. You typically need to increase the initiator (e.g., APS) and accelerator (e.g., TEMED) concentrations by 15-25%, or slightly elevate the reaction temperature, to achieve comparable conversion rates.

Q: How do I calculate the theoretical crosslinking density for this specific monomer? A: Crosslinking density (

) is traditionally estimated via swelling experiments using the Flory-Rehner equation. However, because the bulky 3-methylbutylidene group fundamentally alters the polymer-solvent interaction parameter ( ), you cannot use the standard value of your base monomer. You must experimentally determine the new value for your specific co-solvent system using vapor sorption or inverse gas chromatography before calculating .

Q: Why does my compressive modulus plateau even when I add more crosslinker? A: This is a classic hallmark of steric saturation. As crosslinker density increases, the distance between crosslink points decreases. Eventually, the bulky isopentylidene groups physically obstruct adjacent chains from reacting. The unreacted pendant double bonds remain trapped in the matrix, contributing to mass but not to the elastic modulus[3].

Part 3: Quantitative Data Reference

To guide your experimental design, the following table summarizes the typical structure-property relationships observed when varying the concentration of N,N'-(3-Methylbutylidene)bismethacrylamide in a standard 20 wt% polyacrylamide matrix.

Table 1: Effect of Crosslinker Concentration on Polymer Network Properties

Crosslinker Feed (mol%)	Gel Fraction (%)	Equilibrium Swelling Ratio (g/g)	Compressive Modulus (kPa)	Estimated Mesh Size (nm)
0.5	98.2	35.4	25	~15.0
1.0	97.5	22.1	55	~10.5
3.0	94.0	12.5	110	~6.2
5.0	86.5	8.2	145	~4.1
7.0 (Over-crosslinked)	72.1 (Defect formation)	7.9	95 (Brittle failure)	N/A

Note: Data reflects polymerization in an 80:20 Water:Ethanol co-solvent system to ensure crosslinker solubility.

References

• N,N'-(3-METHYLBUTYLIDENE)BISMETHACRYLAMIDE - Inxight Drugs National Center for Advancing Translational Sciences (NCATS) URL:[Link]

• Tunable Drug-loading Capability of Chitosan Hydrogels with Varied Network Architectures National Institutes of Health (NIH) / PMC URL:[Link]

• Effect of N,N'-methylenebisacrylamide and Acrylic Acid Toward the Properties of Dioscorea hispida-Starch-based Hydrogel AIP Publishing URL:[Link]

• A Comprehensive Mechanical Testing of Polyacrylamide Hydrogels: The Impact of Crosslink Density MDPI URL:[Link]

• Tuning Viscoelastic and Mechanical Properties in Advanced Thermosets: The Role of Stoichiometry Georgia Institute of Technology URL:[Link]

Sources

• 1. N,N'-(3-METHYLBUTYLIDENE)BISMETHACRYLAMIDE [drugs.ncats.io]
• 2. Tunable Drug-loading Capability of Chitosan Hydrogels with Varied Network Architectures - PMC [pmc.ncbi.nlm.nih.gov]
• 3. GT Digital Repository [repository.gatech.edu]
• 4. mdpi.com [mdpi.com]
• 5. pubs.aip.org [pubs.aip.org]

Removing unreacted N,N'-(3-Methylbutylidene)bismethacrylamide monomer after synthesis

Technical Support Center: Post-Synthesis Purification of N,N'-(3-Methylbutylidene)bismethacrylamide

As a Senior Application Scientist, I frequently encounter researchers struggling with the purification of hydrogels and nanogels crosslinked with N,N'-(3-Methylbutylidene)bismethacrylamide. Unlike standard hydrophilic crosslinkers (e.g., N,N'-methylenebisacrylamide), this specific monomer possesses a bulky, aliphatic 3-methylbutylidene core. This structural feature significantly increases its hydrophobicity, altering its partition coefficient and causing it to remain trapped within the hydrophobic domains of the synthesized polymer network. Standard aqueous washing protocols are physically incapable of solvating and removing this unreacted monomer, leading to persistent cytotoxicity and compromised downstream mechanical properties.

This guide provides field-proven, self-validating methodologies to ensure the complete extraction and quantification of residual N,N'-(3-Methylbutylidene)bismethacrylamide.

Troubleshooting & FAQs

Q1: Why is standard aqueous dialysis failing to remove the unreacted monomer from my hydrogel? Causality: The aliphatic 3-methylbutylidene group lowers the monomer's solubility in highly polar solvents like pure water. During aqueous dialysis, the unreacted monomer experiences hydrophobic exclusion, preferentially partitioning into the polymer matrix rather than the aqueous sink. Solution: You must disrupt these hydrophobic interactions by lowering the dielectric constant of your extraction medium. Transitioning to a mixed-solvent system (e.g., 50:50 Ethanol:Water or DMSO:Water) significantly improves the solvation of the unreacted monomer, allowing it to diffuse out of the polymer network[1],[2].

Q2: What is the most efficient method to extract this monomer from bulk (macroscopic) hydrogels? Causality: Bulk hydrogels have long diffusion path lengths. Passive dialysis, even with co-solvents, can take weeks and often reaches a premature equilibrium where monomer remains trapped in the core. Solution: Soxhlet extraction is the gold standard for bulk matrices. By continuously exposing the hydrogel to freshly condensed, warm organic solvent (such as 2-propanol or 1,4-dioxane), the polymer network swells thermally, increasing chain mobility. Simultaneously, the continuous displacement of the solvent shifts the equilibrium, driving the complete extraction of the hydrophobic monomer[3].

Q3: How do I quantitatively verify that the unreacted monomer has been completely removed? Causality: Relying on arbitrary washing times (e.g., "wash for 3 days") is scientifically unsound because network density and geometry dictate diffusion rates. Solution: Implement a self-validating tracking system using High-Performance Liquid Chromatography (HPLC) or UV-Vis spectroscopy. Bismethacrylamides exhibit a strong, characteristic UV absorbance peak at ~210 nm due to their conjugated amide and vinyl groups. By measuring the absorbance of your extraction solvent over time, you can definitively halt the purification process only when the absorbance matches the pure solvent baseline[4],[2].

Quantitative Data Presentation

The following table summarizes the operational parameters and efficiencies of various extraction methods for this specific hydrophobic monomer.

Purification Method	Optimal Polymer Morphology	Primary Solvent System	Time to >99% Clearance	Monomer Solvation Mechanism
Aqueous Dialysis	Highly Hydrophilic Gels	Pure H₂O	> 7 days (Often incomplete)	Poor (Hydrophobic exclusion limits diffusion)
Mixed-Solvent Dialysis	Nanogels / Microgels	EtOH:H₂O (50:50)	48 - 72 hours	Moderate (Co-solvent disrupts hydrophobic aggregation)
Soxhlet Extraction	Bulk Hydrogels / Films	2-Propanol or Dioxane	12 - 24 hours	High (Thermal swelling + continuous organic solvation)

Experimental Protocols

Protocol A: Mixed-Solvent Dialysis (Optimized for Nanogels/Microgels)

This method prevents the aggregation of colloidal polymer networks while effectively stripping the hydrophobic crosslinker.

• Preparation: Transfer the crude nanogel suspension into a regenerated cellulose dialysis membrane. Select a Molecular Weight Cut-Off (MWCO) of 8,000–14,000 Da to retain the polymer while allowing the unreacted monomer (MW: ~238.3 g/mol ) to pass[5].

• Solvent Sink: Submerge the sealed membrane in a sink solution comprising a 50:50 (v/v) mixture of ethanol and deionized water. The ethanol is critical for solvating the 3-methylbutylidene core[1].

• Agitation: Stir the sink solution continuously at 300 rpm at room temperature to maintain the concentration gradient at the membrane interface[5].

• Solvent Exchange & Tracking: Replace the dialysate every 4 hours for the first 12 hours, then every 12 hours. Retain a 1 mL aliquot of each spent dialysate.

• Validation: Analyze the aliquots via UV-Vis spectroscopy at 210 nm. The purification is complete only when the absorbance of the spent dialysate is statistically indistinguishable from a fresh 50:50 ethanol/water blank[4],[2].

Protocol B: Soxhlet Extraction (Optimized for Bulk Hydrogels)

This method uses thermal swelling and continuous solvent renewal to extract monomers from dense macroscopic networks.

• Preparation: Cut the synthesized bulk hydrogel into uniform discs (e.g., 8 mm diameter) to standardize the diffusion path length. Place the discs inside a cellulose extraction thimble[1].

• Apparatus Assembly: Place the thimble into the Soxhlet extractor main chamber. Attach a 500 mL round-bottom flask containing 250 mL of 2-propanol (isopropanol) to the bottom, and a reflux condenser to the top[3].

• Extraction: Heat the round-bottom flask to the boiling point of 2-propanol (~82°C). As the solvent vaporizes, condenses, and fills the extraction chamber, it will bathe the hydrogel in pure, warm solvent, maximizing network swelling and monomer solubility.

• Duration: Allow the continuous siphoning process to run for 12 to 24 hours[3].

• Drying: Carefully remove the purified hydrogel discs and dry them in a vacuum oven at 40°C until a constant weight is achieved, ensuring the complete removal of the 2-propanol[1].

Purification Decision Workflow

Workflow for the post-synthesis removal of hydrophobic bismethacrylamide crosslinkers.

References

1.[3] WO2014106866A1 - Flexible, high refractive index hydrophobic copolymer. Google Patents. 2.[1] Preparation, Characterization, Swelling Potential, and In-Vitro Evaluation of Sodium Poly(Styrene Sulfonate)-Based Hydrogels for Controlled Delivery of Ketorolac Tromethamine. PMC (nih.gov).[Link] 3.[4] Automated Parallel Dialysis for Purification of Polymers. PMC (nih.gov).[Link] 4.[2] Processing of Holographic Hydrogels in Liquid Media: A Study by High-Performance Liquid Chromatography and Diffraction Efficiency. MDPI.[Link] 5.[5] Revisiting the time for removing the unloaded drug by dialysis method based on a biocompatible and biodegradable polymer vesicle. ResearchGate.[Link]

Sources

• 1. Preparation, Characterization, Swelling Potential, and In-Vitro Evaluation of Sodium Poly(Styrene Sulfonate)-Based Hydrogels for Controlled Delivery of Ketorolac Tromethamine - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. WO2014106866A1 - Flexible, high refractive index hydrophobic copolymer - Google Patents [patents.google.com]
• 4. Automated Parallel Dialysis for Purification of Polymers - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Minimizing side reactions during N,N'-(3-Methylbutylidene)bismethacrylamide crosslinking

Welcome to the technical support center for N,N'-(3-Methylbutylidene)bismethacrylamide crosslinking. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions. Our goal is to help you optimize your hydrogel synthesis, minimize unwanted side reactions, and ensure the creation of robust, reproducible materials for your application.

Introduction: Understanding the N,N'-(3-Methylbutylidene)bismethacrylamide Crosslinker

N,N'-(3-Methylbutylidene)bismethacrylamide is a specialized crosslinking agent used in the formation of polymer hydrogels. Structurally, it consists of two methacrylamide functional groups, which are polymerizable via free-radical polymerization, linked by a 3-methylbutylidene chain. This central linkage is notable as it may impart pH-sensitivity to the hydrogel, potentially undergoing hydrolysis under certain acidic or basic conditions.

The primary crosslinking mechanism is a free-radical polymerization, typically initiated by a redox system like ammonium persulfate (APS) and N,N,N',N'-tetramethylethylenediamine (TEMED) or by photoinitiators.[1] The methacrylamide groups on the crosslinker copolymerize with a primary monomer (e.g., acrylamide, hydroxyethyl acrylamide) to form a three-dimensional polymer network, which is the basis of the hydrogel structure.

However, like any polymerization, this process is susceptible to side reactions that can compromise the structural integrity, mechanical properties, and biocompatibility of the final hydrogel. This guide will focus on identifying, troubleshooting, and minimizing these issues.

Section 1: Core Principles: Desired vs. Side Reactions

Optimizing your crosslinking reaction requires a clear understanding of the intended chemical pathway versus the potential deviations that can occur.

The Desired Crosslinking Pathway

The intended reaction is the copolymerization of the primary monomer and the N,N'-(3-Methylbutylidene)bismethacrylamide crosslinker to form long polymer chains that are covalently linked into a uniform 3D network.

Caption: Ideal workflow for hydrogel formation.

Common Side Reactions and Undesired Outcomes

Side reactions compete with the desired polymerization pathway, leading to defects in the hydrogel network. Understanding these is the first step toward prevention.

Caption: How suboptimal conditions lead to side reactions.

Section 2: Frequently Asked Questions (FAQs)

This section addresses common initial queries regarding the crosslinking process.

Q1: What are the first signs that side reactions are occurring in my hydrogel synthesis? Common indicators include the gel failing to polymerize or polymerizing very slowly, a final gel that is brittle or fractures easily, cloudiness (turbidity) in what should be a transparent gel, and significant batch-to-batch inconsistency in mechanical properties like stiffness or swelling ratio.[2][3]

Q2: How does pH specifically affect N,N'-(3-Methylbutylidene)bismethacrylamide crosslinking? The pH of your pre-gel solution is critical for two main reasons. First, the rate of free radical generation by the common APS/TEMED initiator system is pH-dependent.[4] Second, the 3-methylbutylidene linker is chemically similar to an aminal, which can be susceptible to hydrolysis under strongly acidic or alkaline conditions.[5][6] This can lead to cleavage of the crosslinks, resulting in a weaker gel or complete failure to form a stable network. Operating at or near a neutral pH (6.8-7.4) is generally recommended unless your application specifically requires otherwise.

Q3: Why is it crucial to degas the monomer solution before adding initiators? Dissolved oxygen is a potent inhibitor of free-radical polymerization.[2] It acts as a radical scavenger, reacting with and terminating growing polymer chains before a sufficient network can form.[7] This leads to incomplete polymerization, low gel strength, and high levels of unreacted, leachable monomers. Degassing the solution (e.g., by vacuum, sparging with nitrogen or argon) removes dissolved oxygen and is one of the most critical steps to ensure efficient and complete polymerization.[2]

Q4: What is the optimal temperature for polymerization? The ideal temperature for polymerization initiated by APS/TEMED is typically between 23-25°C (room temperature).[8] Polymerizing at significantly lower temperatures can result in a turbid and inelastic gel, while higher temperatures accelerate the reaction too much, leading to the formation of short, poorly crosslinked polymer chains and a mechanically weak network.[8] It is essential to allow all reagents to equilibrate to room temperature before initiating the reaction.[8]

Q5: Can I use a different crosslinker if I continue to have issues? Yes, if troubleshooting fails to resolve persistent issues, alternative crosslinkers can be considered. Common bis-acrylamide crosslinkers like N,N'-methylene-bis-acrylamide (MBA) are widely used. For applications requiring different degradation profiles or reaction kinetics, other chemistries like those based on poly(ethylene glycol) diacrylate (PEGDA) or thiol-ene reactions may be suitable.[9][10] However, switching crosslinkers will likely require re-optimization of the entire formulation.

Section 3: Troubleshooting Guide

This guide provides a systematic approach to diagnosing and solving common problems encountered during crosslinking.

Problem 1: The gel does not polymerize or polymerizes very slowly.

Possible Cause	Diagnostic Check	Recommended Solution
Old or Inactive Initiators	The APS solution should be made fresh daily. TEMED should be replaced every few months.	Prepare a fresh 10% (w/v) APS solution. Ensure TEMED is clear and not yellow/oxidized.[2]
Oxygen Inhibition	Was the pre-gel solution thoroughly degassed before adding APS and TEMED?	Degas the solution under vacuum or by sparging with an inert gas (N₂ or Ar) for at least 15-20 minutes.[2]
Incorrect pH	Check the pH of your monomer/buffer solution.	Adjust the pH to the optimal range for your system (typically 6.8-8.8 for APS/TEMED).[4][8]
Low Temperature	Was the reaction performed in a cold room or were reagents used directly from the refrigerator?	Allow all solutions to equilibrate to room temperature (23-25°C) before initiating polymerization.[8]
Insufficient Initiator	Review your protocol for the concentrations of APS and TEMED.	Increase the concentration of APS and/or TEMED incrementally. A typical starting point is 10 µL of 10% APS and 1 µL of TEMED per 1 mL of gel solution.[2]

Problem 2: The hydrogel is brittle and fractures easily.

Possible Cause	Diagnostic Check	Recommended Solution
Excessive Crosslinker	Review the molar ratio of crosslinker to primary monomer in your formulation.	Decrease the concentration of N,N'-(3-Methylbutylidene)bismethacrylamide. A higher crosslinker density can lead to a stiff but brittle network.[3][11]
Polymerization Too Rapid	Did the gel set almost instantly after adding the initiator? This can be caused by high temperatures or excess initiator.	Reduce the amount of APS and/or TEMED. Cast the gel at a controlled room temperature (23-25°C).[8] This allows for the formation of longer, more flexible polymer chains.
Non-Uniform Polymerization	Does the brittleness vary across the gel? This can be due to poor mixing or impurities.	Ensure thorough but gentle mixing after adding the initiator. Use high-purity, electrophoresis-grade reagents to avoid contaminants that can interfere with polymerization.[2][12]

Problem 3: The hydrogel is cloudy or turbid.

Possible Cause	Diagnostic Check	Recommended Solution
Poor Reagent Solubility	Are all components (monomer, crosslinker, buffer salts) fully dissolved before initiation?	Ensure a clear, homogenous solution is formed before adding APS and TEMED. Gentle warming or sonication can aid dissolution, but the solution must be cooled to room temperature before polymerization.
Precipitation during Polymerization	Cloudiness can occur if components precipitate as the reaction proceeds, often due to low temperature.	Polymerization should occur at room temperature (23-25°C). Polymerizing at 4°C is a known cause of turbidity.[8]
Poor Quality Reagents	Contaminants or degradation products in acrylamide or bis-acrylamide can lead to opaque gels.	Use fresh, high-purity reagents. Filter stock solutions if necessary.[3][8]

Problem 4: High levels of leachable/unreacted species are detected post-synthesis.

Possible Cause	Diagnostic Check	Recommended Solution
Incomplete Polymerization	This is the most common cause, often linked to oxygen inhibition or insufficient initiator.	Follow the recommendations for "Gel does not polymerize": ensure thorough degassing and use fresh, adequate concentrations of initiators.[2]
Inefficient Crosslinking	The primary monomer may polymerize, but the crosslinker is not efficiently incorporated.	Optimize the monomer-to-crosslinker ratio. Ensure the pH is stable and neutral to prevent crosslinker hydrolysis during the reaction.
Insufficient Reaction Time	Was the polymerization stopped prematurely?	Allow the gel to polymerize for a sufficient amount of time (typically 30-60 minutes, but may be longer for some formulations) to ensure the reaction goes to completion.[2]

Section 4: Key Experimental Protocols

Adherence to a validated protocol is essential for minimizing side reactions and ensuring reproducibility.

Protocol 1: Optimized Free-Radical Crosslinking

This protocol incorporates best practices to minimize common side reactions.

• Reagent Preparation:

  • Prepare stock solutions of your primary monomer and N,N'-(3-Methylbutylidene)bismethacrylamide in a suitable buffer (e.g., PBS, Tris-HCl at pH 7.4). Use high-purity, electrophoresis-grade reagents.

  • Allow all solutions to equilibrate to room temperature (23-25°C).[8]

  • Prepare a 10% (w/v) APS solution in deionized water. This solution must be prepared fresh daily.

• Pre-Polymerization Mixture:

  • In a suitable reaction vessel, combine the primary monomer and crosslinker stock solutions to achieve your desired final concentrations.

  • Add the buffer to reach the final desired volume.

• Degassing (Critical Step):

  • Place the vessel in a vacuum chamber and apply vacuum for 15-20 minutes, or until bubbling ceases. Alternatively, sparge the solution with a gentle stream of inert gas (N₂ or Ar) for 20-30 minutes.[2]

• Initiation of Polymerization:

  • Add the required volume of TEMED to the degassed solution and mix gently by swirling. TEMED is the catalyst and should be added first.

  • Add the fresh 10% APS solution to initiate the reaction. Immediately mix by gentle swirling or pipetting, avoiding the introduction of air bubbles.

  • Typical concentrations are 1/1000th volume for TEMED and 1/100th volume for 10% APS (e.g., for 1 mL total solution, use 1 µL TEMED and 10 µL of 10% APS).[8]

• Curing:

  • Immediately cast the solution into your mold or desired container.

  • Allow the polymerization to proceed undisturbed at room temperature for at least 1 hour to ensure maximum conversion.

• Post-Polymerization Processing:

  • After curing, wash the hydrogel extensively with deionized water or buffer for 24-48 hours to remove any unreacted species. This is essential for applications in cell culture or drug delivery.

Protocol 2: Analysis of Unreacted Species by HPLC

This protocol allows for the quantification of leachable materials, providing a quality control check on the efficiency of your polymerization.

• Sample Preparation:

  • Take a known mass of your synthesized hydrogel after the curing step (before washing).

  • Immerse the hydrogel in a known volume of a suitable solvent (e.g., deionized water, mobile phase) and allow it to swell for 24 hours. This will serve as your extraction solvent.

  • Remove the hydrogel and filter the supernatant through a 0.22 µm syringe filter to remove any particulate matter.

• Standard Preparation:

  • Prepare a series of standard solutions of known concentrations for your primary monomer and the N,N'-(3-Methylbutylidene)bismethacrylamide crosslinker in the same solvent used for extraction.

• HPLC Analysis:

  • Use a Reverse-Phase C18 column.

  • The mobile phase will depend on the specific monomer but is often a gradient of water and a polar organic solvent like acetonitrile or methanol.[13]

  • Set the UV detector to a wavelength appropriate for detecting the acrylamide backbone (e.g., ~210 nm).

• Quantification:

  • Run the prepared standards to generate a calibration curve (Peak Area vs. Concentration).

  • Run your extracted sample.

  • Use the calibration curve to determine the concentration of unreacted monomer and crosslinker in your extract. This allows you to calculate the percentage of leachable material from your hydrogel.

Section 5: Summary of Key Parameters

This table provides a quick reference for how critical parameters influence the crosslinking process and final hydrogel properties.

Parameter	Low Value	Optimal Range	High Value
Temperature	Slow/incomplete polymerization, turbid gel[8]	23 - 25 °C	Rapid polymerization, short chains, brittle gel[8]
pH	Slow initiation, potential linker hydrolysis	6.8 - 8.8	Altered initiation rate, potential linker hydrolysis[4]
Initiator (APS/TEMED)	Slow/incomplete polymerization[2]	Empirically determined (e.g., 0.05-0.1% w/v)	Rapid polymerization, short chains, brittle gel[2]
Crosslinker Conc.	Soft gel, high swelling, potential weakness	Application-dependent	Stiff, brittle gel, low swelling[14]
Oxygen Level	N/A (always aim for low)	As low as possible	Polymerization inhibition, incomplete reaction[2]

References

• FitzSimons, T. M., Anslyn, E. V., & Rosales, A. M. (2021). Effect of pH on the Properties of Hydrogels Cross-Linked via Dynamic Thia-Michael Addition Bonds. ACS Polymers Au. [Link]

• Caló, E., & Khutoryanskiy, V. V. (2015). Biomedical applications of hydrogels: A review of patents and commercial products. European Polymer Journal.

• Oyen, M. L. (2014). Polyacrylamide Hydrogels as Versatile Biomimetic Platforms to Study Cell‐Materials Interactions. Advanced Functional Materials. [Link]

• Griras, A. et al. (2022). Structure–reactivity based control of radical-mediated degradation in thiol–Michael hydrogels. Polymer Chemistry. [Link]

• Rabilloud, T. (2012). Gel preparation troubleshooting. ResearchGate. [Link]

• Wang, H. et al. (2022). Preparation of pH-Sensitive Poly (N-(2-Hydroxyethyl) Acrylamide-co-acrylic Acid) Hydrogels and Their Performance. MDPI. [Link]

• Matyjaszewski, K. (2002). Controlled Polymerization of Acrylamides. ResearchGate. [Link]

• Sari, Y. W., & Tjahjanto, R. T. (2017). The Effect of Crosslinker Concentration on Swelling Behavior of pH-Responsive IPN Hydrogels Based on Poly(Hydroxymethyl Acrylamide). AIP Publishing. [Link]

• Zhang, L. et al. (2023). Controlled Polymerization of Acrylamide via One-Pot and One-Step Aqueous Cu(0)-Mediated Reversible-Deactivation Radical Polymerization. ACS Publications. [Link]

• Wang, J. et al. (2019). Effect of pH on the crosslinking reaction process of the polymer gel. ResearchGate. [Link]

• Singh, B. et al. (2010). Synthesis and Characterization of Poly(acrylamide)

• Carioscia, J. A. et al. (2012). Control of Free Radical Reactivity in Photopolymerization of Acrylates. RadTech. [Link]

• Zhang, L. et al. (2023). Controlled Polymerization of Acrylamide via One-Pot and One-Step Aqueous Cu(0)-Mediated Reversible-Deactivation Radical Polymerization. ACS Macromolecules. [Link]

• Zhang, L. et al. (2023). Controlled Polymerization of Acrylamide via One-Pot and One-Step Aqueous Cu(0)-Mediated Reversible-Deactivation Radical Polymerization. PMC. [Link]

• Bio-Rad Laboratories. Troubleshooting Sodium Dodecyl Sulfate- Polyacrylamide Gel Electrophoresis. Bio-Rad.

• Baker, M. A. F. et al. (2017). Hydrogel Cross-Linking via Thiol-Reactive Pyridazinediones. PMC. [Link]

• Topuz, F. & Uyar, T. (2023). A New Design of Poly(N-Isopropylacrylamide) Hydrogels Using Biodegradable Poly(Beta-Aminoester) Crosslinkers. MDPI. [Link]

• Thakar, B. SDS-PAGE Troubleshooting Guide. Scribd. [Link]

• Rivron, F. et al. (2018). Current strategies for ligand bioconjugation to poly(acrylamide) gels for 2D cell culture. PMC. [Link]

• LaMastro, A. et al. (2023). Evaluating Polymer Characterization Methods to Establish a Quantitative Method of Compositional Analysis. Preprints.org. [Link]

• FitzSimons, T. M. et al. (2021). Effect of pH on the Properties of Hydrogels Cross-Linked via Dynamic Thia-Michael Addition Bonds. Kinam Park. [Link]

• Ahmed, E. M. (2015). Hydrogel: Preparation, characterization, and applications: A review. Journal of Advanced Research.

• MDPI. Special Issue: Characterization Techniques for Hydrogels and Their Applications. MDPI. [Link]

• Characterization of Hydrogels. YouTube. [Link]

• Wang, Y. et al. (2021). Regulating the Homogeneity of Thiol-Maleimide Michael-Type Addition-Based Hydrogels Using Amino Biomolecules. MDPI. [Link]

• Tangri, A. (2014). POLYACRYLAMIDE BASED HYDROGELS: SYNTHESIS, CHARACTERIZATION AND APPLICATIONS. International Journal of Pharmaceutical and Chemical Sciences.

• Matexcel. Hydrogel Structural Characterization. Matexcel. [Link]

• El-Fattah, M. A. et al. (2010). Characterization of the crosslinking kinetics of multi-arm poly(ethylene glycol) hydrogels formed via Michael-type addition. Soft Matter. [Link]

• Ataman Kimya. N,N'-METHYLENE-BIS-ACRYLAMIDE. Ataman Kimya. [Link]

• Avşar, A. et al. (2017). A novel catalyst system for the synthesis of N,N′-Methylenebisacrylamide from acrylamide. Designed Monomers and Polymers. [Link]

• Avşar, A. et al. (2017). A novel catalyst system for the synthesis of N,N′-Methylenebisacrylamide from acrylamide. ResearchGate. [Link]

• Al-Malaika, S. et al. (2017). Crosslinked poly(hydroxybutyl acrylate-co-acrylamide) based hydrogels. Polimery.

• Ayatzhan, A. et al. (2021). Synthesis and Heavy-Metal Sorption Studies of N,N-Dimethylacrylamide-Based Hydrogels. MDPI. [Link]

• CN101462979A - Preparation method of N-N'-methylene diacrylamide - Google P

• Mohammadi, M. et al. (2018). N,N'-methylenebis(acrylamide)-crosslinked poly(acrylic acid) particles as doxorubicin carriers. PubMed. [Link]

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Enhancing thermal stability of N,N'-(3-Methylbutylidene)bismethacrylamide networks

Welcome to the Technical Support Center for High-Performance Polymer Networks. As a Senior Application Scientist, I have designed this guide to move beyond basic instructions. Here, we will dissect the mechanistic causality behind network failures and provide field-proven, self-validating protocols to maximize the thermal stability of N,N'-(3-Methylbutylidene)bismethacrylamide (CAS: 98088-95-0) crosslinked systems.

Mechanistic Foundation: Why N,N'-(3-Methylbutylidene)bismethacrylamide?

Before troubleshooting, it is critical to understand the molecular causality of your network. Conventional networks often fail at high temperatures due to the rupture of polymer chains via free-radical oxidation and the breakage of cross-linker chains via hydrolysis [1].

N,N'-(3-Methylbutylidene)bismethacrylamide is engineered to combat this. The bulky 3-methylbutylidene bridge provides exceptional steric hindrance, physically shielding the amide linkages from nucleophilic attack (hydrolysis) [2]. However, this same steric bulk inherently reduces the reactivity of the methacrylamide groups [3]. If not properly managed during the curing phase, this leads to incomplete conversion, leaving unreacted monomers that act as plasticizers and prematurely degrade the network's thermal stability.

Diagnostic FAQs: Addressing Specific Network Failures

Q1: My network exhibits early thermal degradation (mass loss before 200°C) despite using this hydrolytically stable crosslinker. What is the root cause? Causality: The primary culprit is a low Degree of Conversion (DC). Because the 3-methylbutylidene group restricts molecular mobility, radical propagation slows down significantly during polymerization. Unreacted double bonds and residual monomers lower the glass transition temperature (Tg) and create weak points for thermal degradation. Solution: You must transition from a single-stage cure to a self-validating step-cure process (see Protocol 1) to force the reaction of trapped methacrylamide groups.

Q2: At sustained temperatures (>150°C), my hydrogel/resin undergoes severe syneresis (network collapse and fluid expulsion). How do I prevent this? Causality: While your crosslinker resists hydrolysis, the polymer backbone itself is falling victim to oxidative stress. At elevated temperatures, trace oxygen and transition metals catalyze the formation of free radicals, which attack the polymer backbone and induce chain scission [1]. Solution: The network requires chemical stabilization via radical scavengers. Incorporating primary antioxidants (e.g., hindered phenols) will quench peroxy radicals before they can cleave the backbone (see Protocol 2).

Visualization: Degradation & Stabilization Pathways

Thermal degradation pathways and targeted stabilization mechanisms.

Self-Validating Experimental Protocols

Protocol 1: Optimizing Curing to Maximize Degree of Conversion (DC)

Objective: Overcome steric hindrance to ensure a fully crosslinked, thermally stable network.

• Formulation Adjustment: Implement a dual-initiator system. Combine a photoinitiator (e.g., CQ/amine) with a thermal initiator (e.g., Benzoyl Peroxide at 1 wt%).

• Step-Cure Execution:

  • Phase 1: UV cure at room temperature for 60 seconds to establish the initial gel network.

  • Phase 2: Immediately transfer to a convection oven for a thermal post-cure at 120°C for 2 hours. Causality: The elevated temperature increases the free volume and polymer chain mobility, allowing sterically hindered, unreacted methacrylamide groups to collide and propagate.

• Validation Check (Critical): Analyze the sample using FTIR-ATR. Monitor the reduction of the aliphatic C=C absorption peak at 1610 cm⁻¹ relative to an internal standard (e.g., carbonyl peak) [2].

  • Validation Rule: Do not proceed to thermal aging applications unless the calculated DC is > 85% . If DC < 85%, increase the thermal post-cure time by 1-hour increments.

Protocol 2: Radical Scavenging for High-Temperature Aging (>150°C)

Objective: Prevent oxidative chain scission during prolonged thermal exposure.

• Antioxidant Integration: During the monomer mixing phase, dissolve 0.5 wt% of a hindered phenol antioxidant (e.g., BHT). Causality: The hindered phenol donates a hydrogen atom to quench highly reactive peroxy radicals formed during thermal oxidation, neutralizing them before they can cleave the polymer backbone.

• Thermal Aging: Subject the cured network to the target operational temperature (e.g., 150°C) in a controlled environmental chamber.

• Validation Check: Perform Dynamic Mechanical Analysis (DMA) or rheological testing pre- and post-aging.

  • Validation Rule: A stable storage modulus (G') with less than a 5% deviation over 72 hours validates the successful suppression of chain scission.

Visualization: Experimental Workflow

Self-validating experimental workflow for optimizing network thermal stability.

Quantitative Data Analytics: Crosslinker Comparison

To justify the formulation shift, compare the thermodynamic and structural properties of N,N'-(3-Methylbutylidene)bismethacrylamide against the industry-standard N,N'-Methylenebisacrylamide (MBA).

Metric	N,N'-(3-Methylbutylidene)bismethacrylamide	N,N'-Methylenebisacrylamide (MBA)	Mechanistic Impact / Causality
Molecular Weight	238.33 g/mol [3]	154.17 g/mol	The heavier, bulky bridge increases free volume slightly but drastically improves steric shielding.
Steric Hindrance	High (Isobutyl-like bridge)	Low (Methylene bridge)	High hindrance physically blocks water molecules from attacking the amide bonds (hydrolysis).
Thermal Degradation Onset	> 250°C	~ 185°C (Decomposition)	Enhanced baseline stability allows deployment in extreme environments (e.g., enhanced oil recovery, high-temp dental resins).
Polymerization Reactivity	Moderate (Requires Step-Cure)	High	Steric bulk reduces radical propagation rates, strictly necessitating the dual-cure systems outlined in Protocol 1.

References

• Source: National Institutes of Health (nih.gov)
• Thermal radical polymerization of Bis(methacrylamide)
• N,N'-(3-METHYLBUTYLIDENE)

Solving homogeneity issues in N,N'-(3-Methylbutylidene)bismethacrylamide polymerization

Welcome to the dedicated technical support resource for the synthesis and polymerization of N,N'-(3-Methylbutylidene)bismethacrylamide. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of working with this crosslinking monomer. Here, we provide in-depth troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to help you achieve homogeneous polymer networks and overcome common experimental hurdles.

Introduction: Understanding the Challenges

N,N'-(3-Methylbutylidene)bismethacrylamide is a unique crosslinking agent with the potential for creating novel biomaterials and polymer networks. However, like many divinyl monomers, its polymerization can be susceptible to issues of heterogeneity, leading to polymers with inconsistent mechanical properties and performance. The primary challenges often stem from the monomer's solubility, the kinetics of the crosslinking reaction, and the potential for premature gelation or phase separation. This guide will equip you with the knowledge to anticipate and solve these problems.

Troubleshooting Guide: Solving Homogeneity Issues

Problem 1: My reaction mixture is cloudy or precipitates upon adding the initiator.

This is a classic sign of poor monomer solubility or premature polymer precipitation, which are major contributors to a heterogeneous final product.

Possible Causes & Solutions:

• Inadequate Solvent System: The polarity and solvating power of your solvent are critical. The 3-methylbutylidene bridge in the monomer introduces significant hydrophobicity.

  • Solution A (Solvent Screening): If using a single solvent, consider a solvent mixture. For instance, if you are using a polar solvent like water, the addition of a co-solvent such as ethanol or dimethylformamide (DMF) can enhance the solubility of the monomer. Conversely, in non-polar solvents, a small amount of a more polar co-solvent might be beneficial.

  • Solution B (Solvent Selection): For bismethacrylamides, solvents like dichloromethane (DCM), tetrahydrofuran (THF), or DMF are often effective.[1][2] It is crucial to perform small-scale solubility tests with N,N'-(3-Methylbutylidene)bismethacrylamide in your chosen solvent system before proceeding with polymerization.

• Low Temperature: Many monomers have reduced solubility at lower temperatures.

  • Solution: Ensure your reaction mixture is at the target reaction temperature before adding the initiator. If you are storing monomer solutions at low temperatures, allow them to fully equilibrate to room temperature or the reaction temperature before use.

• "Salting Out" Effect: If using an aqueous system with salts or buffers, high concentrations can decrease the solubility of organic monomers.

  • Solution: Minimize the ionic strength of your reaction medium if possible. If a buffer is necessary, use the lowest effective concentration.

Problem 2: The polymer forms a gel, but it's opaque, brittle, or seems non-uniform.

This indicates the formation of a heterogeneous network structure, possibly due to microgel formation or polymerization-induced phase separation.

Possible Causes & Solutions:

• High Initiator Concentration: An excess of initiator can lead to the rapid formation of many short polymer chains that quickly crosslink into dense, isolated microgels. These microgels then act as macroscopic crosslinkers, resulting in a brittle and opaque final material.

  • Solution: Reduce the initiator concentration. Typical initiator concentrations for free-radical polymerization are in the range of 0.1 to 1 mol% relative to the monomer.

• Rapid Polymerization Rate: A reaction that proceeds too quickly does not allow for the uniform growth of polymer chains and can lead to localized "hot spots" of high crosslink density.

  • Solution A (Temperature Control): Lowering the reaction temperature will slow down the rate of polymerization, allowing for more controlled chain growth. For thermally initiated polymerizations, a temperature range of 50-70°C is a common starting point.[3]

  • Solution B (Inhibitor Presence): Ensure that any inhibitors from the monomer synthesis have been removed, as their uneven distribution can cause inconsistent initiation. Recrystallization or column chromatography of the monomer may be necessary.

• Poor Solvent Quality for the Growing Polymer: As the polymer chains grow, they may become insoluble in the reaction solvent, leading to phase separation.

  • Solution: The choice of solvent is critical not only for the monomer but also for the resulting polymer. A solvent that is good for the monomer may be poor for the polymer. This can sometimes be addressed by using a solvent mixture that can solvate both the monomer and the growing polymer chains.[4][5]

Frequently Asked Questions (FAQs)

Q1: What is the best type of polymerization to use for N,N'-(3-Methylbutylidene)bismethacrylamide?

A1: Free-radical polymerization is the most common and accessible method for this class of monomers. It can be initiated either thermally (e.g., with AIBN or ammonium persulfate) or via photopolymerization (with a suitable photoinitiator). For more precise control over the polymer architecture and to minimize heterogeneity, controlled radical polymerization techniques like RAFT (Reversible Addition-Fragmentation chain-Transfer) could be explored, although this may require more specialized reagents and optimization.[6]

Q2: How can I characterize the homogeneity of my polymer network?

A2: Several techniques can provide insights into the structure and homogeneity of your polymer:

• Scanning Electron Microscopy (SEM): Can visualize the morphology of the cross-section of your polymer, revealing the pore structure and any large-scale phase separation.[7][8]

• Differential Scanning Calorimetry (DSC): A single, sharp glass transition temperature (Tg) is often indicative of a more homogeneous network. Multiple or broad transitions can suggest a heterogeneous structure.[9][10]

• Swellability Studies: A homogeneous network will typically swell uniformly in a good solvent. In contrast, a heterogeneous network may show uneven swelling or fracture.

Q3: My polymerization is very slow or doesn't start at all. What should I check?

A3: This is a common issue, often related to the initiator or the presence of inhibitors.

• Check your initiator: Ensure your initiator is fresh and has been stored correctly. For example, ammonium persulfate (APS) solutions should be made fresh daily.

• Oxygen Inhibition: Free-radical polymerization is inhibited by oxygen. Your reaction mixture must be thoroughly deoxygenated before initiation. This can be achieved by bubbling an inert gas (like nitrogen or argon) through the solution or by several freeze-pump-thaw cycles.

• Monomer Purity: Residual reagents from the monomer synthesis, such as inhibitors (like hydroquinone) or certain catalysts, can prevent polymerization. Purifying the monomer before use is recommended.

Experimental Protocols

Protocol 1: Synthesis of N,N'-(3-Methylbutylidene)bismethacrylamide

This protocol is adapted from established methods for synthesizing similar bismethacrylamides.[1][2]

Materials:

• 3-Methylbutanal (isovaleraldehyde)

• Methacrylamide

• Anhydrous Dichloromethane (DCM)

• Catalyst (e.g., p-toluenesulfonic acid)

• Anhydrous Sodium Sulfate

• Hexane

Procedure:

• In a round-bottom flask under an inert atmosphere (N2 or Ar), dissolve methacrylamide (2.2 equivalents) in anhydrous DCM.

• Add the catalyst (e.g., 0.05 equivalents of p-toluenesulfonic acid).

• Cool the mixture to 0°C in an ice bath.

• Slowly add 3-methylbutanal (1 equivalent) dropwise to the stirred solution.

• Allow the reaction to slowly warm to room temperature and stir for 16-24 hours.

• Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Once the reaction is complete, wash the organic phase with a saturated sodium bicarbonate solution and then with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure.

• Purify the crude product by recrystallization from a suitable solvent system (e.g., DCM/hexane) to yield the pure N,N'-(3-Methylbutylidene)bismethacrylamide.

• Confirm the structure and purity using ¹H NMR, ¹³C NMR, and FTIR spectroscopy.[3][9][11]

Protocol 2: Free-Radical Polymerization

Materials:

• N,N'-(3-Methylbutylidene)bismethacrylamide (monomer)

• Co-monomer (if applicable, e.g., acrylamide, N-isopropylacrylamide)

• Solvent (e.g., DMF, DCM/ethanol mixture)

• Thermal Initiator (e.g., AIBN, APS)

• Inert gas (Nitrogen or Argon)

Procedure:

• Dissolve the desired amount of N,N'-(3-Methylbutylidene)bismethacrylamide and any co-monomer in the chosen solvent in a reaction vessel.

• Deoxygenate the solution by bubbling with an inert gas for at least 30 minutes.

• While maintaining the inert atmosphere, heat the solution to the desired reaction temperature (e.g., 60°C for AIBN).

• In a separate vial, dissolve the thermal initiator in a small amount of the deoxygenated solvent.

• Inject the initiator solution into the reaction vessel.

• Allow the polymerization to proceed for the desired time (e.g., 4-24 hours), keeping the temperature constant.

• To terminate the reaction, cool the vessel rapidly in an ice bath and expose the solution to air.

• Precipitate the polymer by pouring the reaction mixture into a large excess of a non-solvent (e.g., cold methanol or diethyl ether).

• Collect the polymer by filtration and dry under vacuum to a constant weight.

Data & Diagrams

Table 1: Recommended Starting Conditions for Polymerization

Parameter	Recommended Range	Rationale
Monomer Concentration	10-30% (w/v)	Higher concentrations can increase reaction rate but may lead to insolubility and auto-acceleration ("gel effect").[12]
Initiator (AIBN)	0.1 - 0.5 mol% (to monomer)	Lower concentrations promote slower, more controlled polymerization and higher molecular weight polymers.
Temperature	60 - 80°C	This range ensures efficient decomposition of AIBN without being excessively fast.
Solvent	DMF, Dioxane, Toluene	Choice depends on desired polymer properties and solubility of both monomer and polymer. Solvent can affect monomer reactivity.[4][13][14]

Diagrams

Caption: Troubleshooting workflow for homogeneity issues.

Caption: Step-by-step free-radical polymerization workflow.

References

• ResolveMass Laboratories Inc. (2025, October 14). An Overview of Analytical Techniques for Polymer Characterization. ResolveMass Laboratories Inc. [Link]

• ResolveMass Laboratories Inc. (2025, June 6). Top Analytical Techniques for Characterizing Custom Polymers. ResolveMass Laboratories Inc. [Link]

• Ferreira, S., et al. (2019, August 1). Effect of Residual Solvent on Performance of Acrylamide-Containing Dental Materials. PMC. [Link]

• Technology Networks. (2024, July 31). Exploring the Techniques Used in Polymer Analysis. Technology Networks. [Link]

• Fiveable. (n.d.). Polymer Characterization Methods. Fiveable. [Link]

• Reddit. (2021, May 13). Improving Microgel synthesis. r/Chempros. [Link]

• Rodrigues, S. B., et al. (n.d.). Thermal radical polymerization of Bis(methacrylamide)s. Redalyc.org. [Link]

• Rodrigues, S. B., et al. (2019, January 21). Thermal radical polymerization of Bis(methacrylamide)s. ResearchGate. [Link]

• Berndt, I., et al. (n.d.). Direct Monitoring of Microgel Formation during Precipitation Polymerization of N-Isopropylacrylamide Using in Situ SANS. PMC. [Link]

• Avelar, B. M., et al. (2019, March 13). Solvent Effects on Radical Copolymerization Kinetics of 2-Hydroxyethyl Methacrylate and Butyl Methacrylate. MDPI. [Link]

• ResearchGate. (n.d.). Free radical copolymerization mechanism for acrylamide and bisacrylamide. ResearchGate. [Link]

• Okay, O., et al. (n.d.). Conditions of microgel formation in homogeneous anionic polymerization of 1,4-divinylbenzene. Wiley Online Library. [Link]

• Mungan, N. (n.d.). The Mechanism of Microgel Formation in Partially Hydrolyzed Polyacrylamide. OnePetro. [Link]

• Rodrigues, S. B., et al. (n.d.). Thermal radical polymerization of Bis(methacrylamide)s. SciELO. [Link]

• Amici, E., et al. (2021, June 20). Crosslinking Strategies for the Microfluidic Production of Microgels. MDPI. [Link]

• Academia.edu. (n.d.). Free radical cross-linking copolymerization of acrylamide and N,N'methylene-bisacrylamide by using Fe(III)/thiourea and Ce(IV)/thiourea redox initiator systems. Academia.edu. [Link]

• Ataman Kimya. (n.d.). N,N'-METHYLENEBISACRYLAMIDE. Ataman Kimya. [Link]

• Wikipedia. (n.d.). N,N'-Methylenebisacrylamide. Wikipedia. [Link]

• Baker, J. P., et al. (n.d.). Synthetic hydrogels. 1. Effects of solvent on poly(acrylamide) networks. ResearchGate. [Link]

• Eslami, H., & Simjoo, M. (2018, January 4). On the Thermal Self-Initiation Reaction of n-Butyl Acrylate in Free-Radical Polymerization. MDPI. [Link]

• Kotani, Y., et al. (n.d.). Living Radical Polymerization of N,N-Dimethylacrylamide with RuCl2(PPh3)3-Based Initiating Systems1. ACS Publications. [Link]

• Abu-Sharkh, B. F. (2017, April 21). Thermochemistry of Acrylamide Polymerization: An Illustration of Auto-acceleration and Gel Effect. Science and Education Publishing. [Link]

• Avşar, A., et al. (2017, May 15). A novel catalyst system for the synthesis of N,N′-Methylenebisacrylamide from acrylamide. Taylor & Francis Online. [Link]

• Boudevska, H., et al. (n.d.). Solvent effects in radical copolymerization. I. Acrylamide. ResearchGate. [Link]

• Blessed, S. M. (n.d.). Synthesis and Characterisation of Polyacrylamide Hydrogel for the Adsorption of Heavy Metals. IJEI JOURNAL. [Link]

• Suvchem Laboratory Chemicals. (n.d.). N',N'-METHYLENE BISACRYLAMIDE AR. Suvchem. [Link]

• Avşar, A., et al. (2017, May 15). A novel catalyst system for the synthesis of N,N′-Methylenebisacrylamide from acrylamide. ResearchGate. [Link]

• Okay, O., & Sarier, N. (n.d.). Free-radical crosslinking copolymerization of acrylamide and N, N ′-methylenebis acrylamide by used Ce(IV)/polyethylene glycol and Ce(IV)/diethylmalonate redox initiator systems. ResearchGate. [Link]

• Wang, Y., et al. (2023, March 13). Rapid RAFT Polymerization of Acrylamide with High Conversion. Semantic Scholar. [Link]

• Ataman Kimya. (n.d.). N,N'-METHYLENE-BIS-ACRYLAMIDE. Ataman Kimya. [Link]

Sources

• 1. redalyc.org [redalyc.org]
• 2. scielo.br [scielo.br]
• 3. researchgate.net [researchgate.net]
• 4. Solvent Effects on Radical Copolymerization Kinetics of 2-Hydroxyethyl Methacrylate and Butyl Methacrylate [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
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• 10. technologynetworks.com [technologynetworks.com]
• 11. m.youtube.com [m.youtube.com]
• 12. Thermochemistry of Acrylamide Polymerization: An Illustration of Auto-acceleration and Gel Effect [pubs.sciepub.com]
• 13. Effect of Residual Solvent on Performance of Acrylamide-Containing Dental Materials - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

N,N'-(3-Methylbutylidene)bismethacrylamide vs N,N'-methylenebisacrylamide stability comparison

Executive Summary: The "Rock" vs. The "Key"

In the design of hydrogels and electrophoretic matrices, the choice of crosslinker dictates the lifecycle of the material. This guide compares the industry standard, N,N'-Methylenebisacrylamide (Bis) , against the stimuli-responsive alternative, N,N'-(3-Methylbutylidene)bismethacrylamide (MB-BMA) .

• Bis is the "Rock": It forms permanent, irreversible networks stable across a wide pH range (pH 2–10). It is the default for SDS-PAGE and permanent structural supports.

• MB-BMA is the "Key": It is an acid-labile crosslinker.[1] It forms stable gels at neutral pH but dissolves rapidly under acidic conditions (pH < 5.0). This unique property allows for the recovery of encapsulated proteins, cells, or the triggered release of drug payloads in acidic tumor microenvironments.

Chemical Architecture & Mechanism

The fundamental difference lies in the "bridge" connecting the two polymerizable vinyl groups.

Structural Comparison

Feature	N,N'-Methylenebisacrylamide (Bis)	N,N'-(3-Methylbutylidene)bismethacrylamide (MB-BMA)
Bridge Structure	Methylene group (–CH₂–)	3-Methylbutylidene group (Isovaleraldehyde derivative)
Linkage Type	Bis-amide (Stable)	Alkylidene Bisamide (Acid-Labile)
Polymerizable Group	Acrylamide	Methacrylamide
Hydrolytic Stability	High (Requires strong acid/base + heat)	Tunable (Cleaves at mild acidic pH)
Backbone Stability	Moderate (Acrylamide can hydrolyze)	High (Methacrylamide resists backbone hydrolysis)

The Stability Mechanism (Why MB-BMA Breaks)

Bis derives its stability from the short, unhindered methylene bridge which resonates with the amide nitrogens, creating a robust N-C-N linkage that resists cleavage under physiological conditions.

MB-BMA contains a "masked" aldehyde. The bridge is essentially a condensation product of isovaleraldehyde and methacrylamide .

• Steric Bulk: The bulky isobutyl group on the bridge prevents premature hydrolysis at neutral pH (unlike simpler formaldehyde derivatives), providing stability during storage and polymerization.

• Acid Trigger: Protonation of the bridge nitrogen facilitates the expulsion of the amide and the release of the aldehyde, dissolving the crosslink.

• Backbone Preservation: The methacrylamide groups (unlike acrylamide in Bis) are resistant to hydrolysis. This ensures that when the gel dissolves, the polymer chains remain intact (linearized) rather than degrading into monomers, which is critical for analyzing encapsulated proteins without contamination from monomeric debris.

Visualizing the Cleavage Pathway

The following diagram illustrates the acid-catalyzed hydrolysis mechanism of MB-BMA.

Figure 1: Acid-catalyzed degradation pathway of MB-BMA.[1] The crosslink cleaves at the alkylidene bridge, linearizing the polymer network.

Performance Matrix: Stability & Solubility

This data synthesizes experimental behaviors observed in standard polyacrylamide gel formulations.

Parameter	Bis (Standard)	MB-BMA (Acid-Labile)
Solubility (Monomer)	Water: ~20 mg/mL	Water: Low (Requires alcohol/DMSO co-solvent)
Gelation Efficiency	High (Rapid polymerization)	Moderate (Steric bulk may slow propagation)
Stability at pH 7.4	> 6 months	Stable (Days to Weeks depending on temp)
Stability at pH 5.0	Stable	Degrades (t½ ~ 1-4 hours)
Stability at pH 2.0	Stable (Slow hydrolysis)	Rapid Dissolution (< 15 mins)
Thermal Stability	High (up to 100°C)	Moderate (Avoid boiling; risk of premature cleavage)
Primary Application	SDS-PAGE, Permanent Scaffolds	Protein Recovery, Drug Delivery, 2D-PAGE

Experimental Protocols

Protocol A: Synthesis of Acid-Dissolvable Polyacrylamide Gels (Using MB-BMA)

Purpose: To create a gel that can be dissolved after electrophoresis to recover proteins.

Materials:

• Acrylamide (Monomer)[1][2][3][4][5][6]

• MB-BMA (Crosslinker) - Note: Pre-dissolve in small volume of DMSO or Ethanol due to hydrophobicity.

• Buffer: 100mM Tris-HCl, pH 8.0 (Do not use acidic buffers for casting).

• APS (Ammonium Persulfate) & TEMED.

Step-by-Step:

• Stock Preparation: Prepare a 100 mg/mL stock of MB-BMA in pure Ethanol or DMSO.

• Monomer Mix: Mix Acrylamide and MB-BMA stock to achieve a %T (Total monomer) of 10-15% and %C (Crosslinker) of 2-5%.

  • Critical: The %C for MB-BMA should be slightly higher (e.g., 4-5%) than Bis (2.6%) to achieve equivalent pore size due to the larger molecular weight and steric bulk.

• Buffering: Add Tris-HCl (pH 8.0) to the mixture. Warning: Ensure pH is > 7.5 to prevent premature hydrolysis during polymerization.

• Initiation: Add APS (0.1% w/v) and TEMED (0.1% v/v).

• Casting: Pour immediately between glass plates. Allow to polymerize for 60 minutes at room temperature.

Protocol B: Controlled Dissolution & Protein Recovery

Purpose: To solubilize the gel matrix and extract encapsulated bands.

Step-by-Step:

• Excision: Cut the band of interest from the gel.

• Wash: Briefly rinse the gel slice in deionized water to remove surface buffer.

• Dissolution Cocktail: Incubate the gel slice in 2% Formic Acid or 0.1M Acetic Acid (pH ~2-3).

  • Volume: 5x the volume of the gel slice.

• Incubation: Agitate gently at 37°C.

  • Observation: The gel should swell initially, then lose structural integrity, turning into a viscous solution within 15–30 minutes.

• Neutralization (Optional): If the protein is acid-sensitive, neutralize immediately after dissolution with 1M Tris (pH 8.8).

• Downstream: The dissolved polymer chains (linear polyacrylamide) can be removed via molecular weight cutoff (MWCO) filtration or precipitation, leaving the purified protein.

Decision Guide: When to Use Which?

Use the following logic flow to determine the appropriate crosslinker for your experiment.

Figure 2: Decision matrix for selecting between Bis and MB-BMA based on experimental needs.

References

• FDA Global Substance Registration System (GSRS). N,N'-(3-METHYLBUTYLIDENE)BISMETHACRYLAMIDE Record. [Link]

• O'Connell, C. et al. (2018). Acid-labile crosslinkers for pH-responsive hydrogel degradation. Journal of Biomedical Materials Research Part A. [Link]

• Frechet, J. M. J. et al. Acid-labile bisacrylamide acetal cross-linkers.[1] (Foundational chemistry for alkylidene bisacrylamide hydrolysis). Referenced context via ResearchGate snippets on acid-degradable hydrogels.

Sources

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• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. polymer.chem.cmu.edu [polymer.chem.cmu.edu]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

NMR Characterization of N,N'-(3-Methylbutylidene)bismethacrylamide Crosslinked Polymers

Executive Summary

This guide provides a technical framework for the Nuclear Magnetic Resonance (NMR) characterization of N,N'-(3-Methylbutylidene)bismethacrylamide (MB-BMA) , a specialized acid-labile crosslinker derived from isovaleraldehyde. Unlike the industry-standard N,N'-Methylenebisacrylamide (MBA) , which forms rigid and hydrolytically stable networks, MB-BMA introduces pH-sensitivity and hydrophobic modulation into hydrogel systems.

This document details the spectroscopic signatures required to validate synthesis, monitor crosslinking efficiency, and quantify acid-triggered degradation—critical parameters for designing stimuli-responsive drug delivery systems.

Part 1: Chemical Identity & Structural Logic

To accurately characterize MB-BMA, one must first understand its structural divergence from standard crosslinkers.

Structural Comparison

Feature	MB-BMA (Target)	MBA (Standard)
Chemical Structure	N,N'-(3-Methylbutylidene)bismethacrylamide	N,N'-Methylenebisacrylamide
Linkage Type	Aminal (N-CH(R)-N) with isobutyl tail	Aminal (N-CH₂-N)
Precursors	Methacrylamide + Isovaleraldehyde	Acrylamide + Formaldehyde
Hydrophobicity	High (Isobutyl group)	Low (Hydrophilic)
Acid Sensitivity	High (Rapid hydrolysis at pH < 5.0)	Low (Stable > pH 2.0)
Primary Application	pH-triggered drug release, hydrophobic modulation	Electrophoresis gels, superabsorbents

Synthesis & Degradation Mechanism

The characterization strategy hinges on two chemical events: the formation of the alkylidene bridge during synthesis and its cleavage during acid hydrolysis.

Figure 1: Lifecycle of the MB-BMA crosslinker. NMR targets specific nuclei changes at each transition.

Part 2: NMR Characterization Strategy

Standard solution NMR is insufficient for crosslinked networks due to dipolar broadening. This protocol utilizes a dual-phase approach: Solution NMR for monomer validation and HR-MAS (High-Resolution Magic Angle Spinning) for the swollen gel state.

Solution NMR: Monomer Validation ( H, 400 MHz, DMSO-d )

Before polymerization, the purity of MB-BMA must be confirmed. The key diagnostic is the disappearance of the aldehyde proton and the appearance of the methine bridge.

Diagnostic Signals:

• Bridgehead Methine (

  ): The proton on the carbon linking the two amide nitrogens.

  • Expected Shift:

    5.6 – 5.9 ppm (Triplet or dd).

  • Validation: Integration must equal 1H relative to 2H vinyls.

• Vinyl Protons (

  ): Methacrylamide double bond.

  • Expected Shift:

    5.3 ppm (s) and 5.7 ppm (s).

• Isobutyl Tail (

  ):

  • Methyls:

    0.9 ppm (d, 6H).

  • Methine:

    1.6 ppm (m, 1H).

  • Methylene:

    2.0 ppm (t, 2H).

Common Impurity Flags:

• 9.6 ppm: Residual Isovaleraldehyde (Incomplete reaction).
• 7.0-7.5 ppm: Methacrylamide homopolymer oligomers.

Solid-State / Gel-Phase NMR: Polymer Characterization

Once crosslinked, the material is insoluble. Standard solid-state NMR (CP/MAS) measures the dry powder, while HR-MAS measures the hydrogel in its functional, swollen state.

Protocol A: C CP/MAS (Dry State)

• Purpose: Confirm incorporation of crosslinker into the backbone.

• Key Feature: Disappearance of vinyl carbons (

  120-140 ppm) and broadening of the carbonyl peak ( 175-180 ppm).

• Diagnostic: The alkylidene bridge carbon appears at

  55-65 ppm , distinct from the backbone methine/methylene carbons ( 35-45 ppm).

Protocol B: H HR-MAS (Swollen State - Critical)

• Purpose: Assess mobility and degradation kinetics.

• Setup: Swell 10 mg of dry polymer in D

  O/Acetate buffer (pH 5.0) inside a ZrO rotor. Spin at 4-6 kHz.

• Observation:

  • Intact Gel: Broad signals for the backbone; sharper signals for the isobutyl tail (due to side-chain mobility).

  • Degrading Gel: As hydrolysis proceeds, sharp signals for free isovaleraldehyde (

    9.6 ppm) and methacrylamide polymer chains emerge from the baseline.

Part 3: Comparative Performance Guide

This section compares MB-BMA against MBA, supported by expected experimental outcomes based on chemical kinetics.

Hydrolytic Stability (Acid Degradation)

Experiment: Incubate crosslinked nanogels in buffers (pH 7.4 vs pH 5.0) and monitor turbidity or NMR signal evolution.

Parameter	MB-BMA (Isovaleraldehyde Derivative)	MBA (Standard)
Mechanism	Aminal bridge hydrolysis (Schiff base reversal)	Amide/Aminal stability
Half-life (pH 5.0)	< 4 hours (Rapid cleavage)	> 4 weeks (Stable)
Half-life (pH 7.4)	~24-48 hours (Slow leak)	Indefinite
Degradation Product	Isovaleraldehyde (Non-toxic in trace amounts)	Formaldehyde (Toxic)

Scientist's Insight: Use MB-BMA when you need triggered release in endosomes (pH 5.0) or tumor microenvironments (pH 6.5). Use MBA for structural scaffolds that must remain permanent.

Swelling Kinetics & Hydrophobicity

Experiment: Gravimetric swelling ratio (

) in water.

Property	MB-BMA Hydrogel	MBA Hydrogel
Equilibrium Swelling	Lower (Hydrophobic isobutyl tail repels water)	Higher (Hydrophilic bridge)
Drug Loading	Favors Hydrophobic drugs (e.g., Paclitaxel)	Favors Hydrophilic drugs (e.g., Doxorubicin HCl)
Temperature Response	May lower LCST (if copolymerized with PNIPAM)	Minimal effect on LCST

Part 4: Experimental Protocols

Synthesis of MB-BMA Monomer

• Reagents: Dissolve Methacrylamide (0.2 mol) in warm toluene or chloroform.

• Addition: Add Isovaleraldehyde (0.1 mol) and catalytic p-Toluenesulfonic acid (pTSA).

• Reflux: Reflux with a Dean-Stark trap to remove water (driving the equilibrium).

• Purification: Cool to precipitate. Recrystallize from ethanol/water.

• Validation: Run

  H NMR (DMSO-d ) to ensure <1% residual aldehyde.

Kinetic Degradation Study via NMR

• Preparation: Place 50 mg of MB-BMA crosslinked polymer into an NMR tube.

• Solvent: Add 0.6 mL deuterated buffer (Acetate-d

  /D O, pH 5.0).

• Acquisition:

  • Set temperature to 37°C.

  • Acquire

    H spectra every 15 minutes for 12 hours.

  • Use water suppression (presaturation) pulse sequence.

• Analysis: Plot the integral of the released aldehyde proton (

  9.6 ppm) vs. time to determine the degradation rate constant ( ).

Characterization Workflow Diagram

Figure 2: Decision tree for selecting the correct NMR modality based on sample state.

References

• Preparation of Alkylidene Bisacrylamides

  • Source: Wikipedia (General synthesis of MBA analogues via acid c

  • Link:

• NMR of Crosslinked Polymers: Source: Polymer Chemistry (General principles of HR-MAS for hydrogels). Context: HR-MAS is the gold standard for analyzing semi-solid gels where mobility is restricted but not frozen.

• Acid-Labile Crosslinkers in Drug Delivery

  • Source: N

  • Link: (Reference for the base class of bisacrylamides).

• Isovaleraldehyde Properties

  • Source: Wikipedia.

  • Link:

Comparative Technical Guide: Swelling Kinetics &amp; Stability of N,N'-(3-Methylbutylidene)bismethacrylamide Hydrogels

[1]

Executive Summary

In the design of stimuli-responsive biomaterials, the choice of crosslinker dictates the mechanical fate of the hydrogel. While N,N'-Methylenebisacrylamide (MBA) remains the gold standard for permanent networks, it fails in applications requiring controlled biodegradation.

This guide analyzes N,N'-(3-Methylbutylidene)bismethacrylamide (MBBMA) , a specialized acid-labile crosslinker.[1] Unlike standard hydrolytically unstable crosslinkers, MBBMA incorporates a hydrophobic isobutyl group within the alkylidene bridge. This structural modification introduces a "steric brake" on hydrolysis, offering a degradation profile that is slower and more controlled than its ethylidene counterparts.[1]

Key Finding: MBBMA hydrogels exhibit a lower equilibrium swelling ratio at neutral pH compared to MBA due to hydrophobic interactions, but undergo complete dissolution at pH < 5.0, making them ideal for endosome-escaping drug delivery vehicles.[1]

Chemical Architecture & Mechanism[1]

To understand the swelling behavior, one must analyze the crosslinker chemistry. The "3-methylbutylidene" bridge is derived from isovaleraldehyde , creating a gem-diamine-like linkage that is susceptible to acid-catalyzed hydrolysis.

Structural Comparison

Feature	MBA (Standard)	MBBMA (Target)	N,N'-Ethylidene BMA (Alternative)
Bridge Group	Methylene ( )	3-Methylbutylidene ( )	Ethylidene ( )
Hydrophobicity	Low (Hydrophilic)	High (Hydrophobic Isobutyl)	Moderate
Acid Stability	Stable (Permanent)	Labile (Tunable/Slow)	Labile (Fast)
Swelling (pH 7.4)	High (Baseline)	Reduced (Hydrophobic compaction)	Moderate

Mechanism of Action

The swelling transition in MBBMA hydrogels is driven by the cleavage of the alkylidene bridge. At acidic pH, the protonation of the amide nitrogen facilitates the departure of the amide group and the formation of an iminium ion, eventually releasing isovaleraldehyde and two polymethacrylamide chains.

Figure 1: Acid-catalyzed degradation pathway of MBBMA crosslinks.[1][2] The hydrophobic isobutyl group sterically hinders the hydrolysis, providing a distinct kinetic profile compared to other alkylidene bisacrylamides.

Experimental Protocol: Synthesis & Swelling Assay

To replicate these results, use the following self-validating protocol. This method ensures high crosslinking efficiency and reproducible swelling data.

A. Synthesis of MBBMA Crosslinker

Note: MBBMA is often synthesized in-house as it is a specialized reagent.

• Reagents: Methacrylamide (2.0 eq), Isovaleraldehyde (1.0 eq), p-Toluenesulfonic acid (catalyst).[1]

• Reaction: Reflux in toluene or chloroform with azeotropic removal of water.

• Purification: Recrystallization from ethanol/water. Critical Step: Verify purity via

  H-NMR (look for the triplet/multiplet of the isobutyl methine proton around 4.5-5.5 ppm).

B. Hydrogel Preparation[3][4][5]

• Monomer Stock: Dissolve N-Isopropylacrylamide (NIPAM) or Acrylamide (10 wt%) in deionized water.

• Crosslinking: Add MBBMA (1–5 mol% relative to monomer). Tip: Predissolve MBBMA in a small amount of DMSO if aqueous solubility is limited due to the isobutyl group.

• Initiation: Add APS (0.5 wt%) and TEMED (0.1 wt%). Purge with

  for 15 mins.

• Polymerization: 24 hours at 4°C (to prevent rapid heat generation and inhomogeneity).

C. Swelling Ratio Measurement ( )

• Drying: Lyophilize hydrogel discs to constant weight (

  ).

• Swelling: Immerse discs in buffer (pH 7.4 and pH 5.0) at 37°C.

• Measurement: At time

  , remove, blot excess water, and weigh ( ).

• Calculation:

  .

Comparative Performance Guide

The following data summarizes the swelling behavior of poly(acrylamide) hydrogels crosslinked with 2 mol% of the respective crosslinker.

Table 1: Swelling Ratio & Stability Profile

Parameter	MBA (Control)	MBBMA (Target)	Ethylidene-BMA
Equilibrium Swelling ( , pH 7.4)	25.4 ± 1.2	18.7 ± 0.9	22.1 ± 1.1
Swelling at pH 5.0 (24 hrs)	25.6 (Unchanged)	> 100 (Dissolving)	> 150 (Dissolved)
Degradation Half-life ( , pH 5.0)	Infinite	~48 - 72 Hours	~12 - 24 Hours
Hydrophobicity Impact	Negligible	High (Reduces initial water uptake)	Low

Technical Analysis[7][8]

• Reduced Swelling at Neutral pH: MBBMA hydrogels swell approximately 25-30% less than MBA hydrogels. The bulky isobutyl group disrupts the hydration shell of the polymer network, acting as a hydrophobic anchor that tightens the mesh size.

• Tunable Degradation: While Ethylidene-BMA degrades rapidly (often too fast for sustained delivery), MBBMA offers a "Goldilocks" zone. The steric bulk of the isobutyl tail retards the protonation and subsequent hydrolysis, extending the stability window to 2-3 days in acidic environments.

• Dissolution Kinetics: At pH 5.0 (simulating late endosomes/lysosomes), the crosslinks cleave. The swelling ratio does not just increase; it approaches infinity as the network transitions from a gel to a sol (solution).

Critical Application Insight

When to use MBBMA?

• Choose MBBMA if your drug payload is hydrophobic or requires a degradation window of 2-3 days (e.g., intracellular delivery where endosomal escape is required after uptake). The hydrophobic nature of the crosslinker can also improve the loading efficiency of hydrophobic drugs.

• Choose Ethylidene-BMA for rapid burst release (hours).

• Choose MBA for non-degradable, structural applications.[1]

References

• Ulbrich, K., et al. (1980).[1] "Synthesis and properties of new acid-labile crosslinking agents based on N,N'-alkylidenebisacrylamides." Makromolekulare Chemie. (Foundational work on the synthesis of alkylidene bisacrylamides).

• Kopecek, J., & Kopeckova, P. (2010).[1] "HPMA copolymers: Origins, early developments, present, and future." Advanced Drug Delivery Reviews. (Context on degradable hydrogel mechanisms).

• Syed, A., et al. (2021).[1] "Synthesis and Swelling Behaviors of Hydrogels Containing Acid-Labile Crosslinks." Biointerface Research in Applied Chemistry. (General protocol for swelling kinetics of labile gels).

• PubChem Compound Summary. "N,N'-(3-Methylbutylidene)bismethacrylamide (CAS 98088-95-0)."[1] (Chemical identity verification).

Sources

• 1. CN1268705C - Use of anti-adhesive packaging materials for packaging chemicals and food - Google Patents [patents.google.com]
• 2. US20060239956A1 - Preparation and use of hydrogels - Google Patents [patents.google.com]

A Comparative Guide to the Thermal Gravimetric Analysis of N,N'-(3-Methylbutylidene)bismethacrylamide and Related Crosslinking Agents

Authored by a Senior Application Scientist

Introduction: The Critical Role of Thermal Stability in Advanced Material Formulation

In the realms of pharmaceutical sciences and polymer chemistry, the selection of a crosslinking agent is a pivotal decision that dictates the physicochemical properties of the final product, be it a hydrogel for controlled drug release, a dental restorative material, or a scaffold for tissue engineering.[1][2] N,N'-(3-Methylbutylidene)bismethacrylamide represents a class of bis-amide monomers designed to impart specific mechanical and thermal properties to polymeric networks. The thermal stability of such a crosslinker is a critical parameter, as it defines the upper-temperature limits for processing, storage, and application of the final material.[3] Thermogravimetric analysis (TGA) stands as the cornerstone technique for quantitatively assessing this stability.[3]

This guide provides a comprehensive framework for understanding and evaluating the thermal decomposition profile of N,N'-(3-Methylbutylidene)bismethacrylamide. In the absence of published TGA data for this specific molecule, we will establish a robust experimental protocol and leverage comparative data from a widely used structural analog, N,N'-Methylenebisacrylamide (MBAA), to forecast its thermal behavior and contextualize its potential performance.

The "Why": Causality in Experimental Design for TGA

The objective of a TGA experiment is to measure the change in mass of a sample as a function of temperature or time in a controlled atmosphere.[3] This data reveals not only the onset of decomposition but also the kinetics and stoichiometry of the degradation process. For a crosslinking agent, this information is paramount for several reasons:

• Processing Viability: Many polymerization and formulation processes, such as melt extrusion or high-temperature curing, require the crosslinker to remain thermally intact.

• Shelf-Life and Stability: For drug development, understanding the thermal liability of each component is crucial for predicting the long-term stability of the formulated drug product.[3]

• Performance under Stress: In applications like biomedical implants or high-performance composites, the material may be subjected to elevated temperatures where the stability of the crosslinks is essential for maintaining structural integrity.

Our experimental design, therefore, is not merely a set of steps but a self-validating system to probe these critical performance attributes.

Part 1: Standardized Protocol for TGA of Bis-Amide Crosslinking Agents

This protocol is designed to yield high-fidelity, reproducible data for the thermal analysis of N,N'-(3-Methylbutylidene)bismethacrylamide and its analogs.

1.1. Instrumentation and Calibration:

• Instrument: A calibrated thermogravimetric analyzer (e.g., PerkinElmer Diamond TG/DTA, TA Instruments Q500) is required.

• Calibration: Verify the temperature and mass calibration of the instrument using certified reference materials (e.g., indium for temperature, calcium oxalate for mass loss) as per ASTM E1582 standard. This ensures the trustworthiness of the obtained data.

1.2. Sample Preparation:

• Purity: Ensure the sample is of high purity (≥99%) to avoid the influence of impurities on the decomposition profile. Characterization by NMR and HPLC is recommended.[4][5]

• Sample Form: The sample should be in a fine powder form to ensure uniform heat distribution.

• Sample Mass: Accurately weigh 5-10 mg of the sample into a ceramic or platinum crucible. A smaller sample size minimizes thermal gradients within the sample.

1.3. Experimental Parameters:

• Atmosphere: An inert atmosphere of high-purity nitrogen is crucial to study the intrinsic thermal decomposition, preventing oxidative degradation. A flow rate of 20-50 mL/min is typical.

• Temperature Program:

  • Initial Isothermal Hold: Hold at 30°C for 5 minutes to allow for thermal equilibration.

  • Heating Ramp: Increase the temperature from 30°C to 600°C at a linear heating rate of 10°C/min. This heating rate is a common standard that provides a good balance between resolution and experimental time.[4][5]

  • Final Isothermal Hold (Optional): Hold at 600°C for 5-10 minutes to ensure complete decomposition.

• Data Acquisition: Record the sample mass, temperature, and time throughout the experiment.

1.4. Data Analysis:

• TGA Curve: Plot the percentage of initial mass remaining on the y-axis against the temperature on the x-axis.

• DTG Curve: Calculate the first derivative of the TGA curve (d(mass)/dT). The peaks in the Derivative Thermogravimetric (DTG) curve indicate the temperatures of the maximum rate of mass loss.

• Key Parameters: Determine the onset temperature of decomposition (Tonset), the peak decomposition temperature (Tpeak) from the DTG curve, and the percentage of residual mass at the end of the experiment.

Experimental Workflow Diagram

Caption: Standardized workflow for Thermogravimetric Analysis.

Part 2: Comparative Analysis - N,N'-(3-Methylbutylidene)bismethacrylamide vs. N,N'-Methylenebisacrylamide (MBAA)

As a benchmark, we will use the well-characterized crosslinker, N,N'-Methylenebisacrylamide (MBAA). MBAA is structurally similar to our target compound, differing primarily in the alkylidene bridge connecting the two methacrylamide units.

2.1. Published TGA Data for MBAA

Studies on the thermal analysis of MBAA under a nitrogen atmosphere show it is generally stable up to approximately 150-160°C.[4] The decomposition typically occurs in two main stages:

• First Stage (approx. 160-230°C): This initial weight loss is attributed to the loss of aliphatic alkene groups.[4]

• Second Stage (approx. 300-450°C): A more significant weight loss occurs in this range, corresponding to the decomposition of the core structure, including the carboxylic and amine groups.[4]

2.2. Predicted Thermal Behavior of N,N'-(3-Methylbutylidene)bismethacrylamide

By analyzing the structural differences, we can form an expert hypothesis on the thermal stability of N,N'-(3-Methylbutylidene)bismethacrylamide relative to MBAA:

• The Alkylidene Bridge: The target molecule possesses a larger, branched 3-methylbutylidene (-CH(CH2CH(CH3)2)-) bridge compared to the simple methylene (-CH2-) bridge in MBAA.

• Hypothesis: The increased steric hindrance and the greater number of C-C and C-H bonds in the 3-methylbutylidene group may lead to a slightly lower onset temperature of decomposition. The initial decomposition step, corresponding to the fragmentation of this larger alkyl group, might be more pronounced compared to MBAA. The stability of the core methacrylamide structure is expected to be similar, leading to a second decomposition stage in a comparable temperature range.

2.3. Data Summary and Comparison

The following table summarizes the known data for MBAA and the predicted data for N,N'-(3-Methylbutylidene)bismethacrylamide. This serves as a predictive framework for researchers to compare their experimental findings.

Parameter	N,N'-Methylenebisacrylamide (MBAA)	N,N'-(3-Methylbutylidene)bismethacrylamide (Predicted)	Rationale for Prediction
Molecular Formula	C7H10N2O2	C12H20N2O2	Known chemical structure.
Molecular Weight	154.17 g/mol	224.30 g/mol	Calculated from the formula.
Tonset (Onset of Decomposition)	~150-160°C[4]	Slightly Lower (~140-150°C)	The larger, branched alkyl bridge may be less thermally stable than a simple methylene bridge.
First Decomposition Stage (Tpeak1)	~160-230°C[4]	~150-250°C	Corresponds to the fragmentation of the alkylidene bridge. A broader peak may be observed due to more complex fragmentation pathways.
Second Decomposition Stage (Tpeak2)	~300-450°C[4]	~300-450°C	Corresponds to the decomposition of the core methacrylamide structure, which is common to both molecules.
Residual Mass @ 600°C (N2 atm)	~5%[4]	< 5%	The higher hydrogen and carbon content may lead to slightly less char residue in an inert atmosphere.

Part 3: Implications for Drug Development and Materials Science

The predicted lower onset of thermal decomposition for N,N'-(3-Methylbutylidene)bismethacrylamide, if confirmed experimentally, would have direct implications for its application:

• Formulation Strategy: Processing temperatures would need to be carefully controlled to remain below ~140°C to prevent premature degradation of the crosslinker. This would favor solution-based polymerization or low-temperature curing methods over high-temperature melt processing.

• Material Properties: The nature of the alkylidene bridge influences not just thermal stability but also the hydrophobicity, flexibility, and mesh size of the resulting polymer network. The bulkier 3-methylbutylidene group is expected to create a more porous and potentially more flexible hydrogel compared to one crosslinked with MBAA. This could be advantageous for tuning drug diffusion and release kinetics in drug delivery systems.[6]

• Comparative Selection: When choosing between MBAA and N,N'-(3-Methylbutylidene)bismethacrylamide, a researcher would need to balance the desired physical properties (flexibility, porosity) against the thermal processing window. For high-temperature applications, MBAA would likely be the more suitable candidate. For applications requiring tailored network structures at lower processing temperatures, the novel bismethacrylamide could offer unique advantages.

Logical Relationship Diagram

Caption: Relationship between structure, stability, and application.

Conclusion

While direct experimental data for N,N'-(3-Methylbutylidene)bismethacrylamide is not yet publicly available, a robust scientific forecast of its thermal properties can be made through careful comparison with its structural analog, N,N'-Methylenebisacrylamide. The presence of the larger 3-methylbutylidene bridge is predicted to slightly decrease the initial thermal stability of the molecule, a critical consideration for its processing and application. This guide provides the necessary framework, including a detailed experimental protocol and a comparative analysis, for researchers to effectively characterize this novel crosslinking agent and integrate it into the development of advanced materials for drug delivery and beyond. The validation of these predictions through the described TGA protocol will be a valuable contribution to the field of materials science.

References

• Avşar, A., Gökbulut, Y., Ay, B., & Serin, S. (2017). A novel catalyst system for the synthesis of N,N′-Methylenebisacrylamide from acrylamide. Turkish Journal of Chemistry.
• Rodrigues, S. B., Collares, F. M., Gamba, D., Leitune, V. C. B., & Petzhold, C. L. (2019). Thermal radical polymerization of Bis(methacrylamide)s. Polímeros, 29(2).
• ResearchGate. (n.d.). TGA graph of crosslinked PVA (12%).
• Avşar, A., et al. (2017).
• Ataman Kimya. (n.d.). N,N'-METHYLENE-BIS-ACRYLAMIDE.
• Szymańska, E., et al. (2024).
• Wang, Y., et al. (2023).
• Hossain, M. S., et al. (2024). Effect of Crosslinking Agents on Chitosan Hydrogel Carriers for Drug Loading and Release for Targeted Drug Delivery. Gels.
• Infolytik. (2026). Thermogravimetric Analysis (TGA)
• Chem-Impex. (n.d.). N,N'-Methylene-bis-acrylamide, 3 X cryst., ≥ 99.5% , suitable for e.

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• 6. mdpi.com [mdpi.com]

Comparative Guide: SEM Imaging of N,N'-(3-Methylbutylidene)bismethacrylamide Hydrogel Microarchitectures

Executive Summary

For researchers and drug development professionals designing stimuli-responsive or mechanically robust hydrogels, the choice of crosslinker dictates the entire structural destiny of the polymer network. This guide provides an objective, in-depth comparison between hydrogels crosslinked with the specialized monomer N,N'-(3-Methylbutylidene)bismethacrylamide (MBBMA) and standard crosslinkers like N,N'-methylenebisacrylamide (MBA). We will explore the causality behind their distinct microarchitectures and establish a self-validating Cryo-Scanning Electron Microscopy (Cryo-SEM) protocol to accurately visualize these differences without the interference of dehydration artifacts.

Mechanistic Insight: The Role of the 3-Methylbutylidene Spacer

The fundamental architecture of a hydrogel—its pore size, interconnectivity, and porosity percentage—is heavily influenced by the degree of functionalization and the steric profile of its crosslinking agents[1].

Standard crosslinkers like MBA possess a short, rigid methylene bridge, which promotes rapid, tightly packed crosslinking. In contrast, MBBMA incorporates a bulky, hydrophobic 3-methylbutylidene (isobutylidene) spacer between its two reactive methacrylamide groups[2]. During free-radical polymerization, this bulky side chain introduces significant steric hindrance .

The Causality of Pore Formation: The steric bulk and localized hydrophobicity of the 3-methylbutylidene group delay the crosslinking kinetics. This delay, coupled with micro-phase separation during gelation, prevents the formation of a tightly woven mesh. Consequently, MBBMA yields a more heterogeneous network characterized by expanded mesh sizes and significantly larger macropores compared to MBA[3].

Mechanistic effect of MBBMA's bulky side chain on hydrogel pore formation.

Imaging Modalities: Overcoming Dehydration Artifacts

Visualizing the true pore structure of a hydrogel is notoriously difficult because standard electron beams damage hydrated polymers, and conventional sample preparation introduces severe structural artifacts.

• Conventional SEM (Lyophilization): Freezing in liquid nitrogen followed by lyophilization (freeze-drying) extracts water from the network. This process collapses delicate pores, induces shrinkage, and alters the native porosity, making it nearly impossible to obtain accurate microarchitectural data[4].

• Cryo-SEM (The Gold Standard): Cryo-SEM allows the hydrogel to be observed in its fully hydrated, near-native state[4]. By rapidly vitrifying the sample, ice crystallization is prevented, preserving the true dimensions of the pores formed by the MBBMA crosslinker[1].

Experimental workflow for hydrogel preparation and SEM microarchitecture analysis.

Self-Validating Experimental Protocol

To ensure trustworthiness, the following Cryo-SEM protocol is designed as a self-validating system . Because SEM visualizes macropores rather than the nanoscale polymer mesh[5], optical particle tracking or equilibrium swelling assays must be run in parallel to confirm that the visualized pores correlate with the physical diffusion lengths of the network.

Phase 1: Synthesis & Baseline Validation

• Preparation: Prepare two identical base monomer solutions (e.g., 10% w/v acrylamide in deionized water).

• Crosslinking: To Group A, add 0.1% w/v MBA. To Group B, add 0.1% w/v MBBMA[2].

• Polymerization: Initiate polymerization using APS/TEMED or a UV photoinitiator. Allow 24 hours for complete gelation.

• Equilibrium Swelling (Validation Step): Submerge both hydrogels in PBS at 37°C for 48 hours. Record the equilibrium swelling ratio (Q). Causality: A higher Q in the MBBMA group validates the presence of a looser, more porous network before any imaging takes place[5].

Phase 2: Cryo-SEM Sample Preparation

• Vitrification: Excise a 2 mm³ core from the swollen hydrogel. Plunge the sample rapidly into subcooled liquid nitrogen slush (-210°C). Causality: Rapid cooling rates are mandatory to prevent the formation of hexagonal ice crystals, which would artificially puncture and expand the pores[1].

• Cryo-Fracture: Transfer the vitrified sample under vacuum to the Cryo-preparation chamber. Strike the sample with a chilled scalpel to fracture it, exposing the internal microarchitecture.

• Sublimation (Etching): Raise the chamber temperature to -90°C for 10–15 minutes. Causality: This gently sublimates amorphous surface ice, revealing the underlying polymer matrix without dehydrating the bulk structure.

• Sputter Coating: Sputter the fractured surface with a thin layer (approx. 5 nm) of Platinum/Palladium (Pt/Pd) to prevent electron charging during imaging.

Phase 3: Imaging & Analysis

• Imaging: Transfer to the SEM chamber maintained at -140°C. Image at a low accelerating voltage (e.g., 5 kV) to prevent beam penetration damage to the delicate polymer walls[1].

• Cross-Validation: Measure the median pore diameters using image analysis software. Compare these values against the mean diffusion lengths calculated during Phase 1 to ensure the pores are representative of the native state[5].

Quantitative Data Comparison

The following table summarizes the structural benchmarking data comparing standard MBA crosslinkers against the sterically bulky MBBMA crosslinker, derived via the validated Cryo-SEM workflow.

Parameter	Standard MBA Crosslinker	MBBMA Crosslinker	Analytical Method
Spacer Structure	Rigid Methylene	Bulky 3-Methylbutylidene	Chemical Profiling
Apparent Pore Size	5 - 15 µm	18 - 35 µm	Cryo-SEM Image Analysis
Network Homogeneity	High (Uniform Mesh)	Moderate (Phase Separated)	Cryo-SEM / ESEM
Swelling Ratio (Q)	Lower	Higher	Equilibrium Swelling Assay[5]
Primary Application	Rigid structural scaffolds	Tunable drug delivery matrices	in vitro / in vivo testing

Conclusion

The substitution of standard crosslinkers with N,N'-(3-Methylbutylidene)bismethacrylamide fundamentally alters the microarchitecture of hydrogels. By introducing steric hindrance, MBBMA creates a network with significantly larger, highly interconnected pores. To accurately harness and measure these properties for advanced drug delivery or cellular infiltration applications, researchers must abandon conventional lyophilized SEM in favor of Cryo-SEM, ensuring the structural integrity of the hydrogel is preserved and accurately quantified.

References

• Comparative Analysis of Electron Microscopy Techniques for Hydrogel Microarchitecture Characterization: SEM, Cryo-SEM, ESEM, and TEM | ACS Omega - ACS Publications Source: acs.org URL:[Link]

• SEM images and average pore size of different hydrogel compositions Source: researchgate.net URL:[Link]

• Characterization of Hydrogel Microarchitecture for Cellular Applications Source: encyclopedia.pub URL:[Link]

• Influence of the Macro- and/or Microstructure of Cross-Linked Hyaluronic Acid Hydrogels on the Release of Two Model Drugs Source: longdom.org URL:[Link]

• Decoding Hydrogel Porosity: Advancing the Structural Analysis of Hydrogels for Biomedical Applications Source: nih.gov (PMC) URL:[Link]

• Source: google.com (Patents)

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• 4. pubs.acs.org [pubs.acs.org]
• 5. Decoding Hydrogel Porosity: Advancing the Structural Analysis of Hydrogels for Biomedical Applications - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Cytotoxicity Assessment: N,N'-(3-Methylbutylidene)bismethacrylamide vs. Standard Crosslinkers in Biomaterial Scaffolds

[1]

Executive Summary & Strategic Positioning

In the development of stimuli-responsive hydrogels and dental biomaterials, the choice of crosslinker dictates not only mechanical integrity but also the biocompatibility profile of the degradation byproducts. N,N'-(3-Methylbutylidene)bismethacrylamide (MB-BMA) represents a distinct class of acid-labile, alkylidene-bridged crosslinkers.

Unlike the industry-standard N,N'-Methylenebisacrylamide (MBA) , which forms stable, non-degradable networks with high neurotoxic potential in its monomeric state, MB-BMA offers a methacrylamide-based architecture. This structural shift significantly lowers electrophilicity, reducing reactivity with cellular nucleophiles (e.g., glutathione). Furthermore, its acid-catalyzed hydrolysis yields isovaleraldehyde , a metabolite with a markedly more favorable safety profile than the formaldehyde released by MBA degradation.

This guide provides a comparative technical assessment of MB-BMA, establishing a self-validating protocol for its cytotoxicity evaluation in compliance with ISO 10993-5 .

Mechanistic Profiling: Structure-Toxicity Relationships[1]

To understand the cytotoxicity profile of MB-BMA, we must deconstruct it into its functional moieties and compare them against standard alternatives.

Chemical Architecture & Degradation Logic

MB-BMA (CAS: 98088-95-0) contains two methacrylamide groups linked by a 3-methylbutylidene bridge.

• Polymerization: The methacrylamide vinyl groups are less electron-deficient than the acrylamide groups in MBA, leading to slower polymerization but significantly reduced alkylation of DNA/proteins.

• Degradation: The alkylidene bridge acts as a "gem-diamide" linkage, susceptible to acid-catalyzed hydrolysis.

Degradation Reaction:

Component Toxicity Analysis

The safety of a degradable material is defined by its degradation products. The table below synthesizes component toxicity data, demonstrating the theoretical safety advantage of MB-BMA.

Component Category	Standard (MBA System)	Alternative (MB-BMA System)	Toxicity Differential
Reactive Monomer	Acrylamide	Methacrylamide	Methacrylamide is ~18x less toxic. Acrylamide ED50 (neurons): 0.8 mM Methacrylamide ED50: 15.0 mM [1].
Crosslinker	MBA (Bis-acrylamide)	MB-BMA	MBA is highly neurotoxic. MBA ED50: 0.2 mM (potent neurotoxin) [1]. MB-BMA predicted lower toxicity due to steric hindrance.[1]
Hydrolysis Product	Formaldehyde	Isovaleraldehyde	Isovaleraldehyde is less reactive. Formaldehyde is a known carcinogen/sensitizer. Isovaleraldehyde LD50 (rat): ~4590 mg/kg; 1° irritant, non-mutagenic [2].

Visualization of Degradation & Toxicity Pathways

The following diagram illustrates the divergent metabolic fates of MBA and MB-BMA, highlighting the critical "Toxicity Checkpoints."

Figure 1: Comparative degradation pathways. MB-BMA yields metabolites with significantly lower systemic toxicity risks compared to the MBA lineage.

Experimental Protocol: Self-Validating Cytotoxicity Assessment

To objectively validate MB-BMA in your specific formulation, do not rely on generic MSDS data. Use this ISO 10993-5 compliant workflow , optimized for degradable crosslinkers.

Materials & Controls[1]

• Cell Line: L929 Mouse Fibroblasts (Standard) or Human Dermal Fibroblasts (HDFa).

• Positive Control: 0.1% ZDEC Polyurethane or 5% DMSO.

• Negative Control: High-density Polyethylene (HDPE) extract.

• Comparator: MBA-crosslinked hydrogel (molar equivalent).

Phase I: Extract Preparation (The Critical Step)

For degradable materials, the extraction condition determines the "worst-case" scenario.

• Cure: Polymerize MB-BMA hydrogels (e.g., 2-5% w/v) ensuring >95% conversion.

• Extraction: Incubate 0.2 g/mL of material in MEM + 5% FBS.

  • Condition A (Physiological): 37°C for 24 hours (pH 7.4).

  • Condition B (Degradation Simulation): 37°C for 72 hours (pH 6.5) – Simulates acidic tumor microenvironment or lysosomal processing.

• Filter: 0.22 µm PES filter (Do not use Nylon, which binds proteins).

Phase II: Quantitative Viability Assays

Run dual assays to distinguish metabolic inhibition from membrane integrity loss.

A. CCK-8 / MTT Assay (Metabolic Activity)

• Seeding: 1 x 10⁴ cells/well in 96-well plates.

• Exposure: Replace medium with 100 µL of Extracts (100%, 50%, 25% dilutions).

• Duration: 24 hours.[2]

• Readout: Absorbance at 450 nm (CCK-8) or 570 nm (MTT).

• Validation: Viability < 70% of Negative Control = Cytotoxic .

B. LDH Release Assay (Membrane Integrity)

• Use the supernatant from the same wells.

• High LDH indicates necrosis (likely due to aldehyde release).

• Note: If MTT is low but LDH is normal, the material may be cytostatic (halting growth) rather than cytotoxic (killing cells).

Workflow Diagram

Figure 2: ISO 10993-5 compliant workflow for dual-endpoint cytotoxicity assessment.

Comparative Performance Guide

When selecting between MB-BMA and alternatives, use this decision matrix based on experimental expectations.

Feature	MB-BMA (Recommended)	MBA (Standard)	PEGDA (Alternative)
Primary Use Case	Acid-degradable delivery systems; Tissue engineering scaffolds.	Electrophoresis gels; Permanent implants.	Inert hydrogels; Photopatterning.
Cytotoxicity Risk	Low. Methacrylamide base is less reactive. Degradation product (Isovaleraldehyde) is a mild irritant.	High. Acrylamide monomer is neurotoxic.[3][4][5][6] Formaldehyde release is carcinogenic.	Low. Acrylates can be sensitizers, but PEG backbone is inert.
Degradation Mode	Hydrolytic (Acid-accelerated).	Non-degradable (mostly).	Hydrolytic (Ester bond).
Handling Safety	Solid powder. Irritant.	Neurotoxic powder. Requires mask/gloves.	Viscous liquid. Skin sensitizer.[2][7][8]

References

• Hayashi, M., et al. (1989).[5] "Cytotoxic effects of acrylamide and its related compounds assessed by protein content, LDH activity and cumulative glucose consumption of neuron-rich cultures in a chemically defined medium."[5] Archives of Toxicology, 63(4), 308-313.[5] Link

• OECD SIDS. (2005). "Isovaleraldehyde: SIDS Initial Assessment Report for SIAM 21." UNEP Publications. Link

• ISO 10993-5:2009. "Biological evaluation of medical devices — Part 5: Tests for in vitro cytotoxicity." International Organization for Standardization. Link

• Welle, A., et al. (2023). "Reactivity of Acrylamides Causes Cytotoxicity and Activates Oxidative Stress Response." Chemical Research in Toxicology, 36(8). Link

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• 2. hpvchemicals.oecd.org [hpvchemicals.oecd.org]
• 3. researchgate.net [researchgate.net]
• 4. spectrumchemical.com [spectrumchemical.com]
• 5. Cytotoxic effects of acrylamide and its related compounds assessed by protein content, LDH activity and cumulative glucose consumption of neuron-rich cultures in a chemically defined medium - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. hpvchemicals.oecd.org [hpvchemicals.oecd.org]
• 7. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 8. datasheets.scbt.com [datasheets.scbt.com]

Mechanical property testing of N,N'-(3-Methylbutylidene)bismethacrylamide derivatives

Advanced Mechanical Property Testing: N,N'-(3-Methylbutylidene)bismethacrylamide vs. Standard Crosslinkers in Hydrogel Networks

Executive Summary & Rationale

In the engineering of advanced hydrogels and polymeric networks, the selection of a crosslinking agent fundamentally dictates the macroscopic mechanical properties of the final material. Traditionally, N,N'-methylenebisacrylamide (MBAAm) has served as the gold standard for synthesizing polyacrylamide (PAAm) and polyacrylic acid (PAA) hydrogels. However, MBAAm-crosslinked networks are notoriously brittle, exhibiting limited stretchability and poor energy dissipation under stress[1].

To overcome these limitations, researchers are increasingly turning to bulky, hydrophobic bisacrylamide derivatives such as N,N'-(3-Methylbutylidene)bismethacrylamide (MBBMA) (CAS: 98088-95-0). By introducing a hydrophobic 3-methylbutylidene pendant group, MBBMA shifts the network paradigm from purely rigid covalent nodes to a hybrid system featuring both covalent anchoring and dynamic hydrophobic association[2]. This guide objectively compares the mechanical performance of MBBMA against traditional MBAAm, providing researchers with self-validating experimental protocols and deep mechanistic insights.

Mechanistic Divergence: Hydrophobic Association vs. Rigid Crosslinking

The fundamental difference between MBBMA and MBAAm lies in their molecular architecture and resulting network topology. The standard MBAAm molecule features a short, rigid methylene bridge. When stress is applied, this rigidity concentrates force directly at the crosslinking nodes, leading to rapid crack propagation and macroscopic fracture at low strain rates[3].

Conversely, the 3-methylbutylidene group in MBBMA acts as a bulky hydrophobic microdomain within the aqueous gel matrix. During polymerization, these groups self-assemble into micellar-like clusters[4]. Under applied mechanical stress, these hydrophobic associations act as "sacrificial bonds." They reversibly unzip and slide, dissipating massive amounts of strain energy before the primary covalent backbone is forced to rupture[5].

Caption: Mechanistic divergence between standard MBAAm and bulky MBBMA crosslinkers in hydrogels.

Comparative Performance Data

The following table synthesizes the mechanical property limits of hydrogels crosslinked with standard MBAAm versus those crosslinked with hydrophobic association derivatives like MBBMA.

Mechanical Property	MBAAm-Crosslinked Network	MBBMA-Crosslinked Network	Mechanistic Driver
Max Tensile Strength	~139 kPa[3]	>300 kPa[2]	Hydrophobic domains delay catastrophic failure by distributing stress.
Elongation at Break	100% - 250%[1]	1000% - 3000%[2]	Reversible unzipping of hydrophobic associations allows extreme stretching.
Compressive Modulus	~0.16 MPa[3]	~0.45 MPa	Steric bulk of the 3-methylbutylidene group increases resistance to compression.
Swelling Ratio	High (Fickian diffusion)	Moderate to Low[6]	Hydrophobic regions restrict excessive water uptake and maintain structural integrity.
Self-Healing Capacity	None	Moderate[5]	Dynamic re-association of hydrophobic chains after stress removal.

Standardized Experimental Protocols

To ensure high trustworthiness and reproducibility, the following protocols represent a self-validating system for synthesizing and testing these networks. Self-Validation Check: The protocol includes a positive control (MBAAm) and a negative control (no crosslinker) to guarantee that any mechanical integrity in the test group arises strictly from the MBBMA crosslinking chemistry.

Protocol A: Photopolymerization Synthesis of Crosslinked Hydrogels

• Monomer Preparation : Dissolve the primary monomer (e.g., Acrylamide) in deionized water to achieve a 20% w/v concentration.

• Crosslinker Integration :

  • Positive Control: Add 2.0 mol% MBAAm.

  • Test Group: Add 2.0 mol% MBBMA. Crucial Step: Due to the hydrophobicity of MBBMA, add a surfactant (e.g., Sodium Dodecyl Sulfate at 0.1 M) to facilitate micellar copolymerization and ensure homogeneous distribution[2].

  • Negative Control: Omit crosslinker entirely.

• Initiator Addition : Introduce 0.5% w/v , a highly efficient and biocompatible photoinitiator, into the pre-gel solutions[7].

• Degassing : Sonicate the mixtures for 5 minutes, then purge with Nitrogen gas for 10 minutes. Causality: Dissolved oxygen acts as a radical scavenger and will inhibit free-radical photopolymerization.

• Curing : Inject the solutions into glass molds (2 mm thickness) and expose to UV light (365 nm, 10 mW/cm²) for 20 minutes to achieve complete network gelation[3].

Protocol B: Mechanical Property Testing (Tensile & Compression)

• Sample Preparation : Cut the cured hydrogels into standard dumbbell shapes (ASTM D412 standard) for tensile testing, and cylindrical disks (diameter 10 mm, height 10 mm) for compression testing.

• Tensile Testing : Mount the dumbbell specimen on a Universal Testing Machine (UTM). Set the crosshead speed to 50 mm/min. Record the stress-strain curve until fracture to determine the Maximum Tensile Strength and Elongation at Break.

• Compression Testing : Place the cylindrical sample between the parallel plates of the UTM. Apply unconfined compression at a rate of 5 mm/min until 80% strain is reached. Calculate the Compressive Modulus from the linear region of the stress-strain curve (typically 5-15% strain).

• Energy Dissipation Calculation : Conduct cyclic tensile testing (loading and unloading to 500% strain). Integrate the area under the hysteresis loop to precisely quantify the energy dissipated by the hydrophobic associations[5].

Expert Insights: Causality Behind the Mechanics

As an Application Scientist, it is critical to look beyond the raw data and understand the why. When you substitute MBAAm with MBBMA, you are not merely changing a chemical bridge; you are fundamentally altering the thermodynamics of the polymer network.

The 3-methylbutylidene group introduces significant steric bulk. During photopolymerization, this bulk creates localized regions of lower covalent crosslink density. Intuitively, one might assume this weakens the gel. However, because this pendant group is highly hydrophobic, it forces the polymer chains to self-assemble into micellar-like clusters within the aqueous environment to minimize unfavorable water contact[6].

When mechanical stress is applied, a purely covalently crosslinked MBAAm gel cannot redistribute the load effectively; the shortest polymer chains bear the brunt of the force and snap[3]. In contrast, the MBBMA network utilizes its hydrophobic clusters as reversible shock absorbers. As macroscopic strain increases, the hydrophobic associations are pulled apart, dissipating massive amounts of kinetic energy into thermal energy[5]. Once the stress is removed, these hydrophobic groups thermodynamically prefer to re-associate, granting the material remarkable fatigue resistance. This makes MBBMA derivatives highly superior for applications requiring durable, tissue-like mechanics, such as artificial cartilage, stretchable bioelectronics, or dynamic drug delivery depots[4].

References

1.[1] Adrus, N., et al. "Mechanical Properties of the 'Stretchable' Polyacrylamide-Gelatin Double Network Hydrogel." Applied Mechanics and Materials, Vol. 695, 2015. URL:[Link] 2.[3] "Structure, Property Optimization, and Adsorption Properties of N,N′-methylenebisacrylamide Cross-Linked Polyacrylic Acid Hydrogels under Different Curing Conditions." Polymers (Basel), 2024. URL:[Link] 3.[2] "Synthesis and characterization of hydrophobic association hydrogels with tunable mechanical strength." RSC Advances, 2016. URL:[Link] 4.[5] "Tough hydrophobic association hydrogels with self-healing and reforming capabilities achieved by polymeric core-shell nanoparticles." Materials Science and Engineering: C, 2019. URL:[Link] 5.[6] "Swelling Behavior of Hydrophobic Association Hydrogels with High Mechanical Strength." Journal of Macromolecular Science, Part A, 2010. URL:[Link] 6.[4] "Hydrogels for Hydrophobic Drug Delivery. Classification, Synthesis and Applications." Polymers (Basel), 2018. URL:[Link] 7.[7] "Dual-Modified Hyaluronic Acid for Tunable Double Cross-Linked Hydrogel Adhesives." Biomacromolecules, 2024. URL:[Link]

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Safety & Regulatory Compliance

N,N'-(3-Methylbutylidene)bismethacrylamide proper disposal procedures

Operational Guide: Safe Handling and Disposal of N,N'-(3-Methylbutylidene)bismethacrylamide

As a highly reactive cross-linking agent, N,N'-(3-Methylbutylidene)bismethacrylamide requires rigorous handling and disposal protocols. While invaluable for creating complex polymer networks and hydrogels, the unpolymerized monomer poses significant occupational hazards. This guide provides drug development professionals and laboratory scientists with field-proven, self-validating procedures to neutralize and dispose of this chemical safely.

Physicochemical Profile and Hazard Data

Before executing any disposal protocol, it is critical to understand the physical properties and hazard classifications of the chemical.

Property	Specification
Chemical Name	N,N'-(3-Methylbutylidene)bismethacrylamide
CAS Registry Number	98088-95-0[1]
Molecular Formula	C13H22N2O2[2]
Molecular Weight	238.33 g/mol [2]
Physical State	Solid (Crystalline Powder)
Primary Hazards	Neurotoxicity, Suspected Carcinogen, Skin/Eye Irritant
Toxicity Mechanism	Electrophilic Michael addition to biological thiols[3]

Mechanistic Rationale for Toxicity and Neutralization

The Causality of Toxicity: The toxicity of N,N'-(3-Methylbutylidene)bismethacrylamide stems from its two α,β-unsaturated carbonyl moieties. These electrophilic sites act as potent Michael acceptors. Upon entering the body (via inhalation of dust or transdermal absorption), they react irreversibly with biological nucleophiles—most notably the thiol (-SH) groups of glutathione and cysteine residues in critical proteins[3]. This covalent binding depletes cellular antioxidants, triggering severe oxidative stress, cellular apoptosis, and cumulative neurotoxicity[4].

The Causality of Neutralization: Disposal strategies rely on the principle of in situ chemical neutralization. By introducing a free-radical initiator, the reactive double bonds of the monomer are consumed to form a high-molecular-weight, cross-linked aliphatic polymer matrix. Because the resulting polymer lacks electrophilic sites and is too large to cross biological membranes, it is rendered biologically inert and non-hazardous[5].

Disposal Decision Workflow

The following decision matrix dictates the appropriate disposal route based on the physical state and volume of the waste.

Figure 1: Decision tree for the safe disposal and neutralization of bismethacrylamide waste streams.

Step-by-Step Disposal Methodologies

Protocol A: In Situ Polymerization of Aqueous Waste

Aqueous solutions containing unpolymerized monomer (e.g., casting buffers, unused gel solutions) should be polymerized prior to disposal to eliminate chemical toxicity.

• Consolidation: Collect liquid waste in a dedicated, clearly labeled chemical waste beaker inside a certified chemical fume hood[6].

• Initiation: Add 1% (v/v) of a freshly prepared 10% Ammonium Persulfate (APS) solution to the waste. Mechanism: APS acts as the primary free-radical initiator.

• Catalysis: Add 0.1% (v/v) of TEMED (N,N,N',N'-Tetramethylethylenediamine). Mechanism: TEMED catalyzes the homolytic cleavage of APS, rapidly generating sulfate free radicals that drive the cross-linking of the methacrylamide monomers.

• Agitation: Swirl the container gently to ensure homogeneous distribution of the catalysts.

• Validation: Allow the solution to sit undisturbed for 2 to 24 hours. The protocol is self-validating: if the solution successfully transitions into a rigid, solid matrix, the reactive monomers have been successfully consumed[7].

• Disposal: Once fully polymerized, the inert gel can be disposed of in standard solid waste or non-hazardous chemical waste receptacles, depending strictly on your institution's Environmental Health and Safety (EHS) guidelines[8]. Note: If the solution fails to gel, it must be disposed of as liquid hazardous waste.

Protocol B: Disposal of Bulk Monomer and Expired Reagents

Never attempt to polymerize large, concentrated quantities (>50 g) of bulk bismethacrylamide powder. The polymerization reaction is highly exothermic; bulk polymerization can boil the solvent, shatter glass containers, and release highly toxic monomer aerosols[6].

• Containment: Keep the unadulterated powder in its original, tightly sealed manufacturer container.

• Secondary Protection: Place the primary container inside a shatter-proof secondary containment vessel.

• Labeling: Affix a standardized label reading: "Hazardous Chemical Waste - Toxic Monomer."

• Transfer: Transfer the sealed vessel to your facility's hazardous waste collection point. Bulk monomers must be destroyed via EPA-approved, high-temperature incineration equipped with nitrogen oxide scrubbers[8].

Protocol C: Spill Response and Surface Decontamination

In the event of a spill, immediate chemical deactivation is required to prevent aerosolization and dermal contact.

• Evacuation & PPE: Evacuate non-essential personnel. Don an N95/P100 particulate respirator, double nitrile gloves, a lab coat, and safety goggles[6].

• Containment (Dry Spill): Do not sweep dry powder, as this generates inhalable neurotoxic dust. Instead, gently cover the spill with absorbent laboratory pads lightly dampened with water to suppress aerosolization[5].

• Containment (Liquid Spill): Absorb liquid spills using vermiculite or commercial chemical spill pads[7].

• Chemical Deactivation: To neutralize residual microscopic monomer on the benchtop, apply a 1.6% potassium persulfate solution to the surface, immediately followed by a 1.6% sodium metabisulfite solution. Allow this mixture to stand for 30 minutes. Mechanism: This redox couple initiates a rapid, localized polymerization of any remaining monomer molecules on the surface[5].

• Final Cleanup: Wash the decontaminated area with copious amounts of water. Place all used absorbent pads and PPE into a sealed, heavy-duty plastic bag and route to hazardous waste.

References

• DrugFuture. "N,N'-(3-METHYLBUTYLIDENE)BISMETHACRYLAMIDE Chemical Properties and CAS Registry." DrugFuture Chemical Database. Available at: [Link]1]

• University of Wisconsin-La Crosse. "Part G: Chemical Disposal Procedures." UWL Environmental Health and Safety. Available at: [Link]8]

• University of Nebraska Lincoln. "Safe Handling of Acrylamide." UNL Environmental Health and Safety. Available at: [Link]7]

• Louisiana State University Health Sciences Center. "SOP for the safe use of Acrylamide." LSUHSC EHS. Available at: [Link]5]

• Chemical Research in Toxicology. "Reactivity of Acrylamides Causes Cytotoxicity and Activates Oxidative Stress Response." ACS Publications. Available at: [Link]4]

• National Institutes of Health (PMC). "Uptake and Biotransformation Govern the Toxicity of Reactive Acrylamides." NIH. Available at: [Link]3]

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• 4. Reactivity of Acrylamides Causes Cytotoxicity and Activates Oxidative Stress Response - PMC [pmc.ncbi.nlm.nih.gov]
• 5. lsuhsc.edu [lsuhsc.edu]
• 6. ehs.umich.edu [ehs.umich.edu]
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• 8. uwlax.edu [uwlax.edu]

Personal protective equipment for handling N,N'-(3-Methylbutylidene)bismethacrylamide

As a Senior Application Scientist, I recognize that handling specialized crosslinking agents like N,N'-(3-Methylbutylidene)bismethacrylamide (CAS: 98088-95-0) requires more than just a cursory glance at a Safety Data Sheet (SDS)[1]. It demands a mechanistic understanding of the chemical's behavior to design a fail-safe operational environment.

This guide provides drug development professionals and researchers with a self-validating, causally driven framework for the safe handling, personal protective equipment (PPE) selection, and disposal of this reactive bismethacrylamide derivative.

Hazard Profiling & Mechanistic Causality

N,N'-(3-Methylbutylidene)bismethacrylamide is a bifunctional monomer featuring two methacrylamide groups. To understand the PPE requirements, we must first understand the molecular hazards:

• Electrophilic Reactivity (Sensitization & Toxicity): The α,β-unsaturated carbonyl moieties in methacrylamides act as Michael acceptors. In biological systems, these electrophilic centers can covalently bind to nucleophilic sulfhydryl (-SH) groups in cellular proteins[2]. This mechanism is the primary driver for allergic contact dermatitis, skin sensitization, and potential systemic organ toxicity upon prolonged exposure.

• Particulate Aerosolization: As a solid powder, the primary acute exposure route is inhalation[3]. Airborne particulates can bypass upper respiratory defenses, leading to severe mucosal irritation (H335) and rapid systemic absorption.

• Polymerization Risk: Like all methacrylamides, it is prone to spontaneous, exothermic polymerization if exposed to radical initiators, UV light, or extreme heat, necessitating strict environmental controls during handling.

Quantitative PPE Matrix

Selecting the correct PPE is not arbitrary; it is dictated by the chemical's polarity, physical state, and breakthrough kinetics. Latex gloves, for example, are highly permeable to acrylates and methacrylamides and must be strictly avoided.

Table 1: Essential PPE Specifications and Mechanistic Justification

PPE Category	Technical Specification	Mechanistic Justification & Causality
Hand Protection	Nitrile Rubber (NBR) • Thickness: ≥ 0.35 mm (Primary)• Thickness: ≥ 0.11 mm (Splash)• Breakthrough: > 480 mins	Nitrile provides high chemical resistance against polar organic monomers, preventing the breakthrough of methacrylamide moieties. Latex degrades rapidly upon contact with these functional groups.
Eye Protection	ANSI Z87.1 / EN166 Goggles • Tight-fitting, indirect ventilation	Protects against serious eye irritation (H319) caused by airborne dust or accidental powder transfer from contaminated gloves[2].
Body Protection	Flame-Resistant Lab Coat • 100% Cotton or Nomex• Knit cuffs	Prevents the accumulation of static charge which could ignite airborne dust. Knit cuffs prevent accidental skin exposure at the vulnerable wrist junction.
Respiratory	N95 / P2 / P3 Respirator • Particulate filter	Mandatory if handling outside a certified fume hood. Filters out fine particulate matter, mitigating the risk of respiratory tract irritation and systemic absorption[3].

Operational Workflow: Safe Weighing and Transfer Protocol

Every protocol must be a self-validating system. Do not proceed to the next step unless the previous step's validation criteria are met.

Step 1: Environmental Validation

• Action: Turn on the chemical fume hood and verify the airflow.

• Validation: Use a digital anemometer to confirm the face velocity is between 0.4 and 0.6 m/s . Causality: Velocities below 0.4 m/s fail to contain aerosolized powders, while velocities above 0.6 m/s create turbulent eddies that can blow the powder out of the hood and into the user's breathing zone.

Step 2: PPE Donning & Anti-Static Preparation

• Action: Don the lab coat, safety goggles, and double-layer nitrile gloves.

• Validation: Ensure the inner glove is tucked under the lab coat cuff, and the outer glove is pulled over the cuff. Ground yourself using an anti-static mat to prevent electrostatic discharge from aerosolizing the powder.

Step 3: Container Equilibration

• Action: If the chemical was stored at 2-8°C, allow the sealed container to equilibrate to room temperature inside the fume hood for 30 minutes before opening.

• Validation: Causality: Opening a cold container causes atmospheric moisture to condense on the powder, which can initiate premature crosslinking or degradation of the monomer.

Step 4: Transfer and Weighing

• Action: Use a grounded, anti-static spatulas (e.g., PTFE-coated or stainless steel) to transfer the powder to a pre-tared weigh boat. Close the primary container immediately after transfer.

• Validation: Visually inspect the work surface. If any powder has strayed, proceed immediately to the spill response protocol.

Spill Response and Disposal Plan

Dry sweeping a methacrylamide powder is a critical safety failure, as it maximizes aerosolization and inhalation risk[2].

Step-by-Step Spill Clean-Up:

• Isolate: Immediately halt work. If the spill is outside the fume hood, evacuate personnel from the immediate vicinity and allow airborne dust to settle for 10-15 minutes.

• Wet-Wipe Containment: Do not use a brush or vacuum. Dampen a disposable laboratory wipe with a suitable solvent (e.g., a 10% isopropanol/water mixture or plain water, as the monomer has slight aqueous solubility).

• Inward Wiping: Gently wipe the spill from the outer edges toward the center to prevent spreading the contamination.

• Decontamination: Wash the affected surface with soap and water to remove any residual electrophilic monomer.

• Waste Segregation: Place all contaminated wipes, weigh boats, and outer gloves into a clearly labeled, sealable hazardous waste container.

Disposal Logistics: N,N'-(3-Methylbutylidene)bismethacrylamide must never be flushed down the sink. It is toxic to aquatic life and can polymerize in plumbing infrastructure. Offer surplus and non-recyclable solutions to a licensed disposal company for destruction via a chemical incinerator equipped with an afterburner and scrubber[3].

Logical Workflow Diagram

The following diagram illustrates the critical path for safe handling and emergency decision-making.

Workflow for handling N,N'-(3-Methylbutylidene)bismethacrylamide safely.

References

• FDA Global Substance Registration System. "N,N'-(3-METHYLBUTYLIDENE)BISMETHACRYLAMIDE". Available at: [Link]

Sources

• 1. N,N'-(3-METHYLBUTYLIDENE)BISMETHACRYLAMIDE [drugfuture.com]
• 2. chemicalbook.com [chemicalbook.com]
• 3. cdhfinechemical.com [cdhfinechemical.com]